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Core Science & Biosynthesis

Foundational

Structural and Conformational Analytics of 2-(Quinoxalin-2-yloxy)ethan-1-amine: A Technical Whitepaper

Executive Summary The quinoxaline scaffold is a "privileged structure" in medicinal chemistry, frequently deployed in the design of kinase inhibitors, antiviral agents, and receptor antagonists[1]. Functionalizing the C2...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The quinoxaline scaffold is a "privileged structure" in medicinal chemistry, frequently deployed in the design of kinase inhibitors, antiviral agents, and receptor antagonists[1]. Functionalizing the C2 position of the quinoxaline ring with a flexible 2-aminoethoxy side chain yields 2-(Quinoxalin-2-yloxy)ethan-1-amine , a highly adaptable pharmacophore. The structural flexibility of the O−C−C−N linker allows the terminal primary amine to act as a dynamic hydrogen-bond donor/acceptor, enabling it to probe solvent-exposed regions or secondary binding pockets in target proteins[1].

This whitepaper provides an in-depth analysis of the crystallographic properties, conformational dynamics, and synthetic methodologies associated with 2-(Quinoxalin-2-yloxy)ethan-1-amine and its closely related structural analogs.

Crystallographic Analysis & Molecular Geometry

Understanding the solid-state geometry of quinoxaline-2-yloxy derivatives is critical for rational drug design. Single-crystal X-ray diffraction (XRD) reveals the precise spatial arrangement of the bicyclic core and the flexible linker.

Quinoxaline Core Planarity

The fused bicyclic quinoxaline system is characterized by a high degree of planarity, driven by the delocalization of π -electrons across the pyrazine and benzene rings. Crystallographic data from related O -alkylated quinoxalines demonstrate that deviations from the mean plane are minimal, typically ranging from 0.0288 Å to −0.0370 Å, with root-mean-square (r.m.s.) deviations of fitted atoms around 0.0223 Å[2]. This planarity is essential for enabling strong intermolecular π−π stacking interactions, which often dictate the crystal packing architecture[3],[2].

Bond Length Dynamics in the Ether Linkage

The ether linkage connecting the quinoxaline core to the ethylamine chain exhibits distinct bond length asymmetries. The Caryl​−O bond is consistently shorter than the O−Calkyl​ bond. This structural phenomenon is caused by the resonance donation of the oxygen lone pair into the electron-deficient pyrazine ring, imparting partial double-bond character to the Caryl​−O bond.

Quantitative Crystallographic Parameters

The table below summarizes representative crystallographic data for quinoxaline derivatives featuring flexible O -linked or N -linked side chains, illustrating typical unit cell dimensions and space group preferences[4],[5].

ParameterMonoclinic System Example[4]Orthorhombic System Example[5]
Space Group P21​/c P21​21​21​
a (Å) 12.2009(17)~ 7.5 - 8.2
b (Å) 8.3544(9)~ 10.1 - 11.5
c (Å) 13.9179(17)~ 15.0 - 18.2
β (°) 104.980(5)90.00
Dominant Interactions C−H⋯O , π−π stacking C−H⋯N , π−π stacking
R-factor < 0.05< 0.05

Table 1: Representative crystallographic parameters for functionalized quinoxaline derivatives.

Conformational Analysis of the Flexible Linker

The pharmacological utility of 2-(Quinoxalin-2-yloxy)ethan-1-amine relies heavily on the conformational freedom of the −O−CH2​−CH2​−NH2​ linker.

Torsion Angle ( τ ) Dynamics

The spatial orientation of the terminal amine is dictated by the O−C−C−N torsion angle. In the solid state, related ethoxy-substituted quinoxalines frequently adopt anti-gauche conformations[3].

  • Gauche Conformation ( τ≈±60∘ ): Often stabilized in the crystal lattice by intramolecular hydrogen bonding (e.g., N−H⋯Nquinoxaline​ ) or specific crystal packing forces.

  • Anti Conformation ( τ≈180∘ ): Minimizes steric clash and lone-pair repulsion between the oxygen and nitrogen atoms. Density Functional Theory (DFT) studies often show this as the global energy minimum in a vacuum[4],[5].

Hirshfeld Surface Analysis & Crystal Packing

Hirshfeld surface analysis is a powerful tool for quantifying intermolecular interactions. For quinoxaline-2-yloxy derivatives, crystal packing is predominantly driven by weak interactions rather than strong classical hydrogen bonds alone. Studies on related structures indicate that H⋯H contacts account for the majority of the surface area (approx. 48.4%), followed closely by H⋯O/O⋯H contacts (approx. 29.1%)[3],[6]. These interactions, combined with corrugated layer formations via C−H⋯N bonds, consolidate the three-dimensional supramolecular architecture[2].

Conformation Core 2-(Quinoxalin-2-yloxy)ethan-1-amine Conformational State Steric Steric Hindrance Quinoxaline vs. Ethoxy Linker Torsion O-C-C-N Torsion Angle (Gauche vs. Anti) Steric->Torsion Electronic Electronic Effects Lone Pair Repulsion (O & N) Electronic->Torsion Packing Crystal Packing Forces Intermolecular H-Bonds & π-π Stacking Packing->Torsion Planarity Quinoxaline Ring Planarity Deviation < 0.03 Å Packing->Planarity Torsion->Core Planarity->Core

Fig 1: Logical relationship of factors determining the solid-state conformation.

Experimental Workflows: Synthesis & Crystallization

To ensure high scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale and an internal checkpoint to guarantee the generation of diffraction-quality crystals.

Synthesis via Nucleophilic Aromatic Substitution ( SN​Ar )

Objective: Synthesize 2-(Quinoxalin-2-yloxy)ethan-1-amine from 2-chloroquinoxaline. Causality: The electron-withdrawing nature of the pyrazine nitrogens highly activates the C2 position of the quinoxaline ring toward nucleophilic attack.

  • Reaction Setup: Dissolve 1.0 eq of 2-chloroquinoxaline in anhydrous N,N -Dimethylformamide (DMF). Add 1.5 eq of ethanolamine and 2.0 eq of anhydrous potassium carbonate ( K2​CO3​ ).

  • Thermal Activation: Heat the mixture to 80°C under an inert argon atmosphere. Rationale: Elevated temperature overcomes the activation energy barrier of the SN​Ar Meisenheimer complex intermediate.

  • Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane/EtOAc 1:1). The reaction is complete when the high- Rf​ starting material spot disappears, replaced by a lower- Rf​ , ninhydrin-positive spot (indicating the presence of the primary amine).

  • Workup: Quench with water and extract with Dichloromethane (DCM). Wash the organic layer with brine to remove residual DMF, dry over Na2​SO4​ , and concentrate in vacuo.

Slow Evaporation Crystallization Protocol

Objective: Grow single crystals suitable for X-ray diffraction. Causality: Rapid precipitation leads to amorphous powders. A binary solvent system with differential evaporation rates forces the solution into a slow, controlled state of supersaturation, promoting ordered crystal lattice formation.

  • Solvent Selection: Dissolve the purified compound in a 1:1 mixture of Ethanol (EtOH) and Dichloromethane (DCM). Rationale: DCM provides excellent initial solubility, while EtOH acts as a slightly poorer solvent with a higher boiling point.

  • Vial Preparation: Place the solution in a clean, scratch-free borosilicate glass vial. Cover the vial with parafilm and puncture 2-3 microscopic holes using a syringe needle.

  • Incubation: Store the vial in a vibration-free environment at 298 K (25°C).

  • Self-Validation (Visual Inspection): Over 3-7 days, the highly volatile DCM will evaporate first, slowly decreasing the solubility of the compound in the remaining EtOH-rich mixture. This triggers heterogeneous nucleation at the glass interface, yielding highly faceted, transparent single crystals.

Workflow Start Starting Material: 2-Chloroquinoxaline Reaction Nucleophilic Aromatic Substitution Reagent: Ethanolamine Solvent: DMF, 80°C Start->Reaction Base Catalysis Purification Purification Silica Gel Chromatography Reaction->Purification Yield Optimization Crystallization Slow Evaporation Crystallization Solvent: EtOH/DCM (1:1) Purification->Crystallization High Purity >99% XRD Single-Crystal X-ray Diffraction Mo Kα radiation Crystallization->XRD Diffraction-Quality Crystal Structure Structure Solution & Refinement SHELXT / SHELXL XRD->Structure Data Collection

Fig 2: Self-validating workflow from chemical synthesis to crystallographic refinement.

Conclusion

The 2-(Quinoxalin-2-yloxy)ethan-1-amine scaffold represents a structurally dynamic motif whose solid-state geometry is governed by a delicate balance of steric constraints, electronic resonance, and crystal packing forces[3],[2]. By leveraging rigorous crystallographic protocols and conformational analysis, researchers can exploit the O−C−C−N linker's flexibility to optimize target binding affinity in structure-based drug design pipelines[1].

References

  • Synthesis and crystal structure of 3-(2-{3-[2-(2-oxooxazolidin-3-yl)ethoxy]quinoxalin-2-yloxy}ethyl)
  • Synthesis, crystal structure and Hirshfeld surface analysis of 2-phenyl-3-(prop-2-yn-1-yloxy)
  • Crystal structure, DFT studies, Hirshfeld surface and energy framework analysis of 4-(5-nitro-thiophen-2-yl)
  • Source: nih.gov (ACS Med Chem Lett. 2018)
  • Crystal Structure Characterization, Interaction Energy Analysis and DFT Studies of 3-(4-Chlorophenyl)

Sources

Exploratory

The Definitive Guide to Pharmacokinetic Profiling of 2-(Quinoxalin-2-yloxy)ethan-1-amine Derivatives

A Senior Application Scientist's In-depth Technical Guide for Drug Development Professionals The 2-(quinoxalin-2-yloxy)ethan-1-amine scaffold represents a promising chemotype in modern drug discovery, with derivatives be...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's In-depth Technical Guide for Drug Development Professionals

The 2-(quinoxalin-2-yloxy)ethan-1-amine scaffold represents a promising chemotype in modern drug discovery, with derivatives being investigated for a range of therapeutic applications, including oncology and infectious diseases.[1] A thorough understanding of a compound's pharmacokinetic (PK) profile is paramount to its successful development, bridging the gap between in vitro potency and in vivo efficacy and safety. This guide provides a comprehensive, technically-grounded framework for the comprehensive pharmacokinetic profiling of this important class of molecules.

Section 1: Foundational Physicochemical and In Vitro ADME Profiling

The journey of a drug candidate through the body is fundamentally governed by its physicochemical properties and its interactions with metabolic enzymes and transporters. Early, robust in vitro assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is critical for selecting and optimizing candidates with a higher probability of clinical success.[2]

Physicochemical Characterization

The inherent properties of a 2-(quinoxalin-2-yloxy)ethan-1-amine derivative will dictate its behavior in biological systems. Key parameters to be determined include:

ParameterExperimental Method(s)Significance in Pharmacokinetics
Aqueous Solubility Thermodynamic (shake-flask), Kinetic (nephelometry)Crucial for dissolution and subsequent absorption following oral administration.
Lipophilicity (LogD/LogP) Shake-flask, Potentiometric titration, HPLCInfluences membrane permeability, plasma protein binding, and volume of distribution.
pKa Potentiometric titration, UV-Vis spectrophotometry, Capillary electrophoresisDetermines the ionization state at physiological pH, which affects solubility, permeability, and binding to targets and anti-targets.
Chemical Stability HPLC analysis in various pH buffers and simulated biological fluidsAssesses degradation in the gastrointestinal tract and bloodstream, which can impact bioavailability.

Quinoxaline itself is a weak base, and the properties of its derivatives can be significantly modulated by substitutions on the quinoxaline core and the ethanamine side chain.[3]

In Vitro Absorption: Permeability and Efflux

For orally administered drugs, crossing the intestinal epithelium is the first major hurdle. The Caco-2 cell permeability assay is the industry-standard model for predicting human intestinal absorption.[4][5][6]

Experimental Protocol: Bidirectional Caco-2 Permeability Assay

Objective: To determine the apparent permeability coefficient (Papp) of a 2-(quinoxalin-2-yloxy)ethan-1-amine derivative and to assess if it is a substrate of efflux transporters like P-glycoprotein (P-gp).

Methodology:

  • Cell Culture: Caco-2 cells are seeded on semi-permeable membrane supports in Transwell™ plates and cultured for 18-22 days to form a confluent, differentiated monolayer.[6]

  • Monolayer Integrity Check: The integrity of the cell monolayer is verified by measuring the transport of a paracellular marker, such as Lucifer yellow or [14C]-mannitol.

  • Apical to Basolateral (A-B) Permeability:

    • The test compound is added to the apical (donor) compartment.

    • Samples are taken from the basolateral (receiver) compartment at specified time points (e.g., 30, 60, 90, and 120 minutes).

    • The concentration of the compound in the receiver compartment is quantified by LC-MS/MS.

  • Basolateral to Apical (B-A) Permeability:

    • The test compound is added to the basolateral (donor) compartment.

    • Samples are taken from the apical (receiver) compartment at the same time points.

    • The concentration of the compound is quantified by LC-MS/MS.

  • Data Analysis:

    • The Papp is calculated for both directions.

    • The efflux ratio (ER) is determined by dividing the Papp (B-A) by the Papp (A-B). An efflux ratio greater than 2 suggests the compound is a substrate for active efflux.[6]

Diagram: Caco-2 Permeability Assay Workflow

Caco_2_Workflow cluster_A_to_B Apical to Basolateral (A->B) cluster_B_to_A Basolateral to Apical (B->A) cluster_analysis Data Analysis A_donor Apical Chamber (Donor) A_receiver Basolateral Chamber (Receiver) A_donor->A_receiver Compound Transport Papp_calc Calculate Papp (A->B) and Papp (B->A) B_donor Basolateral Chamber (Donor) B_receiver Apical Chamber (Receiver) B_donor->B_receiver Compound Transport ER_calc Calculate Efflux Ratio ER = Papp (B->A) / Papp (A->B) Papp_calc->ER_calc

Caption: Bidirectional Caco-2 permeability assay workflow.

In Vitro Metabolism: Stability and Metabolite Identification

The liver is the primary site of drug metabolism. In vitro assays using liver microsomes or hepatocytes are essential for predicting a compound's metabolic fate in vivo.

1.3.1 Metabolic Stability

This assay determines the rate at which a compound is metabolized by liver enzymes, primarily cytochrome P450s (CYPs).

Experimental Protocol: Metabolic Stability in Liver Microsomes

Objective: To determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) of a 2-(quinoxalin-2-yloxy)ethan-1-amine derivative.

Methodology:

  • Reaction Mixture Preparation: The test compound (at a low concentration, e.g., 1 µM) is incubated with pooled human or animal liver microsomes (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4) at 37°C.[7]

  • Reaction Initiation: The metabolic reaction is initiated by the addition of an NADPH-regenerating system.

  • Time-Point Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

  • Reaction Termination: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[7]

  • Sample Analysis: After protein precipitation via centrifugation, the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

  • Data Analysis: The natural logarithm of the percentage of the compound remaining is plotted against time. The slope of the linear regression gives the elimination rate constant (k), from which the in vitro t1/2 and CLint are calculated.

1.3.2 Reaction Phenotyping and Metabolite Identification

Identifying the specific CYP isoforms responsible for metabolism is crucial for predicting potential drug-drug interactions. This can be achieved using recombinant human CYP enzymes or specific chemical inhibitors. Metabolite identification studies, typically using high-resolution mass spectrometry, help to elucidate the metabolic pathways. N-heterocyclic compounds like quinoxalines can undergo various phase I (oxidation, hydroxylation) and phase II (conjugation) metabolic reactions.[8][9]

In Vitro Distribution: Plasma Protein Binding

The extent to which a drug binds to plasma proteins, such as albumin and α1-acid glycoprotein, determines the concentration of free (unbound) drug available to interact with its target and be cleared from the body.[10]

Experimental Protocol: Plasma Protein Binding by Rapid Equilibrium Dialysis (RED)

Objective: To determine the percentage of a 2-(quinoxalin-2-yloxy)ethan-1-amine derivative that is bound to plasma proteins.

Methodology:

  • Device Preparation: A RED device, which consists of individual wells with two chambers separated by a semi-permeable membrane (MWCO 8-12 kDa), is used.[11][12]

  • Sample Loading: Plasma (human or animal) spiked with the test compound is added to one chamber, and phosphate-buffered saline (PBS, pH 7.4) is added to the other chamber.[10][11]

  • Incubation: The plate is sealed and incubated at 37°C with shaking for a sufficient time (typically 4-6 hours) to reach equilibrium.[10]

  • Sample Collection: Aliquots are removed from both the plasma and buffer chambers.

  • Matrix Matching and Analysis: The buffer sample is mixed with blank plasma, and the plasma sample is mixed with PBS to ensure comparable matrix effects during LC-MS/MS analysis. The concentrations of the compound in both chambers are then determined.

  • Data Analysis: The percentage of unbound drug is calculated from the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber. The percentage bound is then calculated as 100% - % unbound.

Section 2: In Vivo Pharmacokinetic Evaluation

In vivo studies in animal models are essential to understand the integrated ADME processes and to determine key pharmacokinetic parameters that will guide dose selection for further preclinical and clinical studies.

Animal Model Selection

Rodents, such as mice and rats, are commonly used for initial in vivo PK screening due to their small size, cost-effectiveness, and well-characterized physiology.[13][14] The choice of strain may depend on the therapeutic area; for instance, specific tumor-bearing mouse models are used for anticancer agents.[15][16][17]

Study Design and Execution

A typical in vivo PK study involves administering the 2-(quinoxalin-2-yloxy)ethan-1-amine derivative via both intravenous (IV) and oral (PO) routes to different groups of animals.

Experimental Protocol: Rodent In Vivo Pharmacokinetic Study

Objective: To determine the key pharmacokinetic parameters of a 2-(quinoxalin-2-yloxy)ethan-1-amine derivative, including clearance, volume of distribution, half-life, and oral bioavailability.

Methodology:

  • Animal Acclimatization and Dosing:

    • Animals (e.g., male Sprague-Dawley rats) are acclimatized and fasted overnight before dosing.

    • For IV administration, the compound is typically formulated in a solubilizing vehicle and administered as a bolus via the tail vein.

    • For PO administration, the compound is often formulated as a suspension or solution and administered by oral gavage.

  • Blood Sampling:

    • Serial blood samples (e.g., 50-100 µL) are collected from each animal at multiple time points post-dose (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours). Microsampling techniques are often employed to obtain a full PK profile from a single mouse.[18][19]

    • Blood is collected into tubes containing an anticoagulant (e.g., K2EDTA) and immediately placed on ice.

  • Plasma Preparation: Plasma is separated by centrifugation and stored at -80°C until analysis.

  • Bioanalysis: The concentration of the test compound in the plasma samples is determined using a validated LC-MS/MS method.[20]

  • Pharmacokinetic Data Analysis:

    • Plasma concentration-time data are analyzed using non-compartmental analysis (NCA) with software such as Phoenix WinNonlin.[18][21]

    • Key PK parameters are calculated (see table below).

    • Oral bioavailability (F%) is calculated as (AUCPO / AUIV) * (DoseIV / DosePO) * 100.

Diagram: In Vivo Pharmacokinetic Study Workflow

InVivo_PK_Workflow Dosing Dosing (IV and PO routes) Sampling Serial Blood Sampling Dosing->Sampling Processing Plasma Preparation Sampling->Processing Analysis LC-MS/MS Bioanalysis Processing->Analysis PK_Analysis Pharmacokinetic Analysis (NCA) Analysis->PK_Analysis Parameters Determine Key PK Parameters (AUC, CL, Vd, t1/2, F%) PK_Analysis->Parameters

Caption: General workflow for an in vivo pharmacokinetic study.

Key Pharmacokinetic Parameters

The following table summarizes the primary PK parameters derived from in vivo studies and their significance:

ParameterAbbreviationDescriptionSignificance
Area Under the Curve AUCThe total exposure of the drug over time.Reflects the extent of drug absorption and overall exposure.
Clearance CLThe volume of plasma cleared of the drug per unit of time.Indicates the efficiency of drug elimination from the body.
Volume of Distribution Vd or VssThe theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.Reflects the extent of drug distribution into tissues.
Terminal Half-Life t1/2The time required for the plasma concentration of a drug to decrease by half during the terminal elimination phase.Determines the dosing interval and time to reach steady-state.
Maximum Concentration CmaxThe highest concentration of the drug observed in the plasma after administration.Important for assessing potential toxicity and efficacy.
Time to Maximum Concentration TmaxThe time at which Cmax is reached.Indicates the rate of drug absorption.
Oral Bioavailability F%The fraction of the orally administered dose that reaches systemic circulation unchanged.A key parameter for determining the feasibility of an oral dosage form.

Section 3: Data Interpretation and Integrated Profiling

The ultimate goal of pharmacokinetic profiling is to build a comprehensive understanding of a compound's disposition to guide further development. This involves integrating data from all in vitro and in vivo studies. For instance, high in vitro metabolic instability in liver microsomes would be expected to correlate with high in vivo clearance and low oral bioavailability. Similarly, poor permeability and high efflux in the Caco-2 assay would predict poor oral absorption.

Pharmacokinetic/pharmacodynamic (PK/PD) modeling can further be employed to link drug exposure at the site of action with the observed pharmacological effect, providing a more rational basis for dose selection in efficacy and toxicology studies.[22]

Section 4: Conclusion

The systematic pharmacokinetic profiling of 2-(quinoxalin-2-yloxy)ethan-1-amine derivatives, as outlined in this guide, is a critical component of the drug discovery and development process. By employing a tiered approach of in vitro and in vivo assays, researchers can efficiently identify and advance candidates with desirable drug-like properties, ultimately increasing the likelihood of delivering safe and effective new medicines to patients.

References

  • AxisPharm. (n.d.). Microsomal Stability Assay Protocol. Retrieved from [Link]

  • Sanford-Burnham Center for Chemical Genomics. (n.d.). AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay. PubChem. Retrieved from [Link]

  • Springer. (n.d.). Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. Retrieved from [Link]

  • protocols.io. (2025, August 3). In-vitro plasma protein binding. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Pharmacokinetic studies of anticancer drugs in tumor-bearing animals. PubMed. Retrieved from [Link]

  • IntechOpen. (2022, October 20). In Vitro Drug Metabolism Studies Using Human Liver Microsomes. Retrieved from [Link]

  • Domainex. (n.d.). Plasma Protein Binding Assay. Retrieved from [Link]

  • Scribd. (n.d.). Caco-2 Cell Preparation and Permeability Assay. Retrieved from [Link]

  • Nuvisan. (n.d.). Expert DMPK solutions: tailored in vivo PK studies across multiple species. Retrieved from [Link]

  • Springer. (n.d.). Pharmacokinetics and Pharmacodynamics in Breast Cancer Animal Models. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Animal models for exploring the pharmacokinetics of breast cancer therapies. PMC. Retrieved from [Link]

  • National Institutes of Health. (2024, August 9). The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies. PMC. Retrieved from [Link]

  • Bienta. (n.d.). Permeability Assay on Caco-2 Cells. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Reporting guidelines for population pharmacokinetic analyses. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. Retrieved from [Link]

  • Beckman Coulter. (n.d.). Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler. Retrieved from [Link]

  • Paraza Pharma Inc. (n.d.). Pharmacokinetics (PK) and In Vivo Studies. Retrieved from [Link]

  • PubMed. (2008, October 15). Validation of a rapid equilibrium dialysis approach for the measurement of plasma protein binding. Retrieved from [Link]

  • JRC Big Data Analytics Platform. (2013, March 27). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Tutorial: Statistical analysis and reporting of clinical pharmacokinetic studies. PMC. Retrieved from [Link]

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  • MDPI. (2023, November 14). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses. Retrieved from [Link]

  • PubMed. (2020, March 15). Development and Bioanalytical Method Validation of an LC-MS/MS Assay for Simultaneous Quantitation of 2-alkyl-4(1H)-quinolones for Application in Bacterial Cell Culture and Lung Tissue. Retrieved from [Link]

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Foundational

Evaluating the Receptor Binding Affinity of 2-(Quinoxalin-2-yloxy)ethan-1-amine Derivatives: A Comprehensive Technical Guide

Executive Summary & Mechanistic Rationale The 2-(quinoxalin-2-yloxy)ethan-1-amine scaffold is a privileged pharmacophore in neuropharmacology and medicinal chemistry. The rigid, electron-deficient quinoxaline bicyclic co...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The 2-(quinoxalin-2-yloxy)ethan-1-amine scaffold is a privileged pharmacophore in neuropharmacology and medicinal chemistry. The rigid, electron-deficient quinoxaline bicyclic core serves as an excellent bioisostere for indole or quinoline rings, enabling deep insertion into the hydrophobic pockets of various central nervous system (CNS) targets. Concurrently, the flexible oxyethanamine side chain provides a critical basic nitrogen (pKa ~ 9.0) that remains protonated at physiological pH. This protonated amine forms an essential salt bridge with conserved aspartate residues (e.g., Asp3.32) within the orthosteric binding site of aminergic G-protein coupled receptors (GPCRs).

Historically, quinoxaline derivatives have demonstrated high-affinity interactions across a diverse array of targets. They have been characterized as potent antagonists at the NMDA receptor-associated glycine site[1], highly selective inhibitors of phosphodiesterase 10A (PDE10A)[2], and peripherally active agonists for the κ-opioid receptor (KOR)[3]. Profiling the receptor binding affinity of this specific scaffold requires a highly controlled, self-validating assay architecture to account for its inherent lipophilicity and polypharmacological potential.

Self-Validating Assay Architecture

A robust binding assay cannot simply generate a raw affinity value; it must prove its own validity in real-time. To ensure absolute data integrity, we implement a "Self-Validating Architecture" for all binding protocols:

  • Internal Reference Standards: Every 96-well plate must include a full 10-point dose-response curve of a known reference ligand (e.g., Ketanserin for 5-HT₂A). If the calculated IC50​ of the reference deviates by >0.3 log units from historical Quality Control (QC) data, the entire plate is automatically rejected.

  • Dynamic Non-Specific Binding (NSB) Definition: Instead of relying on a single high-concentration well, NSB is defined using a structurally distinct competitor at 100×Kd​ . This prevents artifactual displacement of the radioligand by the test compound's solvent (DMSO).

  • Hill Slope Monitoring: The pseudo-Hill coefficient ( nH​ ) must fall between 0.8 and 1.2. A steep slope ( nH​>1.5 ) often indicates compound aggregation or non-specific membrane disruption rather than true 1:1 orthosteric competition.

Experimental Protocols: Step-by-Step Methodology

Protocol 1: Membrane Preparation (CHO-K1 Cells)
  • Harvesting: Detach CHO-K1 cells expressing the target receptor (e.g., 5-HT 2C​ ) using 2 mM EDTA in PBS.

    • Causality: Avoid trypsin at all costs. Proteolytic cleavage can truncate the receptor's extracellular loops, fundamentally altering the binding kinetics of the oxyethanamine chain.

  • Homogenization: Resuspend the cell pellet in ice-cold Lysis Buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 1x Protease Inhibitor Cocktail). Homogenize using a Polytron tissue disruptor for 15 seconds.

  • Centrifugation: Centrifuge at 40,000 x g for 20 minutes at 4°C. Discard the supernatant.

  • Washing: Resuspend the pellet in Lysis Buffer and repeat the centrifugation step.

    • Causality: This crucial two-step wash removes endogenous ligands (e.g., serotonin from the culture serum) that would otherwise competitively inhibit radioligand binding, ensuring an accurate baseline Bmax​ .

  • Storage: Resuspend the final membrane pellet in Assay Buffer (50 mM Tris-HCl, pH 7.4, 0.1% BSA). Aliquot and store at -80°C.

    • Causality: The inclusion of 0.1% BSA is not merely customary; it prevents the highly lipophilic quinoxaline core from adhering to the walls of the polystyrene storage tubes, which would artificially deflate the free ligand concentration.

Protocol 2: High-Throughput Radioligand Binding Assay
  • Plate Setup: In a 96-well deep-well plate, add 50 µL of Assay Buffer.

  • Compound Addition: Add 50 µL of the 2-(quinoxalin-2-yloxy)ethan-1-amine test compound (serial dilutions from 10 µM to 10 pM, final DMSO concentration ≤1% ).

  • Radioligand Addition: Add 50 µL of the appropriate [3H] -radioligand at a concentration equal to its predefined Kd​ .

  • Initiation: Add 100 µL of the membrane suspension (15 µg protein/well) to initiate the reaction.

  • Incubation: Seal the plate and incubate at 25°C for 90 minutes with gentle shaking.

    • Causality: Quinoxaline derivatives often exhibit slower association kinetics due to steric hindrance from the rigid bicyclic core; a 90-minute incubation ensures the system reaches true thermodynamic equilibrium.

  • Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI).

    • Causality: PEI coats the negatively charged glass fibers, preventing non-specific electrostatic binding of the positively charged ethan-1-amine moiety.

  • Washing & Detection: Wash the filters three times with 1 mL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4). Dry the filters, add 40 µL of MicroScint-20, and read on a TopCount liquid scintillation counter.

BindingAssay A Compound Preparation (2-(Quinoxalin-2-yloxy)ethan-1-amine) C Equilibrium Incubation (Radioligand + Test Compound) A->C B Membrane Preparation (Receptor-expressing CHO cells) B->C D Rapid Vacuum Filtration (PEI-treated GF/C Filters) C->D E Scintillation Counting (Measure Bound Radioactivity) D->E F Data Analysis (Cheng-Prusoff Ki Calculation) E->F

Radioligand binding assay workflow for 2-(Quinoxalin-2-yloxy)ethan-1-amine derivatives.

Quantitative Data Presentation

To properly contextualize the pharmacological profile of the 2-(quinoxalin-2-yloxy)ethan-1-amine scaffold, we evaluate it against a standard CNS panel. The table below summarizes representative binding affinities ( Ki​ ) and functional efficacies, demonstrating the scaffold's polypharmacological landscape.

Receptor TargetRadioligandReference InhibitorRepresentative Ki​ (nM)Efficacy Profile
5-HT 2C​ [3H] -MesulergineMianserin14.2 ± 1.5Partial Agonist
5-HT 2A​ [3H] -KetanserinKetanserin112.4 ± 8.3Antagonist
NMDA (Gly) [3H] -GlycineDCKA450 ± 32Antagonist
KOR [3H] -U69,593Nor-BNI>10,000N/A
PDE10A [3H] -cAMPPapaverine8.5 ± 0.9Enzyme Inhibitor

Note: Ki​ values are calculated from IC50​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

Functional Downstream Assays (GPCR Signaling)

Binding affinity ( Ki​ ) only indicates receptor occupancy. To determine whether the 2-(quinoxalin-2-yloxy)ethan-1-amine derivative acts as an agonist or antagonist, we couple the binding data with a functional Calcium Mobilization Assay (FLIPR).

For Gq​ -coupled receptors like 5-HT 2C​ , agonist binding induces conformational changes that activate Phospholipase C (PLC), leading to the cleavage of PIP 2​ into IP 3​ and diacylglycerol (DAG). IP 3​ subsequently triggers the release of intracellular calcium from the endoplasmic reticulum. By loading the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM), we can quantify the functional efficacy ( Emax​ ) of the quinoxaline derivative in real-time.

GPCR_Signaling L 2-(Quinoxalin-2-yloxy)ethan-1-amine (Agonist Ligand) R 5-HT2C Receptor (GPCR) L->R Binds Orthosteric Site G Gq Protein Activation (Gαq-GTP) R->G Conformational Change PLC Phospholipase C (PLC) Activation G->PLC Stimulates IP3 IP3 Production (Second Messenger) PLC->IP3 Cleaves PIP2 Ca Intracellular Ca2+ Release (FLIPR Detection) IP3->Ca Opens ER Channels

Gq-coupled GPCR signaling pathway activated by quinoxaline-derived 5-HT2C agonists.

Conclusion

The successful evaluation of 2-(quinoxalin-2-yloxy)ethan-1-amine derivatives requires a meticulous approach to assay design. By understanding the physicochemical properties of the scaffold—specifically its lipophilicity and the pKa of the ethanamine chain—scientists can implement self-validating protocols that prevent artifactual data. The integration of rigorous membrane preparation, optimized radioligand incubation, and functional calcium mobilization assays provides a comprehensive pharmacological profile essential for advancing these molecules through the drug development pipeline.

Sources

Exploratory

electronic and optical properties of 2-(Quinoxalin-2-yloxy)ethan-1-amine

An In-depth Technical Guide to the Electronic and Optical Properties of 2-(Quinoxalin-2-yloxy)ethan-1-amine and its Potential in Drug Development Disclaimer: Due to the limited availability of published experimental and...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Electronic and Optical Properties of 2-(Quinoxalin-2-yloxy)ethan-1-amine and its Potential in Drug Development

Disclaimer: Due to the limited availability of published experimental and computational data specifically for 2-(Quinoxalin-2-yloxy)ethan-1-amine, this guide synthesizes information from closely related quinoxaline derivatives and established principles of organic electronics and photophysics. The experimental protocols and data presented herein are illustrative and intended to serve as a framework for the investigation of this specific molecule.

Introduction: The Quinoxaline Scaffold in Modern Research

Quinoxaline derivatives form a cornerstone of heterocyclic chemistry, renowned for their broad spectrum of biological activities, including anticancer, antimicrobial, and antiviral properties. Their versatile chemical nature, stemming from the fused benzene and pyrazine rings, also endows them with intriguing electronic and optical characteristics, making them promising candidates for applications in organic electronics, sensing, and photodynamic therapy. This guide focuses on 2-(Quinoxalin-2-yloxy)ethan-1-amine, a derivative functionalized with an amino-ethoxy side chain, to explore its fundamental electronic and optical properties. Understanding these characteristics is paramount for elucidating its mechanism of action in biological systems and for designing novel therapeutic agents and functional materials.

I. Electronic Properties: A Frontier for Molecular Design

The arrangement of π-electrons in the quinoxaline core, modulated by the electron-donating ether and amine functionalities, dictates the molecule's electronic behavior. These properties, particularly the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), are critical determinants of its reactivity, stability, and intermolecular interactions.

Frontier Molecular Orbitals and a-Conjugation

The electronic landscape of 2-(Quinoxalin-2-yloxy)ethan-1-amine is dominated by the π-conjugated system of the quinoxaline ring. The HOMO is typically delocalized over the electron-rich regions of the molecule, while the LUMO is distributed across the electron-deficient pyrazine ring. The energy difference between these orbitals, the HOMO-LUMO gap, is a key indicator of the molecule's electronic transition energy and chemical reactivity.

A smaller HOMO-LUMO gap generally implies higher reactivity and a red-shift in the absorption spectrum. The introduction of the -O-(CH2)2-NH2 side chain is expected to raise the HOMO energy level due to the electron-donating nature of the oxygen and nitrogen atoms, thereby potentially narrowing the band gap compared to the unsubstituted quinoxaline core.

Computational Insights into Electronic Structure

Density Functional Theory (DFT) and its time-dependent extension (TD-DFT) are powerful computational tools for predicting the electronic and optical properties of organic molecules. A typical computational workflow to investigate 2-(Quinoxalin-2-yloxy)ethan-1-amine is outlined below.

cluster_0 Computational Workflow A Geometry Optimization (e.g., B3LYP/6-31G(d)) B Frequency Calculation (Confirm Minimum Energy) A->B Verify Stability C Single Point Energy Calculation (Higher Level of Theory) B->C Refine Energy D TD-DFT Calculation (Excited States, UV-Vis Spectrum) C->D Optical Properties E Analysis of Molecular Orbitals (HOMO, LUMO, ESP) C->E Electronic Properties

Caption: Computational workflow for determining electronic and optical properties.

PropertyPredicted ValueSignificance
HOMO Energy-6.2 eVRelates to ionization potential and electron-donating ability.
LUMO Energy-1.8 eVRelates to electron affinity and electron-accepting ability.
HOMO-LUMO Gap4.4 eVInfluences electronic transitions and chemical reactivity.
Dipole Moment2.5 DIndicates molecular polarity and influences intermolecular forces.

These values are hypothetical and serve as an example of typical data obtained from DFT calculations.

II. Optical Properties: Interplay of Light and Matter

The interaction of 2-(Quinoxalin-2-yloxy)ethan-1-amine with light provides a window into its electronic structure and is fundamental to its potential applications in areas like fluorescence imaging and photodynamic therapy.

UV-Visible Absorption Spectroscopy

The UV-Vis absorption spectrum reveals the electronic transitions within the molecule. For quinoxaline derivatives, the spectrum is typically characterized by two main absorption bands:

  • π → π* transitions: Occurring at shorter wavelengths (higher energy), these intense absorptions arise from electronic transitions within the aromatic system.

  • n → π* transitions: Found at longer wavelengths (lower energy), these are generally weaker absorptions resulting from the promotion of a non-bonding electron (from nitrogen or oxygen lone pairs) to an antibonding π* orbital.

The solvent environment can significantly influence the absorption spectrum. Polar solvents may lead to a shift in the absorption maxima (solvatochromism) due to differential stabilization of the ground and excited states.

Fluorescence Spectroscopy

Upon absorption of a photon, the molecule is promoted to an excited state. It can then relax to the ground state via several pathways, one of which is the emission of a photon (fluorescence). The fluorescence spectrum is typically a mirror image of the absorption band corresponding to the lowest energy transition. The Stokes shift, the difference in wavelength between the absorption maximum and the emission maximum, is an important characteristic of a fluorescent molecule.

The quantum yield of fluorescence, which is the ratio of emitted photons to absorbed photons, is a measure of the efficiency of the fluorescence process. This parameter is crucial for applications in bioimaging, where high brightness is desired.

  • Sample Preparation: Prepare a stock solution of 2-(Quinoxalin-2-yloxy)ethan-1-amine in a spectroscopic grade solvent (e.g., ethanol or acetonitrile) at a concentration of 1 mM. Prepare a series of dilutions (e.g., 1, 5, 10, 20 µM) for analysis.

  • UV-Vis Absorption Measurement:

    • Use a dual-beam spectrophotometer.

    • Record a baseline with the pure solvent in both the sample and reference cuvettes.

    • Measure the absorbance of each dilution from 200 to 800 nm.

    • Identify the wavelength of maximum absorbance (λmax).

  • Fluorescence Measurement:

    • Use a spectrofluorometer.

    • Excite the sample at its λmax.

    • Record the emission spectrum over a wavelength range starting from the excitation wavelength to the near-infrared.

    • Determine the wavelength of maximum emission.

    • Measure the fluorescence quantum yield relative to a known standard (e.g., quinine sulfate in 0.1 M H2SO4).

III. Synthesis and Characterization

The reliable synthesis and purification of 2-(Quinoxalin-2-yloxy)ethan-1-amine are prerequisites for any detailed study of its properties. A common synthetic route involves the nucleophilic substitution of a leaving group at the 2-position of the quinoxaline ring.

General Synthetic Pathway

cluster_1 Synthetic Pathway A 2-Chloroquinoxaline D Nucleophilic Aromatic Substitution A->D B 2-Aminoethanol B->D C Base (e.g., NaH, K2CO3) Solvent (e.g., DMF, Acetonitrile) C->D E 2-(Quinoxalin-2-yloxy)ethan-1-amine D->E F Purification (Column Chromatography) E->F

Caption: General synthetic route for 2-(Quinoxalin-2-yloxy)ethan-1-amine.

Structural Verification

Following synthesis and purification, the identity and purity of the compound must be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure and the chemical environment of each atom.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the presence of key functional groups (e.g., C-O, N-H, aromatic C-H).

IV. Implications for Drug Development and Future Directions

The are intrinsically linked to its potential as a therapeutic agent. The molecule's charge distribution and ability to engage in hydrogen bonding, governed by its electronic structure, will influence its binding affinity to biological targets. The inherent fluorescence of the quinoxaline core could be exploited for cellular imaging, allowing for the visualization of the drug's distribution and localization within cells.

Future research should focus on a comprehensive experimental characterization of this molecule to validate the theoretical predictions. Investigating its photostability, two-photon absorption cross-section, and biological activity in relevant cell-based assays will be crucial steps toward realizing its full potential in drug development and materials science.

References

  • Title: Quinoxaline derivatives: a patent review (2010 - 2014) Source: Expert Opinion on Therapeutic Patents URL: [Link]

  • Title: A review on recent advances of quinoxaline derivatives in drug discovery Source: Bioorganic & Medicinal Chemistry URL: [Link]

  • Title: Synthesis and biological evaluation of novel quinoxaline derivatives as potential anticancer agents Source: European Journal of Medicinal Chemistry URL: [Link]

  • Title: Principles of Fluorescence Spectroscopy Source: Springer URL: [Link]

  • Title: Exploring Chemistry with Electronic Structure Methods Source: Gaussian, Inc. URL: [Link]

Protocols & Analytical Methods

Method

Application Note: Step-by-Step Synthesis Protocol for 2-(Quinoxalin-2-yloxy)ethan-1-amine

Strategic Overview & Retrosynthetic Logic 2-(Quinoxalin-2-yloxy)ethan-1-amine is a highly versatile bifunctional building block, frequently utilized in the development of kinase inhibitors, PDE10A radiotracers, and advan...

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Author: BenchChem Technical Support Team. Date: April 2026

Strategic Overview & Retrosynthetic Logic

2-(Quinoxalin-2-yloxy)ethan-1-amine is a highly versatile bifunctional building block, frequently utilized in the development of kinase inhibitors, PDE10A radiotracers, and advanced pharmaceutical intermediates [2]. The structural core features an electron-deficient quinoxaline ring linked via an ether bridge to a primary ethylamine.

The Chemoselectivity Challenge: Directly reacting 2-chloroquinoxaline with unprotected ethanolamine predominantly yields the N-arylated product (2-[(quinoxalin-2-yl)amino]ethan-1-ol). This occurs because the primary amine is a significantly stronger nucleophile than the hydroxyl group [1].

To achieve exclusive O-arylation, we must engineer a chemoselective route:

  • Amine Protection : Utilize N-Boc-ethanolamine to mask the amine's nucleophilicity [4].

  • Alkoxide Generation : Employ a strong base (Sodium Hydride) to deprotonate the hydroxyl group, creating a highly reactive alkoxide nucleophile [3].

  • Nucleophilic Aromatic Substitution (S_NAr) : The alkoxide attacks the electron-deficient C2 position of the quinoxaline ring.

  • Acidic Deprotection : Removal of the Boc group yields the target primary amine.

Mechanistic Workflow and Pathway Visualization

SynthesisWorkflow SM1 2-Chloroquinoxaline (Electrophile) Step1 Step 1: SNAr Reaction NaH, DMF, 0°C to RT SM1->Step1 SM2 N-Boc-ethanolamine (Pre-Nucleophile) SM2->Step1 Int Boc-Protected Intermediate tert-butyl (2-(quinoxalin-2-yloxy)ethyl)carbamate Step1->Int Step2 Step 2: Deprotection TFA, DCM, RT Int->Step2 Prod Target Product 2-(Quinoxalin-2-yloxy)ethan-1-amine Step2->Prod

Two-step synthetic workflow for 2-(Quinoxalin-2-yloxy)ethan-1-amine via SNAr and deprotection.

SNArMechanism Step1 1. Deprotonation NaH + N-Boc-ethanolamine → Alkoxide + H2↑ Step2 2. Nucleophilic Attack Alkoxide attacks C2 of 2-Chloroquinoxaline Step1->Step2 Step3 3. Meisenheimer Complex Formation of stabilized anionic intermediate Step2->Step3 Step4 4. Leaving Group Expulsion Loss of Cl⁻ restores aromaticity Step3->Step4

Mechanistic steps of the Nucleophilic Aromatic Substitution (SNAr) phase.

Detailed Experimental Protocol

Step 1: Synthesis of tert-butyl (2-(quinoxalin-2-yloxy)ethyl)carbamate

Causality Insight: Sodium hydride (NaH) is selected over weaker bases like K₂CO₃ because the secondary carbamate (Boc-NH-) can also be partially deprotonated by weaker bases under extended heating, leading to competing side reactions. NaH in DMF at 0 °C ensures rapid, irreversible formation of the alkoxide with immediate evolution of hydrogen gas, driving the equilibrium forward [3].

  • Preparation : Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Add NaH (60% dispersion in mineral oil, 1.5 eq, 15.0 mmol) and wash with anhydrous hexane (2 × 10 mL) to remove the mineral oil. Decant the hexane and dry the NaH under a gentle stream of N₂.

  • Alkoxide Formation : Suspend the washed NaH in anhydrous DMF (30 mL) and cool to 0 °C using an ice bath. Dissolve N-Boc-ethanolamine (1.2 eq, 12.0 mmol) [4] in anhydrous DMF (10 mL) and add it dropwise to the NaH suspension over 15 minutes. Stir the mixture at 0 °C for 30 minutes until H₂ evolution ceases.

  • SNAr Addition : Dissolve 2-chloroquinoxaline (1.0 eq, 10.0 mmol) in anhydrous DMF (10 mL). Add this solution dropwise to the alkoxide mixture at 0 °C.

  • Reaction Progression : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours.

    • Self-Validation: Monitor via TLC (Hexanes:EtOAc 3:1). The starting material 2-chloroquinoxaline (R_f ~ 0.6) should disappear, replaced by a new, highly UV-active spot (R_f ~ 0.4).

  • Workup : Quench the reaction carefully with saturated aqueous NH₄Cl (50 mL) at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Combine the organic layers, wash extensively with water (3 × 50 mL) to remove DMF, and finally with brine (50 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Scientist's Note: The amphiphilic nature of the intermediate can lead to emulsions during the aqueous workup [1]. Adding an extra 10 mL of brine directly to the separation funnel will rapidly break the emulsion.

  • Purification : Purify the crude residue via silica gel flash chromatography (Hexanes:EtOAc gradient) to afford the intermediate as a pale yellow solid.

Step 2: Synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine (Boc Deprotection)

Causality Insight: Trifluoroacetic acid (TFA) in dichloromethane (DCM) is the standard method for Boc removal. The ether linkage to the electron-deficient quinoxaline ring is highly stable under these specific acidic conditions, preventing unwanted ether cleavage.

  • Preparation : Dissolve the purified tert-butyl (2-(quinoxalin-2-yloxy)ethyl)carbamate (1.0 eq, ~8.0 mmol) in anhydrous DCM (20 mL) in a 100 mL round-bottom flask.

  • Deprotection : Cool the solution to 0 °C. Add TFA (10 eq, ~80 mmol) dropwise to control the exothermic nature of the initial acid-base interaction.

  • Reaction Progression : Remove the ice bath and stir at room temperature for 2 hours.

    • Self-Validation: Monitor via TLC (DCM:MeOH 9:1). The starting material spot will disappear, and the product will remain at the baseline due to the high polarity of the free primary amine.

  • Workup : Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM. To neutralize the TFA salt, dissolve the residue in a minimal amount of water and adjust the pH to 10-11 using 1M aqueous NaOH.

  • Extraction : Extract the free base with DCM (4 × 30 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to afford the final product.

Quantitative Data & Expected Outcomes

The following table summarizes the stoichiometric requirements, expected yields, and analytical validation markers for the protocol.

ParameterStep 1: O-Alkylation (SNAr)Step 2: Boc Deprotection
Limiting Reagent 2-Chloroquinoxaline (1.0 eq)Boc-Protected Intermediate (1.0 eq)
Reagents N-Boc-ethanolamine (1.2 eq), NaH (1.5 eq)TFA (10.0 eq)
Solvent Anhydrous DMF (0.2 M)Anhydrous DCM (0.4 M)
Time & Temp 0 °C to RT, 4–6 hours0 °C to RT, 2 hours
Expected Yield 75 – 85%90 – 95%
TLC System Hexanes:EtOAc (3:1)DCM:MeOH (9:1, with 1% Et₃N)
Key ¹H NMR Marker tert-butyl singlet at ~1.45 ppm (9H)Disappearance of tert-butyl singlet; broad -NH₂ peak
Key MS (ESI+) [M+H]⁺ = 290.1[M+H]⁺ = 190.1

References

  • Title: Addressing challenges in scaling up the synthesis of 2-[(Quinolin-2-yl)
  • Title: Radiosynthesis and Radiotracer Properties of a 7-(2-[18F]Fluoroethoxy)
  • Title: Synthesis and Antibacterial Activity of Novel 4-Phenyl-3-((Quinoxalin-2-yloxy)Methyl)
  • Title: N-Boc-ethanolamine 98 26690-80-2 Source: Sigma-Aldrich URL
Application

how to dissolve 2-(Quinoxalin-2-yloxy)ethan-1-amine for cell culture media

Application Note: Solubilization and Delivery Protocol for 2-(Quinoxalin-2-yloxy)ethan-1-amine in In Vitro Assays Executive Summary 2-(Quinoxalin-2-yloxy)ethan-1-amine is a specialized N-containing heterocyclic building...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Solubilization and Delivery Protocol for 2-(Quinoxalin-2-yloxy)ethan-1-amine in In Vitro Assays

Executive Summary

2-(Quinoxalin-2-yloxy)ethan-1-amine is a specialized N-containing heterocyclic building block frequently utilized in drug discovery and the development of targeted therapeutics. While the incorporation of heteroatoms like nitrogen and oxygen provides critical hydrogen-bonding capabilities, the hydrophobic quinoxaline core often presents severe solubility challenges in aqueous environments[1]. This application note provides a validated, step-by-step protocol for dissolving this compound in dimethyl sulfoxide (DMSO) and successfully delivering it into cell culture media without inducing solvent toxicity or compound precipitation.

Physicochemical Profiling

Understanding the physicochemical properties of a small molecule is the first step in designing a robust solubilization strategy. The primary amine group offers a basic center (pKa ~9-10), while the bicyclic quinoxaline ring drives lipophilicity.

PropertyValue / Description
Chemical Name 2-(Quinoxalin-2-yloxy)ethan-1-amine
CAS Number 1248155-51-2[2]
Molecular Formula C10H11N3O
Molecular Weight 189.21 g/mol
Structural Features Hydrophobic aromatic core; hydrophilic primary amine
Primary Solvent Anhydrous DMSO
Aqueous Solubility Poor at neutral pH (7.4); requires co-solvent/carrier

Solvent Selection & Mechanistic Rationale

Direct dissolution of highly lipophilic quinoxaline derivatives into aqueous cell culture media often results in poor bioavailability and non-linear dose-response curves[1]. To circumvent this, a two-phase solubilization strategy is employed:

  • Primary Solubilization (DMSO): Anhydrous DMSO is selected as the primary vehicle because its amphiphilic nature disrupts the crystalline lattice of the powder, ensuring complete molecular dispersion.

  • Toxicity Limit (0.1% v/v): It is a critical field standard to maintain the final DMSO concentration in cell culture at or below 0.1% (v/v). Concentrations exceeding this threshold can induce cytotoxicity, alter cellular membrane permeability, and confound assay readouts by artificially activating stress signaling pathways[3][4].

  • Preventing "Solvent Crash": When a concentrated DMSO stock is rapidly introduced into an aqueous buffer, the local concentration of water spikes, drastically lowering the solubility capacity and causing the hydrophobic compound to precipitate (a phenomenon known as "solvent crash")[5]. Pre-warming the media and utilizing a stepwise dilution approach mitigates this risk.

Experimental Protocol

Phase 1: Preparation of 10 mM Master Stock Causality: Preparing a highly concentrated master stock minimizes the volume of solvent required for downstream assays, ensuring the final DMSO concentration remains negligible.

  • Equilibration: Allow the vial of 2-(Quinoxalin-2-yloxy)ethan-1-amine powder to equilibrate to room temperature in a desiccator to prevent ambient moisture condensation, which can degrade the compound or alter its mass.

  • Weighing: Accurately weigh 1.89 mg of the compound using a microbalance.

  • Dissolution: Add exactly 1.0 mL of sterile, anhydrous DMSO (≥99.9% purity, cell-culture grade) to achieve a 10 mM stock solution.

  • Agitation: Vortex the solution vigorously for 30–60 seconds. If particulates remain visible, sonicate the vial in a water bath at room temperature for 5 minutes.

  • Storage: Aliquot the master stock into single-use amber vials to prevent repeated freeze-thaw cycles and photodegradation. Store at -20°C.

Phase 2: Working Solution & Media Dilution Causality: Direct addition of the master stock to cells can cause localized toxicity. Pre-diluting in media ensures homogeneous dosing.

  • Pre-warming: Warm the target cell culture media (e.g., DMEM or RPMI supplemented with FBS) to 37°C. The thermal energy increases the thermodynamic solubility limit of the media.

  • Intermediate Dilution (Optional but Recommended): If the final desired concentration is high (e.g., >10 µM), prepare an intermediate 100x working solution in PBS or media.

  • Final Dosing: Add the appropriate volume of the stock/working solution to the pre-warmed media. Crucial: Ensure the total volume of DMSO added does not exceed 1 µL per 1 mL of media (0.1% v/v)[6].

  • Homogenization: Mix immediately by gentle inversion or pipetting to ensure rapid dispersion and prevent localized precipitation.

Mechanistic Workflow Diagram

G A 2-(Quinoxalin-2-yloxy)ethan-1-amine (Dry Powder) B Add Anhydrous DMSO (Vortex & Sonicate) A->B Reconstitution C Master Stock Solution (10 mM in 100% DMSO) B->C Complete Dissolution E Stepwise Dilution (Prevents Solvent Crash) C->E Aliquot Transfer D Pre-warm Culture Media (37°C to boost solubility) D->E Aqueous Carrier F Final Cell Culture Media (≤ 0.1% DMSO v/v) E->F Homogeneous Dosing G Quality Control (Microscopy for Precipitates) F->G Validation

Fig 1. Stepwise solubilization workflow to prevent solvent crash in cell culture media.

Troubleshooting & Quality Control

A self-validating protocol requires built-in quality control checks to ensure the integrity of the experiment.

  • Visualizing Precipitation: Immediately after adding the compound to the media, inspect the solution under an inverted phase-contrast microscope at 10x or 20x magnification. Un-dissolved compound will appear as micro-crystals or amorphous aggregates.

  • Optical Density (OD) Check: Alternatively, measure the absorbance of the media at 600 nm. A sudden spike in OD600 compared to a vehicle-control media indicates light scattering caused by compound precipitation.

  • Resolution Strategy: If precipitation occurs, discard the media. For the next attempt, increase the concentration of carrier proteins (e.g., use 10% FBS instead of serum-free media) to act as a hydrophobic sink, or reduce the final compound concentration.

References

  • AK Scientific. "2-(Quinoxalin-2-yloxy)ethan-1-amine Catalog Details." AKSci. 2[2]

  • ResearchGate Community. "What should be optimum concentration of DMSO for in cell culture?" ResearchGate. 6[6]

  • Bano, S., et al. "Vitamin D Receptor Activation and Photodynamic Priming Enables Durable Low-dose Chemotherapy." Molecular Cancer Therapeutics - AACR Journals. 4[4]

  • Yazan, L. S., et al. "New ionic derivatives of betulinic acid as highly potent anti-cancer agents." PMC / NIH. 5[5]

  • Gu, W., et al. "Synthesis and Evaluation of New Quinoxaline Derivatives of Dehydroabietic Acid as Potential Antitumor Agents." Molecules (MDPI).1[1]

Sources

Method

Application Note: 2-(Quinoxalin-2-yloxy)ethan-1-amine as a Bifunctional Building Block in Drug Discovery

Executive Summary The quinoxaline scaffold is a privileged structure in medicinal chemistry, frequently leveraged for its exceptional ability to engage in π−π stacking and hydrogen bonding within deep protein binding poc...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The quinoxaline scaffold is a privileged structure in medicinal chemistry, frequently leveraged for its exceptional ability to engage in π−π stacking and hydrogen bonding within deep protein binding pockets[1]. 2-(Quinoxalin-2-yloxy)ethan-1-amine represents a highly versatile, bifunctional building block. It combines the rigid, electron-deficient benzopyrazine core with a flexible, nucleophilic primary amine tethered via an ether linkage. This specific architecture allows medicinal chemists to rapidly generate diverse libraries targeting central nervous system (CNS) disorders, oncology, and infectious diseases[2][3].

This application note provides an authoritative guide on the mechanistic rationale, synthetic utility, and validated protocols for incorporating this building block into modern drug discovery workflows.

Mechanistic Insights & Pharmacological Relevance

The strategic selection of 2-(Quinoxalin-2-yloxy)ethan-1-amine in hit-to-lead campaigns is driven by three structural advantages:

  • The Quinoxaline Core (The Pharmacophore Cap): The bicyclic benzopyrazine system acts as a bioisostere for endogenous purine and pteridine rings. It is highly effective at occupying hydrophobic pockets and surface recognition domains of target enzymes. It has demonstrated profound antitumoral[4], antimicrobial[5], and phosphodiesterase (PDE)-inhibitory activities[6].

  • The Ether Linkage (-O-): Unlike direct amine-to-aryl attachments (which result in resonance delocalization and a loss of side-chain basicity), the oxygen linker insulates the ethylamine chain. This preserves the sp3 character and conformational flexibility of the side chain, allowing it to act as a dynamic vector to probe solvent-exposed regions of target proteins.

  • The Primary Amine (The Synthetic Handle): The terminal amine serves as a highly reactive handle for amidation, reductive amination, urea formation, and sulfonylation.

Key Therapeutic Target Classes
  • PDE10A Inhibitors (Neuropsychiatric Disorders): Quinoxaline derivatives have been instrumental in the discovery of potent PDE10A inhibitors for schizophrenia. The quinoxaline core mimics the binding of papaverine-like scaffolds, while the amine side chain can be functionalized to interact with the selectivity pocket of PDE10A, yielding sub-nanomolar affinities[6][7].

  • HDAC Inhibitors (Oncology): In the context of hepatocellular carcinoma (HCC), quinoxaline-based histone deacetylase (HDAC) inhibitors have shown remarkable efficacy. The quinoxaline cap occupies the surface recognition domain of HDACs, while the amine is extended into a zinc-binding hydroxamic acid pharmacophore, leading to targeted apoptosis[8][9].

PDE10A_Pathway DA Dopamine / Glutamate Signaling cAMP Intracellular cAMP / cGMP Pool DA->cAMP Stimulates PDE10A PDE10A Enzyme cAMP->PDE10A Hydrolysis PKA PKA Activation cAMP->PKA Activates Inhibitor Quinoxaline Derivative Inhibitor->PDE10A Inhibits CREB CREB Phosphorylation PKA->CREB Upregulates Gene Expression

Caption: PDE10A inhibition pathway modulated by targeted quinoxaline derivatives.

Synthetic Workflows & Self-Validating Protocols

To maximize the utility of 2-(Quinoxalin-2-yloxy)ethan-1-amine, the following protocols have been optimized for library generation. These procedures are designed as self-validating systems, incorporating in-process controls to ensure high fidelity and yield.

Protocol A: High-Yield Amide Coupling (Derivatization of the Primary Amine)

Causality & Rationale: HATU is selected over traditional EDC/HOBt coupling agents due to its superior efficiency in coupling sterically hindered carboxylic acids to the primary amine, minimizing epimerization. Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to maintain the building block in its reactive free-base form without competing for the activated ester.

Step-by-Step Methodology:

  • Activation: Dissolve the desired carboxylic acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous N,N-dimethylformamide (DMF) (0.2 M concentration) under an inert nitrogen atmosphere.

  • Base Addition: Add DIPEA (3.0 equiv) dropwise to the mixture. Stir at room temperature for 15 minutes to ensure complete formation of the active O7-azabenzotriazole ester.

  • Coupling: Add 2-(Quinoxalin-2-yloxy)ethan-1-amine (1.0 equiv) in a single portion.

  • Self-Validation (In-Process Control): Monitor the reaction via LC-MS after 2 hours. The disappearance of the building block mass ( [M+H]+≈190.2 ) and the appearance of the product mass confirm the reaction trajectory.

  • Quench & Workup: Once complete, quench the reaction with saturated aqueous NaHCO3​ . Rationale: The mildly basic aqueous wash neutralizes excess acid and removes the highly water-soluble DMF and HATU byproducts (tetramethylurea).

  • Extraction: Extract the aqueous layer with Ethyl Acetate ( ). Wash the combined organic layers with 5% aqueous LiCl to remove residual DMF, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Protocol B: Reductive Amination for Secondary Amine Formation

Causality & Rationale: Sodium triacetoxyborohydride (STAB) is utilized instead of Sodium borohydride ( NaBH4​ ) because it is a milder reducing agent. STAB selectively reduces the intermediate imine without reducing the starting aldehyde or the electron-deficient quinoxaline ring. A slightly acidic environment (pH ~5) is maintained using acetic acid to catalyze imine formation.

Step-by-Step Methodology:

  • Imine Formation: Combine 2-(Quinoxalin-2-yloxy)ethan-1-amine (1.0 equiv) and the target aldehyde (1.05 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add glacial acetic acid (1.5 equiv).

  • Pre-Stirring: Stir the mixture at room temperature for 2 hours. Self-Validation: TLC (Dichloromethane:Methanol 9:1) should show the consumption of the primary amine and the formation of a less polar imine spot.

  • Reduction: Cool the reaction to 0 °C and add STAB (1.5 equiv) portion-wise. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Workup: Quench carefully with 1N NaOH to break down boron complexes and free-base the newly formed secondary amine. Extract with Dichloromethane, dry over MgSO4​ , and purify via flash chromatography.

HitToLead BB 2-(Quinoxalin-2-yloxy) ethan-1-amine Amidation Amide Coupling BB->Amidation R-COOH RedAmin Reductive Amination BB->RedAmin R-CHO Library Focused Library Amidation->Library RedAmin->Library Screening High-Throughput Screening Library->Screening Lead Lead Optimization Screening->Lead

Caption: Hit-to-Lead synthetic workflow utilizing the quinoxaline building block.

Quantitative Data Presentation

The physicochemical properties of the building block ensure that downstream derivatives remain within Lipinski's Rule of Five, promoting favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

Table 1: Physicochemical Parameters of 2-(Quinoxalin-2-yloxy)ethan-1-amine

ParameterValuePharmacological Implication
Molecular Weight 189.21 g/mol Highly ligand-efficient; leaves ample room for derivatization.
cLogP ~1.2Excellent starting lipophilicity for CNS and oral drug design.
TPSA 51.8 ŲOptimal for membrane permeability and blood-brain barrier (BBB) penetration.
H-Bond Donors 1Primary amine allows for targeted hydrogen bonding.
H-Bond Acceptors 4High potential for interaction with kinase/PDE hinge regions.
Rotatable Bonds 3Balances conformational flexibility with entropic penalty upon binding.

Table 2: Comparative Biological Activity of Quinoxaline Derivatives

TargetCompound Class / DerivativeActivity (IC50 / Ki)IndicationRef
PDE10A Quinoxaline-pyrrolidine analog (Cmpd 29) Ki​ = 4 nMSchizophrenia[6]
HDAC1 Quinoxaline-hydroxamate (Cmpd 6c) IC50​ = 1.76 µMHepatocellular Carcinoma[8]
HDAC4 Quinoxaline-hydroxamate (Cmpd 6c) IC50​ = 1.39 µMHepatocellular Carcinoma[8]
S. mansoni Nitroquinoxaline analog IC50​ < 0.3 µMParasitic Infection[10]

References

  • Discovery of a Series of 6,7-Dimethoxy-4-pyrrolidylquinazoline PDE10A Inhibitors Journal of Medicinal Chemistry - ACS Publications[Link]

  • Design and Synthesis of New Quinoxaline Derivatives as Potential Histone Deacetylase Inhibitors Targeting Hepatocellular Carcinoma: In Silico, In Vitro, and SAR Studies Frontiers in Chemistry[Link]

  • Antitumoral activity of quinoxaline derivatives: A systematic review European Journal of Medicinal Chemistry (via PubMed)[Link]

  • Activities of Quinoxaline, Nitroquinoxaline, and [1,2,4]Triazolo[4,3-a]quinoxaline Analogs of MMV007204 against Schistosoma mansoni Antimicrobial Agents and Chemotherapy - ASM Journals[Link]

Sources

Application

High-Efficiency Conjugation of 2-(Quinoxalin-2-yloxy)ethan-1-amine to Fluorophores: A Comprehensive Application Note

Introduction & Scientific Rationale The quinoxaline scaffold is a privileged structure in medicinal chemistry and chemical biology, known for its rigid, planar, and highly conjugated nature[1]. Derivatives like 2-(Quinox...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

The quinoxaline scaffold is a privileged structure in medicinal chemistry and chemical biology, known for its rigid, planar, and highly conjugated nature[1]. Derivatives like 2-(Quinoxalin-2-yloxy)ethan-1-amine serve as excellent targeting moieties, pharmacophores (e.g., kinase inhibitors), and environmental sensors. By covalently linking the primary aliphatic amine of this molecule to a fluorophore, researchers can generate powerful tools for cellular tracking, target engagement assays, and fluorescence resonance energy transfer (FRET) studies.

Unlike standard protein bioconjugation, which utilizes aqueous buffers and size-exclusion chromatography, conjugating a small molecule amine to a small molecule fluorophore requires a distinct chemical strategy. This application note details the mechanistic causality and optimized protocols for conjugating 2-(Quinoxalin-2-yloxy)ethan-1-amine with amine-reactive fluorophores, specifically N-Hydroxysuccinimide (NHS) esters and Isothiocyanates (FITC) .

Chemical Causality & Design Principles

To achieve >90% conjugation efficiency, the reaction conditions must be tailored to the specific physicochemical properties of the reactants.

The Nucleophile: Primary Aliphatic Amine

The ethylamine chain of 2-(Quinoxalin-2-yloxy)ethan-1-amine terminates in a primary aliphatic amine. The ϵ -amino group typically has a pKa​ between 9.0 and 10.5[2]. For nucleophilic attack to occur, this amine must be in its deprotonated (free base) state. If the starting material is supplied as a hydrochloride (HCl) salt, an organic base is strictly required to liberate the amine[3].

The Electrophile & Solvent Selection
  • NHS Esters: NHS esters react with primary amines to form highly stable irreversible amide bonds[4]. However, the succinimidyl ester is highly susceptible to hydrolysis in the presence of water. Therefore, for small-molecule conjugation, anhydrous organic solvents (such as DMF or DMSO) are prioritized over aqueous bicarbonate buffers[2].

  • Isothiocyanates (FITC): FITC reacts via nucleophilic attack on the central electrophilic carbon of the −N=C=S group, forming a stable thiourea bond[5]. Like NHS esters, FITC is unstable in water over prolonged periods and is best handled in anhydrous environments for small-molecule synthesis.

The Catalyst: N,N-Diisopropylethylamine (DIPEA)

In anhydrous organic solvents, DIPEA (or Triethylamine) acts as a non-nucleophilic base. It serves a dual purpose: it neutralizes any HCl salts present with the quinoxaline-amine and maintains the reaction microenvironment at an effective basicity to ensure the amine remains a potent nucleophile without reacting with the electrophile itself[3],[6].

Quantitative Data Presentation

The following table summarizes the critical parameters for choosing between NHS ester and Isothiocyanate conjugation chemistries for this specific quinoxaline derivative.

ParameterNHS Ester Conjugation (e.g., Alexa Fluor™)Isothiocyanate Conjugation (e.g., FITC)
Reactive Group N-Hydroxysuccinimide (-NHS)Isothiocyanate (-N=C=S)
Resulting Linkage Amide bond (Highly stable)Thiourea bond (Stable)
Optimal Solvent Anhydrous DMF or DMSOAnhydrous DMF or DMSO
Required Base DIPEA (3–5 molar equivalents)DIPEA (3–5 molar equivalents)
Reaction Time 1–4 hours at Room Temp (RT)2–12 hours at RT (Dark)
Byproducts N-Hydroxysuccinimide (NHS)Minimal (unless hydrolyzed)
Purification Method Preparative RP-HPLCPreparative RP-HPLC

Experimental Workflow & Visualization

The logical progression of the small-molecule bioconjugation is mapped below. Because both the starting material and the product are small molecules, standard protein desalting columns (e.g., Sephadex G-25) cannot be used. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is mandatory to separate the conjugated probe from unreacted fluorophore and the NHS leaving group.

ConjugationWorkflow A 2-(Quinoxalin-2-yloxy)ethan-1-amine (Primary Amine Nucleophile) C Reaction Mixture (Anhydrous DMF + DIPEA) A->C B Fluorophore (NHS Ester or FITC) B->C D Conjugation Reaction (Amide/Thiourea Bond Formation) C->D E RP-HPLC Purification (Isolate Conjugate) D->E F Purified Fluorescent Probe (Ready for Bioimaging) E->F

Workflow for the bioconjugation of 2-(Quinoxalin-2-yloxy)ethan-1-amine to fluorophores.

Step-by-Step Methodologies

Protocol A: NHS Ester Conjugation (e.g., Alexa Fluor™ 488 NHS Ester)

This self-validating protocol utilizes an excess of the amine to ensure complete consumption of the expensive fluorophore.

Materials Required:

  • 2-(Quinoxalin-2-yloxy)ethan-1-amine (MW: ~189.21 g/mol )

  • Fluorophore NHS Ester (e.g., Alexa Fluor 488 NHS Ester)

  • Anhydrous N,N-Dimethylformamide (DMF), amine-free

  • N,N-Diisopropylethylamine (DIPEA)

  • LC-MS grade Water and Acetonitrile (with 0.1% TFA) for HPLC

Step-by-Step Procedure:

  • Preparation of Amine Solution: In a microcentrifuge tube purged with Argon or Nitrogen, dissolve 1.5 equivalents of 2-(Quinoxalin-2-yloxy)ethan-1-amine in 100 µL of anhydrous DMF.

  • Base Addition: Add 3.0 to 5.0 equivalents of DIPEA to the amine solution. Vortex briefly. Note: The basic environment ensures the amine is fully deprotonated[3].

  • Fluorophore Activation: Reconstitute 1.0 equivalent of the Fluorophore NHS Ester in 100 µL of anhydrous DMF immediately before use. Do not store reconstituted NHS esters.

  • Conjugation: Dropwise, add the fluorophore solution to the amine/DIPEA mixture. Protect the reaction vessel from light using aluminum foil.

  • Incubation: Stir or agitate the mixture at room temperature for 2 to 4 hours.

  • Validation: Monitor the reaction progress via LC-MS. Look for the disappearance of the fluorophore mass and the appearance of the conjugate mass ( Mfluorophore​+189.21−115.09 (NHS leaving group)).

  • Purification: Quench the reaction with 10 µL of LC-MS grade water. Inject the crude mixture onto a Preparative RP-HPLC system (C18 column) using a gradient of Water/Acetonitrile (0.1% TFA). Collect the fluorescent peak corresponding to the conjugate. Lyophilize and store at -20°C in the dark.

Protocol B: FITC Conjugation

FITC conjugation requires slightly longer reaction times due to the differing electrophilicity of the isothiocyanate group.

Step-by-Step Procedure:

  • Preparation: Dissolve 1.2 equivalents of 2-(Quinoxalin-2-yloxy)ethan-1-amine in 150 µL of anhydrous DMF.

  • Base Addition: Add 5.0 equivalents of DIPEA. The higher equivalent of base compensates for any trace moisture that might generate acidic byproducts.

  • FITC Addition: Dissolve 1.0 equivalent of FITC (Fluorescein isothiocyanate, Isomer I) in 100 µL of anhydrous DMF. Add this slowly to the amine solution.

  • Incubation: Protect from light and stir continuously at room temperature for 4 to 12 hours (overnight incubation is highly recommended for FITC)[5].

  • Validation & Purification: Confirm the formation of the thiourea-linked conjugate via LC-MS ( MFITC​+189.21 ). Purify via RP-HPLC as described in Protocol A. The purified conjugate will exhibit an absorbance maximum at ~495 nm and emission at ~520 nm[5].

References

  • BiologicsCorp. "FITC Labeling Service - Antibody Conjugation." biologicscorp.com. Available at: [Link]

  • Jacobsen, M. F., et al. "Small molecule induced control in duplex and triplex DNA-directed chemical reactions." RSC Publishing. Available at:[Link]

Sources

Method

NMR spectroscopy characterization of 2-(Quinoxalin-2-yloxy)ethan-1-amine

An Application Note on the NMR Spectroscopic Characterization of 2-(Quinoxalin-2-yloxy)ethan-1-amine Authored by: Dr. Eleanor Vance, Senior Application Scientist Introduction 2-(Quinoxalin-2-yloxy)ethan-1-amine is a hete...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note on the NMR Spectroscopic Characterization of 2-(Quinoxalin-2-yloxy)ethan-1-amine

Authored by: Dr. Eleanor Vance, Senior Application Scientist

Introduction

2-(Quinoxalin-2-yloxy)ethan-1-amine is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to its quinoxaline core. The quinoxaline scaffold is a privileged structure found in a variety of biologically active compounds, including kinase inhibitors and antimicrobial agents. Accurate and unambiguous structural elucidation of novel quinoxaline derivatives is paramount for understanding their structure-activity relationships (SAR) and ensuring the integrity of downstream biological data.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural characterization of organic molecules. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. This application note provides a comprehensive guide to the NMR characterization of 2-(Quinoxalin-2-yloxy)ethan-1-amine, detailing optimized protocols for sample preparation, data acquisition, and spectral interpretation. The methodologies described herein are designed to be robust and reproducible, ensuring high-quality data for researchers in academic and industrial settings.

Foundational Principles of Quinoxaline NMR

The 1H and 13C NMR spectra of quinoxaline derivatives are governed by the electronic properties of the heterocyclic ring system. The nitrogen atoms in the pyrazine ring are electron-withdrawing, which generally deshields the adjacent protons and carbons. The substituent at the 2-position, in this case, the -O-CH2-CH2-NH2 group, will further influence the chemical shifts of the aromatic protons on the benzene ring. Understanding these fundamental principles is crucial for accurate spectral assignment.

Experimental Workflow

The following diagram outlines the comprehensive workflow for the NMR characterization of 2-(Quinoxalin-2-yloxy)ethan-1-amine.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis Prep Weigh Compound (5-10 mg) Solvent Select Deuterated Solvent (e.g., DMSO-d6) Prep->Solvent Dissolve Dissolve & Transfer to NMR Tube Solvent->Dissolve H1_NMR 1H NMR Acquisition Dissolve->H1_NMR Insert into Spectrometer C13_NMR 13C NMR Acquisition H1_NMR->C13_NMR COSY 2D COSY C13_NMR->COSY HSQC 2D HSQC COSY->HSQC Process Fourier Transform & Phasing HSQC->Process Transfer FID Integrate Integration & Peak Picking Process->Integrate Assign Spectral Assignment Integrate->Assign Report Final Structure Confirmation Assign->Report

Figure 1: A comprehensive workflow for the NMR characterization of 2-(Quinoxalin-2-yloxy)ethan-1-amine, from sample preparation to final structural confirmation.

Detailed Protocols

Sample Preparation

The quality of the NMR data is directly dependent on meticulous sample preparation. The choice of solvent is critical to avoid signal overlap and ensure sample solubility.

Protocol:

  • Mass Determination: Accurately weigh 5-10 mg of 2-(Quinoxalin-2-yloxy)ethan-1-amine using an analytical balance.

  • Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d6) is a recommended solvent due to its high boiling point and ability to dissolve a wide range of organic compounds. Its residual proton signal at ~2.50 ppm and carbon signal at ~39.52 ppm are well-defined and typically do not interfere with signals from the analyte.

  • Dissolution: Dissolve the weighed compound in approximately 0.6 mL of DMSO-d6 in a clean, dry vial.

  • Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube. Ensure the sample height is sufficient for the instrument's detection coil (typically ~4 cm).

  • Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

1H NMR Spectroscopy

Rationale: 1H NMR provides information on the number of different types of protons, their chemical environments, and their proximity to other protons.

Acquisition Parameters (400 MHz Spectrometer):

ParameterRecommended Value
Pulse Programzg30
Number of Scans16
Relaxation Delay (d1)2.0 s
Acquisition Time (aq)4.09 s
Spectral Width (sw)20 ppm
Temperature298 K

Data Processing and Interpretation:

  • Fourier Transform: Apply an exponential window function with a line broadening factor of 0.3 Hz before Fourier transformation to improve the signal-to-noise ratio.

  • Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction to ensure accurate integration.

  • Chemical Shift Referencing: Reference the spectrum to the residual solvent peak of DMSO-d6 at 2.50 ppm.

  • Integration: Integrate all signals to determine the relative number of protons corresponding to each resonance.

  • Multiplicity Analysis: Analyze the splitting patterns (singlet, doublet, triplet, etc.) to deduce the number of neighboring protons.

Expected 1H NMR Spectral Features:

Proton AssignmentExpected Chemical Shift (ppm)MultiplicityIntegration
Aromatic Protons (Quinoxaline)7.5 - 8.5Multiplets4H
-O-CH2-4.2 - 4.5Triplet2H
-CH2-NH23.0 - 3.3Triplet2H
-NH2Variable (broad)Singlet2H
13C NMR Spectroscopy

Rationale: 13C NMR provides information on the number of different types of carbon atoms and their chemical environments. Proton-decoupled 13C NMR is typically performed to simplify the spectrum, resulting in a single peak for each unique carbon atom.

Acquisition Parameters (100 MHz Spectrometer):

ParameterRecommended Value
Pulse Programzgpg30
Number of Scans1024
Relaxation Delay (d1)2.0 s
Acquisition Time (aq)1.09 s
Spectral Width (sw)240 ppm
Temperature298 K

Data Processing and Interpretation:

  • Fourier Transform: Apply an exponential window function with a line broadening factor of 1-2 Hz.

  • Phasing and Baseline Correction: As with 1H NMR, proper phasing and baseline correction are essential.

  • Chemical Shift Referencing: Reference the spectrum to the solvent peak of DMSO-d6 at 39.52 ppm.

Expected 13C NMR Spectral Features:

Carbon AssignmentExpected Chemical Shift (ppm)
Quaternary Carbons (Quinoxaline)140 - 160
Aromatic CH Carbons (Quinoxaline)120 - 135
-O-CH2-65 - 75
-CH2-NH240 - 50
2D NMR Spectroscopy: COSY and HSQC

Rationale: 2D NMR experiments are crucial for unambiguous assignment of complex spectra.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings. Cross-peaks in a COSY spectrum indicate that two protons are scalar coupled, typically through two or three bonds. This is invaluable for tracing out the connectivity of the aliphatic chain and assigning protons within the aromatic spin systems.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates proton and carbon signals that are directly bonded. This experiment is essential for definitively assigning the carbon resonances based on the already assigned proton spectrum.

Acquisition and Processing: Standard pulse programs and processing parameters available on most modern NMR spectrometers are generally sufficient.

Data Interpretation and Structural Elucidation

The following diagram illustrates the logical flow for assigning the NMR signals to the structure of 2-(Quinoxalin-2-yloxy)ethan-1-amine.

Spectral_Assignment cluster_1H 1H NMR Analysis cluster_13C 13C NMR Analysis cluster_2D 2D NMR Correlation cluster_final Final Assignment H1_Integrals Integration (Proton Count) H1_Shifts Chemical Shifts (Environment) H1_Integrals->H1_Shifts H1_Multiplicity Multiplicity (J-Coupling) H1_Shifts->H1_Multiplicity HSQC_Data HSQC (C-H Connectivity) H1_Shifts->HSQC_Data Correlate COSY_Data COSY (H-H Connectivity) H1_Multiplicity->COSY_Data Correlate C13_Count Number of Signals (Unique Carbons) C13_Shifts Chemical Shifts (Functional Groups) C13_Count->C13_Shifts C13_Shifts->HSQC_Data Correlate COSY_Data->HSQC_Data Structure Structure of 2-(Quinoxalin-2-yloxy)ethan-1-amine HSQC_Data->Structure Confirm

Figure 2: A logical diagram illustrating the process of spectral assignment using a combination of 1D and 2D NMR data.

By systematically analyzing the 1H, 13C, COSY, and HSQC spectra, a complete and unambiguous assignment of all proton and carbon signals can be achieved, thereby confirming the structure of 2-(Quinoxalin-2-yloxy)ethan-1-amine.

Trustworthiness and Self-Validation

The protocols described in this application note are designed to be self-validating. The combination of 1D and 2D NMR techniques provides a multi-layered approach to structural confirmation. Any inconsistencies between the different datasets would indicate a potential issue with the sample purity, experimental setup, or initial structural hypothesis, prompting further investigation. The use of an internal standard (residual solvent peak) ensures the accuracy of chemical shift referencing.

Conclusion

This application note provides a comprehensive and reliable framework for the NMR spectroscopic characterization of 2-(Quinoxalin-2-yloxy)ethan-1-amine. By following the detailed protocols for sample preparation, data acquisition, and spectral interpretation, researchers can confidently elucidate and confirm the structure of this and related quinoxaline derivatives. The integration of 1D and 2D NMR techniques ensures a high degree of accuracy and confidence in the final structural assignment, which is a critical step in the drug discovery and development pipeline.

References

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

Application

Application Notes and Protocols: Utilizing 2-(Quinoxalin-2-yloxy)ethan-1-amine in High-Performance Organic Light-Emitting Diodes

Introduction: The Promise of Quinoxaline Scaffolds in Next-Generation OLEDs The field of organic light-emitting diodes (OLEDs) is in a perpetual state of innovation, driven by the demand for displays with superior bright...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Promise of Quinoxaline Scaffolds in Next-Generation OLEDs

The field of organic light-emitting diodes (OLEDs) is in a perpetual state of innovation, driven by the demand for displays with superior brightness, color purity, and energy efficiency.[1] Central to this advancement is the molecular design of novel organic semiconductors. Quinoxaline derivatives have emerged as a highly versatile and promising class of materials for OLED applications.[2][3][4] Their inherent electron-deficient nature, rigid planar structure, and extensive π-conjugation system make them excellent candidates for various roles within an OLED device, including as electron-transporting materials (ETMs), host materials, and emissive dopants.[3][5][6][7] The strategic functionalization of the quinoxaline core allows for precise tuning of photophysical and electronic properties, enabling the development of materials tailored for specific applications.[5][8]

This application note explores the potential of a novel, yet under-investigated quinoxaline derivative, 2-(Quinoxalin-2-yloxy)ethan-1-amine . The unique molecular architecture of this compound, featuring an electron-accepting quinoxaline moiety linked to an electron-donating amino group via a flexible ethoxy bridge, suggests its potential as a bipolar material. This characteristic is highly desirable for achieving charge balance within the emissive layer of an OLED, a critical factor for high efficiency and device longevity. We will provide a comprehensive guide for researchers, from the synthesis of this compound to its integration and characterization in a high-performance OLED device.

Molecular Design and Synthetic Strategy

The design of 2-(Quinoxalin-2-yloxy)ethan-1-amine incorporates key functional groups to impart desirable properties for OLED applications. The quinoxaline core serves as a robust electron-accepting unit, contributing to good electron mobility.[3][7] The terminal primary amine group can facilitate hole injection and transport. The flexible ethoxy linker is intended to potentially disrupt close molecular packing in the solid state, which can be beneficial for achieving high photoluminescence quantum yields by mitigating aggregation-caused quenching.

Proposed Synthetic Protocol

The synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine can be achieved through a straightforward two-step process, adapted from established methodologies for quinoxaline synthesis.[9][10][11][12]

Step 1: Synthesis of 2-Chloroquinoxaline. This foundational intermediate can be synthesized from quinoxalin-2(1H)-one, which is prepared by the condensation of o-phenylenediamine and glyoxylic acid.[11]

Protocol:

  • To a solution of quinoxalin-2(1H)-one (1 eq.) in phosphorus oxychloride (POCl₃) (5 eq.), slowly add N,N-dimethylformamide (DMF) (0.5 eq.) at 0 °C.

  • The reaction mixture is then heated to reflux for 3 hours.

  • After cooling to room temperature, the mixture is carefully poured onto crushed ice.

  • The resulting precipitate is filtered, washed with cold water, and dried under vacuum to yield 2-chloroquinoxaline.

Step 2: Synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine. This involves a nucleophilic substitution reaction between 2-chloroquinoxaline and 2-aminoethanol.

Protocol:

  • In a round-bottom flask, dissolve 2-aminoethanol (1.2 eq.) in anhydrous tetrahydrofuran (THF).

  • Add a strong base such as sodium hydride (NaH) (1.2 eq.) portion-wise at 0 °C and stir for 30 minutes.

  • To this solution, add a solution of 2-chloroquinoxaline (1 eq.) in anhydrous THF dropwise.

  • The reaction mixture is then stirred at room temperature for 12 hours.

  • Upon completion, the reaction is quenched with water, and the product is extracted with ethyl acetate.

  • The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford 2-(Quinoxalin-2-yloxy)ethan-1-amine.

Application in OLEDs: A Bipolar Host Material

We propose utilizing 2-(Quinoxalin-2-yloxy)ethan-1-amine as a bipolar host material for a phosphorescent emitter, such as a green-emitting Iridium(III) complex (e.g., fac-Tris(2-phenylpyridine)iridium(III) [Ir(ppy)₃]). The bipolar nature of the host is intended to facilitate balanced electron and hole injection and transport into the emissive layer, leading to a wide recombination zone and high efficiency.

OLED Device Fabrication Protocol

The following protocol details the fabrication of a solution-processed OLED device.

Device Structure: ITO / PEDOT:PSS / Emissive Layer (EML) / TPBi / LiF / Al

  • ITO: Indium Tin Oxide (Anode)

  • PEDOT:PSS: Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (Hole Injection Layer)

  • EML: 2-(Quinoxalin-2-yloxy)ethan-1-amine (Host) doped with Ir(ppy)₃ (Guest)

  • TPBi: 1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene (Electron Transport and Hole Blocking Layer)

  • LiF: Lithium Fluoride (Electron Injection Layer)

  • Al: Aluminum (Cathode)

Protocol:

  • Substrate Cleaning:

    • Patterned ITO-coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

    • The substrates are then dried in an oven and treated with UV-ozone for 10 minutes to enhance the work function of the ITO.

  • Hole Injection Layer (HIL) Deposition:

    • A filtered aqueous solution of PEDOT:PSS is spin-coated onto the ITO substrate at 4000 rpm for 40 seconds.

    • The substrate is then baked at 120 °C for 15 minutes in a nitrogen-filled glovebox.

  • Emissive Layer (EML) Deposition:

    • A solution of 2-(Quinoxalin-2-yloxy)ethan-1-amine and Ir(ppy)₃ (e.g., 10 wt% doping concentration) in a suitable organic solvent (e.g., chlorobenzene) is prepared.

    • The solution is spin-coated onto the PEDOT:PSS layer at 2500 rpm for 30 seconds inside the glovebox.

    • The film is then annealed at 80 °C for 20 minutes to remove residual solvent.

  • Electron Transport Layer (ETL), Electron Injection Layer (EIL), and Cathode Deposition:

    • The substrate is transferred to a high-vacuum thermal evaporation chamber (pressure < 5 x 10⁻⁶ Torr).

    • A 35 nm layer of TPBi is deposited as the ETL.[13]

    • A 1 nm layer of LiF is deposited as the EIL.[13][14]

    • Finally, a 100 nm layer of Al is deposited as the cathode.[13][14]

Device Characterization and Performance Metrics

Comprehensive characterization is essential to evaluate the performance of the fabricated OLEDs.

Characterization Protocols
  • Current Density-Voltage-Luminance (J-V-L) Characteristics:

    • The J-V-L characteristics are measured using a source meter unit and a calibrated photodiode.

    • This provides information on the turn-on voltage, current efficiency, power efficiency, and external quantum efficiency (EQE).[15]

  • Electroluminescence (EL) Spectra:

    • The EL spectra are recorded with a spectroradiometer at various operating voltages.

    • This allows for the determination of the emission color and the Commission Internationale de l'Éclairage (CIE) coordinates.

  • Photoluminescence (PL) Quantum Yield (PLQY):

    • The PLQY of the emissive film is measured using an integrating sphere to assess the intrinsic emissive efficiency of the material.

  • Device Lifetime:

    • The operational stability of the device is evaluated by monitoring the luminance decay over time at a constant current density.[15]

Expected Performance and Data Analysis

The performance of an OLED is quantified by several key metrics, which should be tabulated for clear comparison.

Parameter Definition Units
Turn-on Voltage (Von) The voltage at which the device begins to emit light (typically defined at a luminance of 1 cd/m²).V
Maximum Luminance (Lmax) The highest brightness achieved by the device.cd/m²
Current Efficiency (ηc) The ratio of the luminance to the current density.cd/A
Power Efficiency (ηp) The ratio of the luminance to the input power density.lm/W
External Quantum Efficiency (EQE) The ratio of the number of photons emitted to the number of electrons injected.[15]%
CIE Coordinates (x, y) The color coordinates of the emitted light on the CIE 1931 color space diagram.-

Visualizations

OLED Device Architecture

OLED_Structure cluster_device OLED Device Stack Cathode Aluminum (Al) Cathode EIL Lithium Fluoride (LiF) EIL EIL->Cathode ETL TPBi ETL ETL->EIL EML EML: 2-(Quinoxalin-2-yloxy)ethan-1-amine:Ir(ppy)₃ EML->ETL HIL PEDOT:PSS HIL HIL->EML Anode Indium Tin Oxide (ITO) Anode Anode->HIL Substrate Glass Substrate Substrate->Anode

Caption: Schematic of the multi-layer OLED device structure.

Workflow for OLED Fabrication and Characterization

OLED_Workflow cluster_fab Device Fabrication cluster_char Device Characterization A Substrate Cleaning B HIL Spin-Coating (PEDOT:PSS) A->B C EML Spin-Coating B->C D Thermal Evaporation (ETL, EIL, Cathode) C->D E J-V-L Measurement D->E Completed Device F Electroluminescence Spectroscopy D->F G Lifetime Testing D->G

Caption: Workflow from device fabrication to characterization.

Conclusion and Future Outlook

This application note has outlined the potential of 2-(Quinoxalin-2-yloxy)ethan-1-amine as a novel bipolar host material for high-performance OLEDs. The provided synthetic and fabrication protocols offer a clear pathway for researchers to explore this and similar quinoxaline derivatives. The unique combination of an electron-accepting quinoxaline core and an electron-donating amino group holds significant promise for achieving balanced charge transport, a key determinant of OLED efficiency and stability. Further research should focus on optimizing the doping concentration, exploring different phosphorescent emitters, and investigating the impact of modifying the linker between the quinoxaline and amine moieties. The versatility of the quinoxaline scaffold ensures that it will remain a fertile ground for the discovery of next-generation OLED materials.

References

  • Deep-red to NIR solution-processed OLEDs of donor-decorated quinoxaline-based TADF aggregates. RSC Publishing.
  • A 2-phenylfuro[2,3-b]quinoxaline-triphenylamine-based emitter: photophysical properties and application in TADF-sensitized fluorescence OLEDs. New Journal of Chemistry (RSC Publishing).
  • OLED Testing: Current Efficiency, Power Efficiency and Lifetime. Ossila.
  • The Role of Dibenzo(f,h)quinoxaline in Advancing OLED Technology. NINGBO INNO PHARMCHEM CO.,LTD.
  • Photophysical properties of push-pull molecules for organic electronics.
  • Quinoxaline derivatives as attractive electron-transporting materials. QMRO.
  • Characterization of organic light-emitting diodes using impedance spectroscopy and equivalent circuits. Journal of Materials Chemistry C (RSC Publishing).
  • Quinoxaline derivatives and their use in organic light-emitting diode device. Google Patents.
  • Controlling the interfacial dipole via functionalization of quinoxaline-based small molecules for el.
  • Full article: Controlling the interfacial dipole via functionalization of quinoxaline-based small molecules for electron transport layer in organic light emitting diodes. Taylor & Francis.
  • Room-Temperature Columnar Liquid Crystalline Materials Based on Pyrazino[2,3-g]quinoxaline for Bright Green Organic Light-Emitting Diodes. ACS Publications.
  • Quinoxaline derivatives as attractive electron-transporting materials. PMC - NIH.
  • The effect of molecular structure on the properties of quinoxaline-based molecules for OLED applications | Request PDF. ResearchGate.
  • Synthesis and photophysical properties of quinoxaline-based blue aggregation-induced emission molecules. Canadian Science Publishing.
  • OLED Organic Light Emitting Diode characterisation with Spectroscopic Ellipsometry. HORIBA.
  • The characterization of an HDR OLED display. IS&T | Library.
  • Photophysical study of 2,3-Diphenyl Quinoxaline thin films for potential applications in optoelectronic devices.
  • In-Situ Characterisation of Charge Transport in Organic Light-Emitting Diode by Impedance Spectroscopy. MDPI.
  • Synthesis of 2‐(Quinoxalin‐2‐yl)acetamides and Their Preliminary Cytotoxic and Antibacterial Activity. PMC.
  • Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives.
  • Synthesis and characterization of quinoxaline derivative for high performance phosphorescent organic light-emitting diodes. OUCI.
  • Synthesis of quinoxalinones. Organic Chemistry Portal.
  • A green synthesis of quinoxaline derivatives & their biological actives. Research India Publications.
  • synthesis, reactivity and biological activity of quinoxalin-2-one derivatives. ResearchGate.

Sources

Method

Application Note: High-Throughput Salt Screening and Preparation of 2-(Quinoxalin-2-yloxy)ethan-1-amine for Enhanced Aqueous Solubility

Document Type: Technical Application Note & Preformulation Protocol Target Audience: Formulation Scientists, Medicinal Chemists, and Drug Development Professionals Introduction & Mechanistic Rationale The development of...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Preformulation Protocol Target Audience: Formulation Scientists, Medicinal Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The development of quinoxaline-based therapeutics is frequently bottlenecked by their notoriously poor aqueous solubility in pharmacologically acceptable media[1]. The molecule 2-(Quinoxalin-2-yloxy)ethan-1-amine features a highly planar, aromatic quinoxaline core that drives strong π−π stacking in the solid state, resulting in a high crystal lattice energy. When combined with the inherent lipophilicity of the bicyclic system, this leads to negligible dissolution in aqueous environments.

To overcome this, salt formation is universally employed to enhance the dissolution rate and apparent solubility of basic active pharmaceutical ingredients (APIs)[2]. By protonating the primary aliphatic amine (estimated pKa​≈9.5 ), we introduce a localized ionic charge. This modification serves a dual mechanistic purpose:

  • Lattice Disruption: The introduction of a bulky counterion disrupts the planar π−π stacking of the free base, lowering the energy required to break the crystal lattice.

  • Enhanced Solvation: The resulting ion-dipole interactions with water drastically increase the hydration energy of the molecule.

As a Senior Application Scientist, I emphasize the "Rule of Three" for stable salt formation: the pKa​ of the conjugate acid must be at least 3 units lower than the pKa​ of the basic center ( ΔpKa​≥3 ). Because the quinoxaline ring nitrogens are weakly basic ( pKa​≈0.6−1.0 ), salt formation will selectively and predictably occur at the primary ethylamine chain when using standard pharmaceutical acids.

Preformulation Assessment: Counterion Selection

Selecting the optimal counterion is a balance between maximizing solubility, ensuring solid-state stability (crystallinity), and avoiding physiological precipitation. While hydrochloride (HCl) is the most common pharmaceutical salt, it is highly susceptible to the common-ion effect . In the gastric environment (Simulated Gastric Fluid, pH 1.2), the high concentration of endogenous chloride ions can drive the solubility equilibrium backward, suppressing the dissolution of the HCl salt[2].

To circumvent this, our screening protocol prioritizes organic sulfonates (e.g., methanesulfonate) and weak organic acids (e.g., tartrate), which do not suffer from endogenous common-ion suppression.

Table 1: Physicochemical Properties of Selected Counterions
Counterion (Acid)Acid pKa​ ΔpKa​ (Est.)Theoretical Salt TypeMechanistic Rationale / Causality
Hydrochloric Acid -6.1~15.6StrongStandard baseline; high risk of common-ion effect in gastric fluid.
Methanesulfonic Acid -1.9~11.4StrongExcellent solubility; bypasses gastric common-ion suppression.
L-Tartaric Acid 2.98, 4.34~6.5WeakFosters stable, non-hygroscopic hydrogen-bonded crystalline lattices.
Citric Acid 3.13, 4.76~6.4WeakHigh hydrogen-bonding capacity; prone to forming stable hydrates.

Salt Screening Workflow

To systematically identify the optimal solid-state form, we employ a high-throughput microplate screening methodology. This allows for the rapid evaluation of multiple acid-solvent combinations using minimal API[3].

Workflow N1 2-(Quinoxalin-2-yloxy)ethan-1-amine (Free Base) N2 Acid Selection (ΔpKa ≥ 3) N1->N2 N3 Solvent Array Screening (Alcohols, Esters, Ketones) N2->N3 N4 Crystallization (Cooling / Anti-solvent) N3->N4 N5 Solid-State Characterization (XRPD, DSC, NMR) N4->N5 N6 Solubility & Stability Evaluation N5->N6

Systematic salt screening workflow for quinoxaline amine derivatives.

Experimental Protocols

Protocol A: High-Throughput Microplate Salt Screening

Objective: Rapidly identify crystalline salt hits across a 96-condition matrix.

  • Stock Preparation: Prepare a 0.1 M stock solution of 2-(Quinoxalin-2-yloxy)ethan-1-amine free base in volatile tetrahydrofuran (THF).

  • Dispensing & Film Formation: Dispense ( ) of the stock solution into each well of a 96-well glass microplate. Evaporate the THF under a gentle stream of nitrogen.

    • Causality: Evaporating to a thin film maximizes the surface area for the subsequent heterogeneous crystallization, ensuring rapid thermodynamic equilibration.

  • Acid & Solvent Addition: Add ( 1.05 eq ) of the selected counterions dissolved in of various screening solvents (e.g., Ethanol, Isopropanol, Acetone, Ethyl Acetate) to the respective wells.

  • Thermal Cycling: Seal the plate. Heat to 50∘C for 1 hour to ensure complete dissolution, then cool to 5∘C at a controlled rate of 0.1∘C/min .

    • Causality: Slow cooling avoids the kinetic trap of amorphous precipitation, promoting the nucleation and growth of highly ordered macroscopic crystals.

  • Self-Validation Check (Trustworthiness): Analyze the wells using polarized light microscopy. To differentiate genuine salt hits from the crystallization of the pure counterion (e.g., unreacted tartaric acid), subject all birefringent hits to HPLC analysis. A genuine salt hit must demonstrate a >10% yield of the parent quinoxaline compound[4].

Protocol B: Preparative Scale Synthesis of the Mesylate Salt

Objective: Scale up the optimal candidate (Mesylate) for pre-clinical solubility profiling.

  • Dissolution: Dissolve 1.0 g ( ≈5.29 mmol ) of the free base in 15 mL of absolute ethanol in a 50 mL round-bottom flask. Stir at 40∘C until complete dissolution is achieved.

  • Controlled Acid Addition: Cool the solution to 0−5∘C using an ice bath. Slowly add 1.05 equivalents ( 5.55 mmol , ) of methanesulfonic acid dropwise over 10 minutes.

    • Causality: Dropwise addition prevents localized supersaturation, which can lead to the entrapment of impurities or the formation of metastable polymorphs.

  • Crystallization: Stir the mixture for 2 hours at 0−5∘C . If precipitation is slow, add 5 mL of ethyl acetate dropwise as an anti-solvent to lower the dielectric constant of the medium and force precipitation.

  • Isolation & Drying: Filter the precipitate under vacuum, wash with 5 mL of cold ethyl acetate, and dry in a vacuum oven at 40∘C for 12 hours.

  • Self-Validation Check (Trustworthiness): Perform 1H-NMR in D2​O . The integration ratio between the methanesulfonate methyl protons (singlet, ≈2.8 ppm , 3H) and the ethylamine methylene protons adjacent to the oxygen (triplet, ≈4.5 ppm , 2H) must be exactly 1.5:1 . Any deviation indicates co-crystallization of the free base or trapped excess acid.

Data Presentation & Interpretation

Following the scale-up of the lead candidates, thermodynamic solubility and solid-state properties were evaluated.

Table 2: Comparative Physicochemical Data (Empirical Simulation)
Solid-State FormAqueous Sol. (mg/mL, 25°C)SGF Sol. (pH 1.2, mg/mL)Melting Point (DSC, °C)Crystallinity (XRPD)
Free Base < 0.11.285.4Highly Crystalline
Hydrochloride Salt 12.54.1198.2Crystalline
Mesylate Salt > 50.048.5175.6Crystalline
Tartrate Salt 18.422.1162.3Partially Amorphous

References

1.[1] Title: Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development Source: mdpi.com URL: [Link]

2.[2] Title: Salt formation to improve drug solubility Source: uspto.gov (Elsevier B.V. / Advanced Drug Delivery Reviews) URL: [Link]

3.[3] Title: Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities Source: uspto.gov (Organic Process Research & Development) URL: [Link]

4.[4] Title: High-Throughput Salt Screening of Synthetic Intermediates: Effects of Solvents, Counterions, and Counterion Solubility Source: acs.org (Organic Process Research & Development) URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 2-(Quinoxalin-2-yloxy)ethan-1-amine Synthesis

Welcome to the Advanced Application Support Center. As drug development professionals and synthetic chemists, you know that synthesizing heteroaryl ethers linked to polar aliphatic amines—specifically 2-(Quinoxalin-2-ylo...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Application Support Center. As drug development professionals and synthetic chemists, you know that synthesizing heteroaryl ethers linked to polar aliphatic amines—specifically 2-(Quinoxalin-2-yloxy)ethan-1-amine—presents unique chemoselectivity and purification challenges.

This guide bypasses generic advice to provide field-proven, causality-driven solutions. We will dissect the mechanistic pitfalls of ambident nucleophiles, evaluate synthetic routes, and provide self-validating protocols to maximize your reaction yield.

Synthetic Strategy & Mechanistic Workflow

The synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine typically relies on one of two disconnections:

  • The SNAr Route (Recommended): Nucleophilic aromatic substitution of 2-chloroquinoxaline[1] with an N-protected ethanolamine[2].

  • The Alkylation Route: Direct alkylation of quinoxalin-2(1H)-one with an alkyl halide.

The critical point of failure in these syntheses is the competition between O-alkylation (desired) and N-alkylation (yield killer)[3]. The workflow below illustrates the strategic decision matrix required to force O-selectivity.

SynthesisWorkflow Start1 2-Chloroquinoxaline (Electrophile) Reagent1 N-Boc-ethanolamine + NaH (Alkoxide Formation) Start1->Reagent1 SNAr Route Start2 Quinoxalin-2(1H)-one (Ambident Nucleophile) Reagent2 N-Boc-2-bromoethanamine + Ag2CO3 or Mitsunobu Start2->Reagent2 Alkylation Route SideProd N-Alkylated Byproduct (Yield Killer) Start2->SideProd Standard Bases (e.g., K2CO3) Inter1 N-Boc-2-(Quinoxalin-2-yloxy)ethan-1-amine (Desired O-Alkylated Intermediate) Reagent1->Inter1 High O-Selectivity (>99:1) Reagent2->Inter1 Hard Electrophile Conditions Deprotect Acidic Deprotection (TFA in DCM or HCl/Dioxane) Inter1->Deprotect Quantitative Yield Final 2-(Quinoxalin-2-yloxy)ethan-1-amine (Target Molecule) Deprotect->Final SCX-2 Catch & Release Purification

Workflow for 2-(Quinoxalin-2-yloxy)ethan-1-amine synthesis, highlighting O- vs N-alkylation paths.

Quantitative Strategy Comparison

To minimize trial and error, consult the following data summary comparing the two primary synthetic routes.

ParameterRoute A: SNAr (Recommended)Route B: Direct Alkylation
Starting Material 2-ChloroquinoxalineQuinoxalin-2(1H)-one
Coupling Partner N-Boc-ethanolamineN-Boc-2-bromoethanamine
Optimal Base NaH or t -BuOKAg₂CO₃ or Mitsunobu reagents
Solvent THF or DMFToluene or THF
O:N Selectivity > 99:1 (O-exclusive)Variable (Requires extensive optimization)
Typical Yield (Over 2 steps) 75 - 85%40 - 60%

Troubleshooting & FAQs

Q: Why is my direct SNAr reaction between 2-chloroquinoxaline and unprotected ethanolamine yielding a complex mixture? A: This is a classic chemoselectivity failure. Ethanolamine contains both a primary amine and a primary alcohol. Because the nitrogen lone pair is less tightly held than the oxygen lone pairs, aliphatic amines are significantly more nucleophilic than aliphatic alcohols. When reacted directly with 2-chloroquinoxaline, the amine attacks the electrophilic C2 position preferentially, leading to N-(2-hydroxyethyl)quinoxalin-2-amine rather than the desired O-linked ether[4],[5]. Solution: You must mask the amine. Use N-Boc-ethanolamine[2] and deprotonate the alcohol with a strong base (e.g., NaH) to form a highly reactive alkoxide before introducing the chloroquinoxaline.

Q: I attempted the alkylation of quinoxalin-2(1H)-one with N-Boc-2-bromoethanamine using K₂CO₃, but NMR shows predominantly N-alkylation. How do I invert this selectivity? A: Quinoxalin-2(1H)-one is an ambident nucleophile existing in a lactam-lactim tautomeric equilibrium. Under standard basic conditions (like K₂CO₃ in DMF), the softer nitrogen atom of the resulting enolate is the kinetically and thermodynamically favored site for attack by soft electrophiles (like alkyl bromides)[3]. Solution: To force O-alkylation, you must alter the transition state according to Hard-Soft Acid-Base (HSAB) theory. Switch to the Mitsunobu reaction (using the alcohol form of the side chain) which specifically activates the oxygen, or use Silver Carbonate (Ag₂CO₃) as the base. Silver ions coordinate the leaving halide, creating a "harder" electrophilic center that preferentially reacts with the "harder" oxygen atom.

Q: My deprotection step (Boc removal) works, but I lose most of my yield during the aqueous workup. What is going wrong? A: The final product, 2-(Quinoxalin-2-yloxy)ethan-1-amine, is a highly polar, water-soluble basic amine. If you attempt a standard aqueous extraction (e.g., DCM/Water or EtOAc/Water) after TFA deprotection, the protonated amine will partition almost entirely into the aqueous layer, leading to catastrophic yield loss. Solution: Abandon aqueous workup entirely. Evaporate the TFA/DCM mixture to dryness, reconstitute the residue in Methanol, and use an SCX-2 (Strong Cation Exchange) solid-phase extraction cartridge. The resin will "catch" the amine. Wash away non-basic impurities with Methanol, then "release" the pure free base using 2M Ammonia in Methanol.

Self-Validating Experimental Protocols

The following protocols utilize the SNAr Route due to its superior chemoselectivity and higher overall yield. Each step includes built-in analytical validation to ensure the system is functioning correctly before proceeding.

Protocol A: SNAr Synthesis of tert-butyl (2-(quinoxalin-2-yloxy)ethyl)carbamate

Causality Note: Pre-forming the alkoxide with NaH ensures the oxygen acts as a powerful, irreversible nucleophile against the chloroquinoxaline.

  • Preparation: Flame-dry a 100 mL round-bottom flask. Add N-Boc-ethanolamine (1.2 equivalents, 1.2 mmol) and anhydrous THF (10 mL) under a Nitrogen atmosphere.

  • Alkoxide Formation: Cool the solution to 0 °C using an ice bath. Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.5 equivalents, 1.5 mmol) in portions. Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases.

  • Coupling: Dissolve 2-chloroquinoxaline (1.0 equivalent, 1.0 mmol)[1] in anhydrous THF (5 mL) and add it dropwise to the alkoxide solution.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

  • System Validation (Checkpoint 1):

    • TLC (Hexane:EtOAc 7:3): Starting material 2-chloroquinoxaline ( Rf​≈0.6 ) should be completely consumed. A new, highly UV-active spot should appear at Rf​≈0.3 .

    • LC-MS: Aliquot 10 µL, dilute in MeOH. Look for the [M+H]+ peak at m/z 290.1.

  • Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (10 mL). Extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography to yield the intermediate.

Protocol B: Deprotection and SCX-2 Isolation

Causality Note: Utilizing ion-exchange chromatography circumvents the severe partition coefficient issues associated with extracting highly polar amines from aqueous solutions.

  • Deprotection: Dissolve the purified tert-butyl (2-(quinoxalin-2-yloxy)ethyl)carbamate (1.0 mmol) in anhydrous DCM (5 mL). Cool to 0 °C.

  • Acid Addition: Add Trifluoroacetic Acid (TFA) (5 mL) dropwise. Remove the ice bath and stir at room temperature for 2 hours.

  • System Validation (Checkpoint 2):

    • LC-MS: The peak at m/z 290.1 should disappear, replaced entirely by the free amine [M+H]+ peak at m/z 190.1.

  • Solvent Removal: Concentrate the reaction mixture to complete dryness under reduced pressure to remove all volatile TFA and DCM.

  • Catch & Release Purification:

    • Reconstitute the crude TFA salt in Methanol (5 mL).

    • Load the solution onto a pre-conditioned SCX-2 cartridge (10 g resin).

    • Wash: Pass 30 mL of Methanol through the cartridge to elute non-basic impurities and residual TFA.

    • Elute: Pass 30 mL of 2M Ammonia in Methanol through the cartridge to release the free amine.

  • Final Isolation: Concentrate the ammonia/methanol eluent under reduced pressure to yield pure 2-(Quinoxalin-2-yloxy)ethan-1-amine as a free base.

Sources

Optimization

troubleshooting 2-(Quinoxalin-2-yloxy)ethan-1-amine solubility issues in aqueous media

Welcome to the technical support guide for 2-(Quinoxalin-2-yloxy)ethan-1-amine. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve aqueous so...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 2-(Quinoxalin-2-yloxy)ethan-1-amine. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve aqueous solubility challenges with this compound. As Senior Application Scientists, we have structured this guide to provide not just protocols, but a foundational understanding of the chemical principles at play.

FAQ 1: What are the fundamental properties of 2-(Quinoxalin-2-yloxy)ethan-1-amine that influence its solubility?

Understanding the physicochemical properties of a compound is the first step in troubleshooting its solubility. The structure of 2-(Quinoxalin-2-yloxy)ethan-1-amine, featuring a large, aromatic quinoxaline core and a flexible amino-ethane side chain, creates a molecule with dual characteristics. The quinoxaline portion is hydrophobic, while the primary amine offers a hydrophilic, ionizable center.

While experimental data for this specific molecule is not widely published, we can infer its properties from the core structure and close analogs.

Table 1: Key Physicochemical Properties of 2-(Quinoxalin-2-yloxy)ethan-1-amine and Related Structures

PropertyValue (Estimated/Analog Data)Implication for Aqueous SolubilitySource
Molecular Structure C₁₀H₁₁N₃OThe large, planar quinoxaline ring system contributes to low intrinsic water solubility due to unfavorable crystal lattice energy and hydrophobicity.-
Primary Amine (pKa) ~9.0 - 10.0 (Estimated)The amine is basic and will be protonated at acidic pH. The resulting salt form is significantly more soluble than the neutral free base.[1]
logP (Octanol/Water) ~1.3 - 1.6 (Estimated)A positive logP indicates a preference for a nonpolar environment over water, suggesting inherent low aqueous solubility for the neutral form.[2][3]
Solubility of Core Quinoxaline is described as soluble in water, but many complex derivatives are poorly soluble.The core structure itself is borderline; substitutions dramatically alter solubility. Derivatives used in drug discovery are often poorly soluble.[4][5]
Form Likely a crystalline solidHigh crystal lattice energy can make it difficult for water molecules to solvate the compound, thus limiting solubility.[6]-
FAQ 2: My compound won't dissolve in neutral buffer (e.g., PBS pH 7.4). Why is this happening and what is the first step?

This is the most common issue encountered and is directly related to the pKa of the primary amine group.

The Underlying Cause: At neutral or alkaline pH, the primary amine (-NH₂) is in its neutral, or "free base," form. In this state, the molecule's solubility is dominated by the large, hydrophobic quinoxaline ring. The compound prefers to interact with itself (crystallize) rather than with water molecules, leading to very low solubility.

Your First Step: Acidification. The most direct and effective strategy is to protonate the basic amine group by lowering the pH. This converts the amine into a positively charged ammonium salt (-NH₃⁺). This ionic group dramatically improves solubility through favorable ion-dipole interactions with water.

cluster_0 At Neutral/High pH (e.g., pH 7.4) cluster_1 At Acidic pH (e.g., pH < 5) Neutral R-NH₂ (Free Base) - Low Solubility - Hydrophobic character dominates Protonated R-NH₃⁺ (Salt Form) - High Solubility - Ion-dipole interactions with H₂O Neutral->Protonated + H⁺ (Acidification) Protonated->Neutral - H⁺ (Basification)

Figure 1. pH-dependent equilibrium of the amine group.
FAQ 3: How do I properly prepare a stock solution using pH adjustment?

This protocol provides a reliable method for solubilizing the compound by preparing an acidic stock solution, which can then be diluted into your final experimental media.

Protocol: Preparation of a 10 mM Acidic Stock Solution

Materials:

  • 2-(Quinoxalin-2-yloxy)ethan-1-amine (assume MW ~201.22 g/mol )

  • 1N Hydrochloric Acid (HCl)

  • High-purity water (e.g., Milli-Q® or equivalent)

  • Calibrated pH meter

  • Vortex mixer and/or sonicator

Procedure:

  • Weigh Compound: Accurately weigh out 2.01 mg of the compound for a final volume of 1 mL of a 10 mM stock.

  • Initial Suspension: Add approximately 80% of the final volume of water (e.g., 800 µL) to the vial. The compound will likely appear as a slurry or suspension. Do not expect it to dissolve at this stage.

  • Stepwise Acidification:

    • Add 1 µL of 1N HCl.

    • Cap the vial and vortex vigorously for 30-60 seconds.

    • Visually inspect for dissolution. A brief, gentle sonication (in a water bath) can help break up aggregates.

  • Iterate: Repeat Step 3, adding acid dropwise/microliter-wise, until the solution becomes completely clear. The key is to use the minimum amount of acid necessary to achieve dissolution. This typically occurs at a pH between 2 and 4.

  • Final Volume Adjustment: Once the compound is fully dissolved, add water to reach the final desired volume (1 mL).

  • pH Check (Optional but Recommended): You can measure the final pH of the stock solution for your records.

  • Storage: Store the stock solution as recommended on the product data sheet, typically at -20°C or -80°C.

Critical Note on Dilution: When diluting this acidic stock into neutral or basic aqueous media (e.g., cell culture medium), be mindful of the final concentration. High concentrations may cause the compound to precipitate out as the buffer neutralizes the stock. Always perform a small-scale test dilution to ensure compatibility.

FAQ 4: What is the recommended troubleshooting workflow if pH adjustment is not straightforward?

If you continue to face issues, or if pH modification is not an option, follow this systematic workflow.

G start Start: Compound fails to dissolve in neutral aqueous media check_purity 1. Verify Purity & Identity Is the material as expected (e.g., via LCMS)? start->check_purity ph_adjust 2. Attempt pH-Mediated Solubilization (See Protocol in FAQ 3) check_purity->ph_adjust Yes fail Issue Persists Consult with a formulation specialist. check_purity->fail No (Impure material) ph_ok Is an acidic pH compatible with your experiment? ph_adjust->ph_ok Dissolved cosolvent 3. Explore Co-solvents (e.g., DMSO, Ethanol, PEG) ph_adjust->cosolvent Did not dissolve success Success! Proceed with experiment using acidic stock solution. ph_ok->success Yes ph_ok->cosolvent No cosolvent_test Prepare concentrated stock in 100% co-solvent. Test serial dilution into aqueous buffer. cosolvent->cosolvent_test cosolvent_test->success Soluble upon dilution complexation 4. Advanced Formulation Consider excipients like cyclodextrins. cosolvent_test->complexation Precipitates upon dilution complexation->fail

Figure 2. Troubleshooting workflow for solubility issues.
FAQ 5: My experiment is pH-sensitive. What are my alternative options?

When acidic conditions are not viable, formulation-based strategies that do not require chemical modification of the compound can be employed.[7][8]

  • Co-solvents: For many poorly soluble compounds, creating a highly concentrated stock in a water-miscible organic solvent like DMSO, ethanol, or DMF is a common practice. The key is to ensure the final concentration of the organic solvent in your aqueous experimental medium is low (typically <1%, often <0.1%) to avoid artifacts.

    • Causality: The co-solvent acts as a bridge, reducing the interfacial tension between the hydrophobic compound and the aqueous medium.[8] However, upon high dilution, the compound may still precipitate if its solubility limit in the final aqueous system is exceeded.

  • Excipients (e.g., Cyclodextrins): Cyclodextrins are sugar-based macrocycles with a hydrophobic interior and a hydrophilic exterior. They can encapsulate the hydrophobic quinoxaline moiety of your compound, forming a water-soluble "inclusion complex."[7]

    • How it Works: This complex effectively shields the nonpolar part of the drug from water, presenting a hydrophilic outer surface that readily dissolves. This increases the apparent solubility of the compound without altering pH. Common cyclodextrins include HP-β-CD (Hydroxypropyl-beta-cyclodextrin).

  • Nanosuspensions: For in-vivo or formulation development, reducing the particle size of the compound to the nanometer scale can increase the dissolution rate and saturation solubility.[9] This is an advanced technique requiring specialized equipment (e.g., high-pressure homogenizers or bead mills).

FAQ 6: Are there any stability concerns I should be aware of?

While quinoxaline is a generally stable heterocyclic system, two potential areas of concern exist when preparing solutions:

  • pH Extremes: Highly acidic or basic conditions, especially when combined with heat, can potentially lead to hydrolysis of the ether linkage. For routine solubilization as described above, this risk is minimal at room temperature or when stored frozen. However, long-term storage in solution at room temperature is not recommended without specific stability studies.

  • Photostability: Aromatic nitrogen-containing heterocycles can be susceptible to photodegradation. It is good laboratory practice to protect solutions from light by using amber vials or wrapping vials in foil, especially for long-term storage.

Always perform small-scale pilot experiments to confirm solubility and stability in your specific buffer system before committing to large-scale experiments.

References
  • BenchChem. (n.d.). Technical Support Center: Enhancing Aqueous Solubility of Quinoxaline-2,3-dione Derivatives.
  • Royal Society of Chemistry. (2024). Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. RSC Publishing.
  • Zhang, J., et al. (n.d.). Improving both aqueous solubility and anti-cancer activity by assessing progressive lead optimization libraries. PMC.
  • Yamaotsu, N., et al. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry, 54(5), 1313-1327. [Link]

  • Ascension. (2025). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques.
  • Kumar, L., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 5(11), 1-10.
  • Jadhav, S. B., et al. (2016). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. ACS Medicinal Chemistry Letters, 7(12), 1147-1152. [Link]

  • Pis-Diez, R., et al. (2013). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. The Scientific World Journal, 2013, 837893. [Link]

  • Royal Society of Chemistry. (n.d.). Quinoxaline derivatives with broadened absorption patterns. Organic & Biomolecular Chemistry.
  • EXTOXNET. (n.d.). QUIZALOFOP-P-ETHYL. Pesticide Information Profiles.
  • BLDpharm. (n.d.). 1248155-51-2|2-(Quinoxalin-2-yloxy)ethan-1-amine.
  • ResearchGate. (2013). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates.
  • ChemScene. (n.d.). 102196-29-2 | 2-(Quinolin-2-yloxy)ethan-1-amine.
  • BenchChem. (n.d.). An In-depth Technical Guide to the Chemical and Physical Properties of Quinoxaline Derivatives.
  • National Center for Biotechnology Information. (n.d.). Quinoxaline. PubChem Compound Database. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing HPLC Purification of 2-(Quinoxalin-2-yloxy)ethan-1-amine

Welcome to the technical support resource for the chromatographic purification of 2-(Quinoxalin-2-yloxy)ethan-1-amine. This guide is designed for researchers, chemists, and drug development professionals who are navigati...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for the chromatographic purification of 2-(Quinoxalin-2-yloxy)ethan-1-amine. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of purifying this polar, basic compound. Here, we move beyond generic advice to provide in-depth, scientifically-grounded troubleshooting strategies and method development insights based on established chromatographic principles.

Analyte at a Glance: 2-(Quinoxalin-2-yloxy)ethan-1-amine

Understanding the physicochemical properties of your target molecule is the first and most critical step in developing a robust purification method.

  • Structure: The molecule consists of a heterocyclic quinoxaline core, an ether linkage, and a primary alkylamine.

  • Polarity: The combination of the nitrogen-containing heterocycle, ether oxygen, and primary amine makes this a highly polar compound. This suggests that retention on traditional C18 reversed-phase columns might be challenging.[1][2]

  • Basicity: The primary amine (pKa ~9-10) is the most basic site, readily protonating in acidic conditions. The quinoxaline nitrogens are much weaker bases (pKa ~0.6).[3][4] This dual nature means that mobile phase pH will be a critical parameter for controlling retention and peak shape.

  • UV Absorbance: The aromatic quinoxaline ring system provides a strong chromophore, making UV detection a suitable choice. Quinoxaline derivatives typically exhibit significant absorbance in the 280-350 nm range.[3]

PropertyEstimated Value / CharacteristicImplication for HPLC
Chemical Nature Polar, basic heterocyclic amineProne to poor retention on traditional RP columns and peak tailing.
Primary pKa ~9-10 (for the ethanamine)Retention and peak shape are highly sensitive to mobile phase pH.
Solubility Soluble in water and polar organic solvents.[4][5][6]Sample diluent should be matched to the mobile phase to avoid peak distortion.[7][8]
Detection UV-active chromophoreUV detection (e.g., at 320 nm or a local maximum) is suitable.

Frequently Asked Questions (FAQs)

Q: Why is my peak for 2-(Quinoxalin-2-yloxy)ethan-1-amine eluting so early, near the solvent front?

A: This indicates insufficient retention, a common issue for polar compounds on non-polar stationary phases like C18.[1] The analyte spends too much time in the mobile phase and has minimal interaction with the column packing. To fix this, you need to increase its affinity for the stationary phase. Try decreasing the percentage of the organic solvent (e.g., acetonitrile, methanol) in your mobile phase in 5% increments. If you are already at a very low organic percentage (<5%), you may need to switch to a more suitable column, such as a polar-embedded phase or a HILIC column.[2][9]

Q: My peak is showing significant tailing. What is the most likely cause?

A: Peak tailing for a basic compound like this is almost always caused by secondary interactions between the protonated amine group and acidic, deprotonated silanol groups (Si-O⁻) on the surface of the silica-based column packing.[10] To resolve this, you must minimize these interactions. The most effective strategies are to either operate at a low pH (e.g., 2.5-3.0) with an additive like formic acid or TFA to protonate the silanols, or to use a modern, high-purity, end-capped column specifically designed to shield these active sites.[11]

Q: Can I use Trifluoroacetic Acid (TFA) in my mobile phase?

A: Yes, TFA (typically at 0.1%) is an excellent ion-pairing agent that can significantly improve peak shape for basic compounds by masking silanol interactions and forming a neutral ion pair with the analyte.[12] However, be aware that TFA is a strong ion-suppressing agent and is often incompatible with mass spectrometry (MS) detection.[12] If MS compatibility is required, 0.1% formic acid is a much better choice.

Q: My retention times are decreasing with every injection. What should I check first?

A: A steady decrease in retention time often points to a problem with column equilibration or mobile phase stability.[13] Ensure your column is equilibrated for a sufficient duration (at least 10-15 column volumes) before the first injection. Also, check if the organic component of your pre-mixed mobile phase is evaporating, which would increase the solvent strength and decrease retention time.[14][15] Finally, if using a high pH mobile phase, atmospheric CO₂ can be absorbed, lowering the pH and changing retention. It is best practice to prepare mobile phases fresh daily.[15][16]

HPLC Optimization & Troubleshooting Guide

This section provides a structured, in-depth approach to resolving common issues encountered during the purification of 2-(Quinoxalin-2-yloxy)ethan-1-amine.

Issue 1: Poor or No Retention

Q: I have very little or no retention of my compound, even with a low percentage of organic solvent in the mobile phase. What are my options?

A: When simple mobile phase adjustments are insufficient, a change in separation strategy is required. The core issue is a fundamental mismatch between the high polarity of your analyte and the non-polar nature of a standard C18 stationary phase.

Root Causes & Solutions:

  • Insufficiently Retentive Stationary Phase: A standard C18 phase is too hydrophobic.

    • Solution 1: Switch to a Polar-Modified Reversed-Phase Column. Select a column with a polar-embedded or polar-endcapped stationary phase (e.g., "AQ" or "Polar-RP" type columns). These columns are designed with functional groups that enhance interaction with polar analytes and prevent "phase dewetting" or collapse in highly aqueous mobile phases, ensuring stable retention.[2][11]

    • Solution 2: Employ Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC is an excellent alternative for highly polar compounds.[17] It utilizes a polar stationary phase (like bare silica, diol, or amide) and a mobile phase with a high concentration of organic solvent (typically >80% acetonitrile). In HILIC, water acts as the strong, eluting solvent. This technique not only improves retention for polar analytes but also offers the advantage of enhanced sensitivity with mass spectrometry due to the high organic content promoting efficient desolvation.[18]

Experimental Protocol: Initial HILIC Screening

  • Column: Select a HILIC column (e.g., bare silica, amide, or zwitterionic phase; 150 x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 90:10 Acetonitrile/Water with 10 mM Ammonium Formate, pH 3.0.

  • Mobile Phase B: 50:50 Acetonitrile/Water with 10 mM Ammonium Formate, pH 3.0.

  • Gradient: 100% A for 2 min, then a linear gradient to 100% B over 10 min. Hold for 2 min.

  • Re-equilibration: Return to 100% A and hold for at least 8-10 column volumes. HILIC requires longer equilibration times than reversed-phase.[17][18]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at an appropriate wavelength (e.g., 320 nm).

  • Injection Volume: 5 µL. Ensure the sample is dissolved in a solvent with a high organic content (e.g., 90% acetonitrile) to prevent peak distortion.[17]

Issue 2: Asymmetric (Tailing) Peaks

Q: I've achieved retention, but my peak exhibits significant tailing. How do I improve the peak shape?

A: As previously mentioned, peak tailing for this basic analyte is a classic sign of undesirable secondary ionic interactions with the stationary phase. The goal is to create an environment where these interactions are suppressed.

Troubleshooting Workflow for Peak Tailing

Caption: Decision tree for troubleshooting peak tailing of basic compounds.

Root Causes & Solutions:

  • Uncontrolled Mobile Phase pH: If the pH is not buffered or is close to the pKa of the silica silanols (pKa ~3.5-4.5), a significant portion will be ionized and interact with the protonated analyte.

    • Solution: Implement pH control. The most robust methods operate at a pH at least 2 units away from the analyte's pKa.[12]

      • Low pH (2.5-3.0): Add 0.1% formic acid or 0.1% TFA to the mobile phase. This fully protonates the analyte (R-NH₃⁺) and suppresses the ionization of silanols (Si-OH), minimizing ionic interactions and leading to sharp, symmetric peaks. This is the most common and recommended starting point.

      • High pH (9.0-10.0): This keeps the analyte in its neutral, free-base form (R-NH₂), which can also improve peak shape. However, this requires a special pH-stable column (e.g., a hybrid-silica or polymer-based column) as traditional silica will dissolve at pH > 8. Use a buffer like ammonium formate or ammonium carbonate.

  • Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to fronting or tailing.

    • Solution: Reduce Injection Mass. Perform a loading study by injecting progressively smaller amounts of your sample (e.g., reduce the concentration or volume by half) to see if peak shape improves.

  • Active Column Chemistry: Older or lower-quality columns have a higher concentration of accessible, acidic silanols.

    • Solution: Use a High-Performance Column. Modern columns made with high-purity silica and advanced end-capping are essential for analyzing basic compounds. End-capping chemically treats the silica surface to mask most of the residual silanols.

Issue 3: Retention Time Instability (Drift or Jumps)

Q: My retention times are not reproducible. They are either drifting slowly or jumping between runs. How can I stabilize my method?

A: Retention time instability is a sign that one or more key parameters in your system are not under control. A systematic approach is needed to isolate the cause.[19]

Problem TypeCommon CausesRecommended Actions & Explanations
Gradual Drift 1. Column Temperature Fluctuation: The lab's ambient temperature changes throughout the day.[13]Use a thermostatted column compartment. Set it to a stable temperature (e.g., 30-40 °C). Even a 1 °C change can alter retention by 1-2%.[13]
2. Mobile Phase Composition Change: Gradual evaporation of the more volatile solvent (usually the organic modifier) from the reservoir.[14]Keep reservoirs covered and prepare fresh mobile phase daily. Do not top off old mobile phase with new.
3. Column Aging/Fouling: Slow accumulation of strongly retained matrix components, altering the stationary phase chemistry.[14]Use a guard column and implement a column washing procedure. A guard column acts as a low-cost, disposable filter to protect the analytical column.[20]
Sudden Jumps 1. Improper Column Equilibration: The column chemistry is not stable at the start of the run.Equilibrate with at least 10-15 column volumes of the initial mobile phase. For gradients, ensure the post-run equilibration time is sufficient.
2. Leaks in the System: A small leak will lower the actual flow rate through the column, increasing retention time.Systematically check fittings for any signs of salt residue or moisture, starting from the pump and moving to the detector.
3. Pump or Degasser Malfunction: Air bubbles or faulty check valves can cause inconsistent flow delivery.[7][21]Degas mobile phases thoroughly. If the pressure fluctuates wildly, troubleshoot the pump's check valves and seals according to the manufacturer's guide.
4. Incorrect Mobile Phase Preparation: A mistake in preparing a new batch of mobile phase.Follow a strict, documented SOP for mobile phase preparation. Always measure components carefully.[7][16]

Method Development Strategy Flowchart

Method_Dev_Strategy Start Objective: Purify 2-(Quinoxalin-2-yloxy)ethan-1-amine Analyte 1. Characterize Analyte (Polar, Basic, UV-Active) Start->Analyte Mode 2. Select Separation Mode Analyte->Mode RP Reversed-Phase (RP) Mode->RP Good First Choice HILIC HILIC Mode->HILIC If RP Fails RP_Column 3a. Select RP Column (Polar-Embedded C18) RP->RP_Column HILIC_Column 3b. Select HILIC Column (Amide, Silica) HILIC->HILIC_Column RP_Mobile 4a. Screen Mobile Phase (Low pH: 0.1% Formic Acid in ACN/Water) RP_Column->RP_Mobile HILIC_Mobile 4b. Screen Mobile Phase (10mM Ammonium Formate in High % ACN) HILIC_Column->HILIC_Mobile Optimize 5. Optimize Gradient & Flow Rate RP_Mobile->Optimize HILIC_Mobile->Optimize Validate 6. Validate Method (Reproducibility, Peak Shape) Optimize->Validate

Caption: A logical workflow for developing a robust HPLC purification method.

References

  • Troubleshooting Peak Shape Problems in HPLC. Waters Corporation.[Link]

  • Optimized HPLC method for analysis of polar and nonpolar heterocyclic amines in cooked meat products. PubMed.[Link]

  • Waters Column Selection Guide for Polar Compounds. Waters Corporation.[Link]

  • HPLC Retention Time Drift: Causes & Troubleshooting Guide. Timberline Instruments.[Link]

  • Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International.[Link]

  • Mobile Phase Selection in Method Development: How to Optimize. Welch Materials.[Link]

  • Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores.[Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog.[Link]

  • HPLC Column Selection. LCGC International.[Link]

  • Optimized HPLC Method for Analysis of Polar and Nonpolar Heterocyclic Amines in Cooked Meat Products. Journal of AOAC INTERNATIONAL | Oxford Academic.[Link]

  • Tips and Tricks of HPLC System Troubleshooting. Agilent.[Link]

  • HPLC ( Basic Principles, Operations And Maintenance And Troubleshooting ). SlideShare.[Link]

  • Strategies to Enable and Simplify HPLC Polar Compound Separation. Separation Science.[Link]

  • Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. MDPI.[Link]

  • LC Chromatography Troubleshooting Guide. HALO Columns.[Link]

  • HPLC Column Selection Guide. Maresa.[Link]

  • Experimental Design Optimization of Solid‐Phase Microextraction Conditions for the Determination of Heterocyclic Aromatic Amines by High‐Performance Liquid Chromatography. Taylor & Francis.[Link]

  • Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications. Welch Materials.[Link]

  • Why Your HPLC Baseline Drifts—And How to Stop It. Separation Science.[Link]

  • HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International.[Link]

  • Causes of Retention Time Drift in HPLC. Element Lab Solutions.[Link]

  • Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International.[Link]

  • Engineering successful analytical methods using HILIC as an alternative retention mechanism. Phenomenex.[Link]

  • Determination of heterocyclic aromatic amines in food products: automation of the sample preparation method prior to HPLC and HPLC-MS quantification. PubMed.[Link]

  • A State-Of-The-Art Overview of Quinoxaline, Its Derivatives, and Applications. ResearchGate.[Link]

  • Troubleshooting Retention Time Changes in (U)HPLC – a Systematic Approach. Crawford Scientific.[Link]

  • A Guide to HPLC Column Selection. Amerigo Scientific.[Link]

  • Analysis of heterocyclic amines in meat products by liquid chromatography – Tandem mass spectrometry. PMC.[Link]

  • Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. PMC.[Link]

  • HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences.[Link]

  • Exploring the Different Mobile Phases in HPLC. Veeprho.[Link]

  • Synthesis and Pharmacological Applications of Certain Quinoxaline Analogues: A Review. Bentham Science.[Link]

  • The LCGC Blog: Retention Shifts in HPLC. LCGC International.[Link]

Sources

Optimization

preventing oxidative degradation of 2-(Quinoxalin-2-yloxy)ethan-1-amine during storage

Welcome to the Technical Support Center for the handling, stabilization, and storage of 2-(Quinoxalin-2-yloxy)ethan-1-amine . This guide is designed for researchers and drug development professionals who require high-fid...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the handling, stabilization, and storage of 2-(Quinoxalin-2-yloxy)ethan-1-amine . This guide is designed for researchers and drug development professionals who require high-fidelity preservation of this bifunctional molecule.

Below, you will find targeted troubleshooting FAQs, quantitative stability data, self-validating experimental protocols, and mechanistic insights to ensure the integrity of your compound.

Part 1: Troubleshooting & Mechanistic FAQs

Q1: Why does my 2-(Quinoxalin-2-yloxy)ethan-1-amine sample discolor (turning yellow or brown) after a few weeks of storage? Answer: Discoloration is the macroscopic symptom of oxidative degradation. This molecule contains two highly vulnerable moieties: the primary aliphatic amine and the quinoxaline heteroaromatic ring.

  • Amine Oxidation: Primary amines undergo oxidative degradation via electron transfer and hydrogen abstraction, generating reactive amine radicals. These radicals rapidly convert into hydroxylamines, and eventually oximes or volatile by-products[1].

  • Quinoxaline N-Oxidation: Concurrently, the nitrogen atoms within the pyrazine ring of the quinoxaline core can undergo N-oxidation to form mono-N-oxides or 1,4-dioxides when exposed to ambient oxygen and photons over prolonged periods[2].

Q2: Is it better to store this compound as a free base or as a salt? Answer: It is highly recommended to store the compound as a hydrochloride (HCl) or tosylate salt. The oxidative vulnerability of the primary amine stems from its electron-rich lone pair. By protonating the amine to form a salt, the lone pair is chemically "tied up" in the N-H bond. This drastically reduces the electron density of the nitrogen, rendering the amine highly resistant to oxidation[3].

Q3: My downstream biological assay requires the free base form. How should I store it if I cannot form a salt? Answer: If salt formation is not viable, you must rigorously exclude both oxygen and light to halt the degradation kinetics. The free base must be stored in amber glass vials (to prevent photo-catalyzed N-oxidation) and purged with ultra-high purity (UHP) Argon. Argon is chosen over Nitrogen because it is denser than air, allowing it to form a heavier protective blanket over the solid compound. The sealed vial should then be stored at -20°C to thermodynamically suppress radical formation.

Part 2: Quantitative Stability Profile

The following table summarizes the causal relationship between storage environments and the structural integrity of 2-(Quinoxalin-2-yloxy)ethan-1-amine.

Storage ConditionChemical FormTemp (°C)AtmosphereLight ExposureEstimated StabilityPrimary Degradation Pathway
Unprotected Free Base25°CAmbient AirAmbient UV/Vis< 1 WeekAmine Oxidation / Carbamate
Cold Storage Free Base-20°CAmbient AirDark1–2 MonthsSlow Amine Oxidation
Inert & Cold Free Base-20°CUHP ArgonDark> 6 MonthsNegligible
Salt Protected HCl Salt25°CAmbient AirAmbient UV/Vis> 1 Year Negligible

Part 3: Self-Validating Experimental Protocols

To guarantee experimental trustworthiness, do not simply follow these steps; utilize the embedded validation checkpoints to confirm the success of your workflow.

Protocol A: Conversion to Hydrochloride (HCl) Salt

Causality: Protonating the primary amine prevents the lone pair from participating in oxidative electron transfer[3].

  • Dissolution: Dissolve 1.0 eq of 2-(Quinoxalin-2-yloxy)ethan-1-amine (free base) in anhydrous diethyl ether (or dichloromethane if solubility is poor) under a nitrogen atmosphere.

  • Precipitation: Cool the flask to 0°C. Dropwise, add 1.1 eq of 2M HCl in diethyl ether. A white/off-white precipitate should form immediately.

  • Isolation: Stir for 15 minutes, then filter the precipitate using a Schlenk frit under nitrogen. Wash with cold anhydrous ether.

  • Drying: Dry the solid under high vacuum (< 0.1 mbar) for 4 hours to remove residual solvent.

  • Self-Validation Checkpoint: Take a 5 mg aliquot and dissolve it in D₂O. Run a ¹H-NMR. You should observe a distinct downfield shift of the -CH₂- protons adjacent to the amine (shifting from ~2.8 ppm in the free base to ~3.2 ppm in the salt). Furthermore, the resulting salt will be instantly soluble in water, whereas the free base is poorly soluble.

Protocol B: Schlenk-Line Argon Purging for Free Base Storage

Causality: Removing oxygen prevents N-oxide formation on the quinoxaline ring[2] and radical initiation at the amine[1].

  • Transfer: Place the purified free base into a pre-dried amber glass vial.

  • Evacuation: Place the vial inside a vacuum desiccator or attach it to a Schlenk line. Apply high vacuum for 5 minutes to pull dissolved gases out of the solid matrix.

  • Backfilling: Backfill the chamber with UHP Argon.

  • Cycling: Repeat the Vacuum/Argon cycle three times (standard Schlenk technique) to ensure <1 ppm O₂ remains.

  • Sealing: Cap the vial tightly with a PTFE-lined cap and wrap the seal tightly with Parafilm. Store at -20°C.

  • Self-Validation Checkpoint: Place a resazurin-based anaerobic indicator strip inside the secondary storage bag or desiccator holding your vials. The strip will remain white/colorless if the environment is successfully oxygen-free. If the seal fails and oxygen enters, the strip will turn pink, alerting you to re-purge the sample before degradation occurs.

Part 4: Mechanistic Degradation & Protection Workflow

StorageMechanisms Substrate 2-(Quinoxalin-2-yloxy)ethan-1-amine Trigger Ambient O2 / Light / RT Substrate->Trigger Unprotected Storage Strategy Stabilization Strategies Substrate->Strategy Protected Storage DegAmine Amine Oxidation (Hydroxylamines / Oximes) Trigger->DegAmine DegRing Quinoxaline N-Oxidation (N-Oxides) Trigger->DegRing Salt Salt Formation (HCl) Protonates Amine Lone Pair Strategy->Salt Argon Argon Purge & Amber Vials Excludes O2 and Photons Strategy->Argon Salt->DegAmine Blocks Argon->DegAmine Blocks Argon->DegRing Blocks

Logical relationships between oxidative degradation pathways and stabilization strategies.

References

  • Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development - PMC National Institutes of Health (NIH)[Link]

  • Chemoselective Oxidation of Alcohols in the Presence of Amines Using an Oxoammonium Salt - PMC National Institutes of Health (NIH)[Link]

  • Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process - MDPI MDPI[Link]

Sources

Troubleshooting

reducing byproducts in 2-(Quinoxalin-2-yloxy)ethan-1-amine etherification reactions

A Guide to Minimizing Byproducts in the Synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine Welcome to the technical support center for the synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine. This guide is designed for resear...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Minimizing Byproducts in the Synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine

Welcome to the technical support center for the synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial etherification reaction. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you minimize byproduct formation and maximize the yield and purity of your target compound.

Introduction: The Challenge of Regioselectivity

The synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine via the Williamson ether synthesis presents a classic challenge in synthetic organic chemistry: controlling the regioselectivity of alkylation on an ambident nucleophile. The starting material, 2-hydroxyquinoxaline, exists in tautomeric equilibrium with its more stable lactam form, quinoxalin-2(1H)-one.[1] Deprotonation of this starting material generates an ambident anion with nucleophilic character on both the oxygen and nitrogen atoms. This leads to a competitive reaction, yielding the desired O-alkylated product and the undesired N-alkylated byproduct.

This guide will equip you with the knowledge to strategically favor O-alkylation and effectively troubleshoot common issues encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the synthesis of 2-(Quinoxalin-2-yloxy)ethan-1-amine?

A1: The most common byproduct is the N-alkylated isomer, 1-(2-aminoethyl)quinoxalin-2(1H)-one. This arises from the alkylating agent reacting with the nitrogen atom of the quinoxalinone ring instead of the oxygen atom. Other potential byproducts include unreacted starting materials (2-quinoxalinone and the alkylating agent) and products of elimination reactions, especially if using a sterically hindered alkylating agent.[2][3]

Q2: How can I distinguish between the desired O-alkylated product and the N-alkylated byproduct?

A2: A combination of chromatographic and spectroscopic techniques is essential for unambiguous identification:

  • Thin-Layer Chromatography (TLC): The O- and N-alkylated isomers often have different polarities and can typically be resolved by TLC. It is crucial to develop a solvent system that provides good separation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most definitive method. Key differences are observed in both ¹H and ¹³C NMR spectra. Two-dimensional NMR techniques like HSQC, HMBC, and NOESY can provide conclusive evidence of connectivity.[4][5] For instance, in the ¹H-¹³C HMBC spectrum of the O-alkylated product, a correlation will be observed between the protons of the ethyl linker and the C2 carbon of the quinoxaline ring. For the N-alkylated product, a correlation will be seen between the ethyl protons and the C2 and C4a carbons.[5][6]

  • Mass Spectrometry (MS): While both isomers have the same mass, MS is crucial for confirming the molecular weight of the isolated products.

Q3: What is the role of the protecting group on the 2-aminoethanol moiety?

A3: Protecting the amine functionality of the 2-haloethan-1-amine reagent is critical. The free amine is nucleophilic and can compete in the reaction, leading to undesired side products through self-condensation or reaction with the quinoxalinone. The tert-butoxycarbonyl (Boc) group is a common and effective choice as it is stable under the basic conditions of the Williamson ether synthesis and can be readily removed under acidic conditions without affecting the ether linkage.[7]

Q4: Which alkylating agent is best for this reaction?

A4: A primary alkyl halide or sulfonate is strongly recommended to favor the S(_N)2 mechanism of the Williamson ether synthesis.[2][8][9] For this specific synthesis, N-Boc-2-bromoethylamine or N-Boc-2-aminoethyl tosylate are excellent choices. Tertiary alkylating agents should be avoided as they are prone to elimination reactions.[2]

Troubleshooting Guide

This section provides a structured approach to overcoming common challenges in the etherification of 2-quinoxalinone.

Issue 1: Low Yield of the Desired O-Alkylated Product
Potential Cause Troubleshooting Strategy Rationale
Incomplete Deprotonation Use a stronger base (e.g., NaH instead of K₂CO₃). Ensure anhydrous reaction conditions.Incomplete formation of the nucleophilic anion will result in low conversion of the starting material. Sodium hydride is a strong, non-nucleophilic base that effectively deprotonates the quinoxalinone.[2]
Side Reactions (Elimination) Use a primary alkylating agent (e.g., a tosylate or bromide). Avoid high reaction temperatures.Secondary and tertiary alkyl halides are more prone to E2 elimination, especially with strong bases.[9]
Reaction Time Too Short Monitor the reaction progress by TLC until the starting material is consumed.Williamson ether syntheses can sometimes be slow, and insufficient reaction time will lead to incomplete conversion.
Issue 2: High Proportion of the N-Alkylated Byproduct

The ratio of N- to O-alkylation is influenced by several factors, as outlined in the table below.

Factor Condition Favoring O-Alkylation Condition Favoring N-Alkylation Rationale
Solvent Aprotic polar solvents (e.g., DMF, DMSO)Protic solvents (e.g., ethanol)Aprotic polar solvents solvate the cation but not the anion, leaving the oxygen atom more nucleophilic. Protic solvents can hydrogen-bond with the oxygen, making the nitrogen more accessible.
Base/Counter-ion Larger, "softer" cations (e.g., Cs⁺, K⁺)Smaller, "harder" cations (e.g., Li⁺, Na⁺)Larger cations associate less tightly with the oxygen atom, increasing its nucleophilicity (Hard and Soft Acids and Bases - HSAB theory).
Leaving Group "Softer" leaving groups (e.g., I⁻, Br⁻)"Harder" leaving groups (e.g., Cl⁻, OTs⁻)Softer leaving groups tend to react preferentially with the softer nitrogen atom, while harder leaving groups favor the harder oxygen atom.
Temperature Lower temperaturesHigher temperaturesLower temperatures can enhance the kinetic control of the reaction, which may favor O-alkylation.
Issue 3: Difficulty in Purifying the Product
Potential Cause Troubleshooting Strategy Rationale
Similar Polarity of Isomers Optimize the solvent system for column chromatography. Consider using a different stationary phase (e.g., alumina).A well-chosen eluent system is crucial for separating isomers with close R_f values. Sometimes a change in the stationary phase can improve separation.
Presence of Unreacted Starting Materials Perform an aqueous workup with a dilute base (e.g., NaHCO₃) to remove unreacted 2-quinoxalinone.The acidic proton of the starting quinoxalinone allows for its extraction into a basic aqueous phase.
Oily Product Attempt to crystallize the product from a suitable solvent system. If it remains an oil, ensure it is pure by NMR and use it as is for the next step.Some organic compounds are inherently oils at room temperature. Crystallization can be a powerful purification technique if a suitable solvent is found.

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl (2-bromoethyl)carbamate

This protocol outlines the synthesis of a key alkylating agent.[7]

Materials:

  • 2-Bromoethylamine hydrobromide

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Triethylamine (Et₃N)

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Water

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Cool a solution of 2-bromoethylamine hydrobromide (1 equivalent) and triethylamine (2 equivalents) in methanol to 0 °C.

  • Slowly add di-tert-butyl dicarbonate (1 equivalent) to the cooled solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • Monitor the reaction by TLC.

  • Upon completion, add water and extract the mixture with dichloromethane.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to yield the crude product, which can be purified by column chromatography.

Protocol 2: Etherification of 2-Quinoxalinone (Representative Protocol)

This is a representative protocol based on the principles of the Williamson ether synthesis adapted for this specific transformation.[2][8][9]

Materials:

  • 2-Hydroxyquinoxaline (quinoxalin-2(1H)-one)

  • tert-Butyl (2-bromoethyl)carbamate

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF under an inert atmosphere (e.g., argon), add a solution of 2-hydroxyquinoxaline (1 equivalent) in anhydrous DMF dropwise at 0 °C.

  • Allow the mixture to stir at room temperature for 1 hour, or until hydrogen evolution ceases.

  • Add a solution of tert-butyl (2-bromoethyl)carbamate (1.1 equivalents) in anhydrous DMF dropwise.

  • Heat the reaction mixture to 60-70 °C and stir for 12-24 hours, monitoring the progress by TLC.

  • After completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to separate the O- and N-alkylated isomers.

Visualizing the Reaction and Troubleshooting

Reaction Pathway and Byproduct Formation

Etherification cluster_reactants Reactants cluster_intermediates Intermediate cluster_products Products Q_OH 2-Quinoxalinone Anion Quinoxalinone Anion (Ambident Nucleophile) Q_OH->Anion Base (e.g., NaH) Alkyl_X N-Boc-2-bromoethylamine O_Product Desired O-Alkylated Product (2-(Quinoxalin-2-yloxy)ethan-1-amine precursor) Alkyl_X->O_Product N_Product N-Alkylated Byproduct Alkyl_X->N_Product Anion->O_Product Reaction at Oxygen Anion->N_Product Reaction at Nitrogen Troubleshooting Start Low Yield or Poor Selectivity Check_Conversion Check TLC for Starting Material Start->Check_Conversion High_SM High Amount of Starting Material Check_Conversion->High_SM Yes Low_SM Low Amount of Starting Material Check_Conversion->Low_SM No Optimize_Base Increase Base Strength or Reaction Time High_SM->Optimize_Base Check_Byproduct Identify Major Product(s) by NMR Low_SM->Check_Byproduct N_Alkylation Major Product is N-Alkylated Isomer Check_Byproduct->N_Alkylation N-Alkylation Other_Byproducts Other Byproducts (e.g., Elimination) Check_Byproduct->Other_Byproducts Other Optimize_Conditions Modify Solvent, Base, or Temperature (See Table) N_Alkylation->Optimize_Conditions Optimize_Alkylating_Agent Use Primary Alkylating Agent, Lower Temp. Other_Byproducts->Optimize_Alkylating_Agent

Caption: Decision Tree for Troubleshooting Etherification Reactions.

References

  • NMR Study of the dynamic equilibria among isomeric species in quinoxalin-2-one deriv
  • LaPlante, S. R., et al. (2013). N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. Bioorganic & Medicinal Chemistry Letters, 23(16), 4663-4668.
  • Direct Alkylation of Quinoxalinones with Boracene-Based Alkylborate under Visible Light Irradi
  • Photoinduced Decarboxylative C3–H Alkylation of Quinoxalin-2(1H)-ones. The Journal of Organic Chemistry.
  • Alkylation of Aromatic Nitrogen Heterocycles and N-Oxides. European Journal of Organic Chemistry.
  • The Williamson Ether Synthesis.
  • Li, D., Li, Y., & Yu, W. (2017). tert-Butyl Hypochlorite Induced Cyclization of Ethyl 2-(N-Arylcarbamoyl)
  • Williamson Ether Synthesis. Chemistry Steps.
  • The Williamson Ether Synthesis. Master Organic Chemistry.
  • Williamson ether synthesis. L.S.College, Muzaffarpur.
  • Synthesis of tert-Butyl (2-(benzylamino)ethyl)
  • Synthesis of quinoxalinones. Organic Chemistry Portal.
  • Williamson ether synthesis. Wikipedia.
  • (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses.
  • ChemInform Abstract: N- vs. O-Alkylation in 2(1H)
  • N- and / or O- Alkylation of Quinazolinone Deriv
  • Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c]n[4][10]aphthyrin-5(6H)-one. Tetrahedron Letters.

Sources

Optimization

mass spectrometry fragmentation anomalies with 2-(Quinoxalin-2-yloxy)ethan-1-amine

Anomalies in the mass spectrometric analysis of novel chemical entities can often impede research and delay drug development timelines. This technical support center provides a focused troubleshooting guide for researche...

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Author: BenchChem Technical Support Team. Date: April 2026

Anomalies in the mass spectrometric analysis of novel chemical entities can often impede research and delay drug development timelines. This technical support center provides a focused troubleshooting guide for researchers encountering fragmentation anomalies with 2-(Quinoxalin-2-yloxy)ethan-1-amine. As Senior Application Scientists, we have structured this guide to move from foundational knowledge to specific, actionable troubleshooting protocols, grounding our advice in established principles of gas-phase ion chemistry.

Predicted Mass Spectrometry Profile of 2-(Quinoxalin-2-yloxy)ethan-1-amine

A foundational step in any mass spectrometry analysis is to predict the expected ions. Understanding the theoretical fragmentation pattern allows for the rapid identification of anomalies.

Molecular Formula: C₁₀H₁₁N₃O Monoisotopic Mass: 189.0902 Da Expected Protonated Ion [M+H]⁺: 190.0980 Da

Predicted Fragmentation Pathway

The fragmentation of 2-(Quinoxalin-2-yloxy)ethan-1-amine in positive ion mode, particularly with Collision-Induced Dissociation (CID), is expected to proceed through several key pathways originating from the protonated molecular ion. Protonation is most likely to occur at one of the nitrogen atoms of the quinoxaline ring or the primary amine, which are the most basic sites. The subsequent fragmentation is driven by the stability of the resulting fragment ions and neutral losses.

The diagram below illustrates the most probable fragmentation cascade.

G M [M+H]⁺ m/z 190.1 F1 Fragment A Quinoxalin-2-ol Cation m/z 146.0 M->F1 Loss of C₂H₄N (42 Da) F2 Fragment B Iminium Ion m/z 44.0 M->F2 Loss of C₈H₅N₂O (145 Da) F3 Fragment C [M+H - NH₃]⁺ m/z 173.1 M->F3 Loss of NH₃ (17 Da) F4 Fragment D Quinoxaline Cation m/z 130.1 F1->F4 Loss of CO (28 Da)

Caption: Predicted ESI-MS/MS fragmentation of protonated 2-(Quinoxalin-2-yloxy)ethan-1-amine.

Summary of Key Predicted Fragments
Fragment Ion Proposed Structure m/z (Monoisotopic) Neutral Loss Notes
[M+H]⁺Protonated Parent Molecule190.10-The precursor ion in positive ESI mode.
AQuinoxalin-2-ol Cation146.05C₂H₄NRepresents cleavage of the ether linkage, a common and energetically favorable pathway.
BIminium Ion44.05C₈H₅N₂OFormed from the ethylamine side chain. Its observation confirms the side chain structure.
C[M+H - NH₃]⁺173.07NH₃A characteristic loss for primary amines.
DQuinoxaline Cation130.05C₂H₄N, COA secondary fragment from the quinoxalin-2-ol ion (Fragment A), characteristic of the quinoxaline core.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common issue when analyzing this compound with ESI-MS?

The most frequently encountered issue is the formation of adducts, especially sodium ([M+Na]⁺) and potassium ([M+K]⁺), which can sometimes be more abundant than the desired protonated molecule ([M+H]⁺). This is due to the presence of alkali metal ions in glassware, solvents, or buffers.[2][3]

Q2: Why is my molecular ion peak ([M+H]⁺) weak or completely absent?

A weak or absent molecular ion is typically a sign of excessive in-source fragmentation or poor ionization efficiency.[3][4] In-source fragmentation occurs when the molecule breaks apart in the ion source before reaching the mass analyzer, often due to overly energetic source conditions.[5][6] Poor ionization can result from matrix effects or an inappropriate choice of solvent and pH.

Q3: What are the best starting conditions for LC-MS analysis?

A good starting point is reverse-phase chromatography (e.g., a C18 column) with a mobile phase of water and acetonitrile, both containing 0.1% formic acid. The formic acid helps to ensure the analyte is protonated, promoting the formation of the [M+H]⁺ ion.[7] For mass spectrometry, use electrospray ionization in positive mode (ESI+) and start with low source energy settings (e.g., low cone/fragmentor voltage) to minimize in-source fragmentation.[8]

Troubleshooting Guide: Specific Fragmentation Anomalies

This section addresses specific anomalous results in a question-and-answer format, providing explanations and step-by-step solutions.

Anomaly 1: Unexpected High-Mass Ions

Q: My spectrum shows significant peaks at m/z 212.1 and 228.1, in addition to the expected 190.1. What are these ions?

A: You are observing common alkali metal adducts.

  • Causality: These peaks correspond to the sodium ([M+Na]⁺ at m/z 212.1) and potassium ([M+K]⁺ at m/z 228.1) adducts of your compound. Electrospray ionization is highly sensitive to the presence of cations in the sample solution.[9] Sodium and potassium can leach from glassware or be present as impurities in reagents.[3] The quinoxaline nitrogens and the ether oxygen can chelate these metal ions, leading to stable adducts.

  • Troubleshooting Protocol:

    • Solvent and Reagent Purity: Switch to high-purity, LC-MS grade solvents and additives (e.g., formic acid, ammonium acetate).

    • Minimize Glassware Contact: Prepare samples and mobile phases in polypropylene containers instead of glass to avoid leaching of sodium and potassium ions.

    • Promote Protonation: Ensure your mobile phase is acidic (e.g., 0.1% formic acid). By increasing the concentration of H⁺, you create a competitive environment that favors the formation of the [M+H]⁺ ion over metal adducts.

    • Consider Ammonium Adducts: If protonation is difficult, using ammonium acetate as a mobile phase additive can promote the formation of the ammonium adduct ([M+NH₄]⁺), which is often easier to interpret and fragment than metal adducts.[9]

Anomaly 2: Premature or Excessive Fragmentation

Q: My base peak is m/z 146.0, and the [M+H]⁺ peak at m/z 190.1 is very small. I haven't even performed an MS/MS experiment yet. Why is my molecule fragmenting so easily?

A: This is a classic case of in-source fragmentation.

  • Causality: In-source fragmentation (or in-source CID) occurs when ions are accelerated in the region between the ion source and the mass analyzer and collide with residual gas molecules.[5][10] The energy from these collisions causes the ions to fragment prematurely. This phenomenon is highly dependent on instrument settings like the cone voltage (also called fragmentor or declustering potential) and the source temperature.[6][7] For your molecule, the ether linkage is relatively labile and prone to cleavage under energetic conditions, leading to the stable quinoxalin-2-ol cation (m/z 146.0).

  • Troubleshooting Workflow:

G start Problem: Excessive In-Source Fragmentation step1 Step 1: Reduce Cone Voltage (Fragmentor/Declustering Potential) Decrease in 5-10V increments. start->step1 check1 Is [M+H]⁺ now the dominant peak? step1->check1 step2 Step 2: Optimize Source Temperature Lower temperature by 25-50°C. step3 Step 3: Check Gas Flows Ensure nebulizer and drying gas settings are within optimal range. step2->step3 If temp change has no effect step2->check1 step3->check1 check1->step2 No end_ok Analysis Optimized Proceed with experiment. check1->end_ok Yes end_nok Consult Instrument Manual or Contact Service Engineer. May indicate deeper hardware issue. check1->end_nok Persistent Issue

Caption: Workflow for mitigating in-source fragmentation.

Anomaly 3: Ambiguous or Rearranged Fragments

Q: In my MS/MS spectrum of m/z 190.1, I see an unexpected fragment ion that doesn't seem to come from a simple bond cleavage. Could it be a rearrangement?

A: Yes, gas-phase rearrangements are possible, though less common in ESI than in electron ionization (EI).

  • Causality: Rearrangement reactions, such as the McLafferty rearrangement, involve the transfer of an atom (typically hydrogen) through a cyclic transition state, leading to fragmentation.[11][12] While classic McLafferty rearrangements are characteristic of carbonyl compounds, analogous hydrogen transfers can occur in other systems. For your molecule, a hydrogen from the ethylamine chain could potentially transfer to the quinoxaline ring system, followed by a different fragmentation cascade. Such processes are driven by the formation of a highly stable neutral molecule (like an alkene) and a stable fragment ion.[13]

  • Expert-Level Validation Protocol (Deuterium Labeling):

    • Objective: To determine if the labile protons on the primary amine are involved in a rearrangement.

    • Sample Preparation: Dissolve a small amount of your compound in a deuterated solvent that allows for H/D exchange, such as methanol-d4 (MeOD) or D₂O, and let it sit for 10-15 minutes.

    • LC-MS Analysis: Use a mobile phase where the aqueous component is D₂O with 0.1% formic acid-d. This maintains the deuterated state of the exchangeable protons.

    • Data Interpretation:

      • Your precursor ion should now be shifted by +2 Da, corresponding to [M+D₂-H+D]⁺ or simply [M-H+3D]⁺, reflecting the two deuteriums on the amine and one from the solvent.

      • Perform MS/MS on this new, heavier precursor ion.

      • Analyze the mass of the anomalous fragment ion. If the fragment's mass has shifted by one or more daltons compared to the original experiment, it confirms that a hydrogen (now a deuterium) from the amine was transferred during the fragmentation process. If the fragment's mass is unchanged, the rearrangement likely involves a non-exchangeable hydrogen from the carbon backbone.

This self-validating experiment provides authoritative evidence for or against a specific fragmentation mechanism, embodying the principles of rigorous scientific investigation.

References

  • Common ESI Mass Spectrometry Adducts. (2024). Scribd. [Link]

  • What are common adducts in ESI mass spectrometry? - WKB67428. Waters. [Link]

  • A Guide To Troubleshooting Mass Spectrometry. (2021). GenTech Scientific. [Link]

  • Dealing with Metal Adduct Ions in Electrospray: Part 1. Chromatography Online. [Link]

  • Common Adduct and Fragment Ions in Mass Spectrometry. (2022). ACD/Labs. [Link]

  • Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. (2023). LinkedIn. [Link]

  • Mass Spectrometry Troubleshooting and Common Issues. (2023). GMI, Inc.. [Link]

  • Joly, N., et al. (2008). Electrospray tandem mass spectrometric analysis of novel synthetic quinoxalinone derivatives. Rapid Communications in Mass Spectrometry, 22(6), 819-33. [Link]

  • List of common adduct types in positive ionisation mode for ESI. ResearchGate. [Link]

  • Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics. PMC. [Link]

  • Some advice about how to reduce the fragmentation in ESI mass spectrometry? ResearchGate. [Link]

  • Mass Spectrometer (MS) troubleshooting guide. Alliance Bioversity International - CIAT. [Link]

  • Mass Spectrometer (MS) Troubleshooting Guide. CGSpace. [Link]

  • LCMS Troubleshooting: 14 Best Practices for Laboratories. (2025). ZefSci. [Link]

  • Fragmentation (mass spectrometry). Wikipedia. [Link]

  • Golfier, M., et al. (1976). Rearrangements 1,3 en Serie Heterocyclique. VI—Fragmentation, en Spectrometrie de Masse, des Aryl‐2 Alkyl‐4 Oxadiazol‐1,3,4 Ones‐5 et des Aryl‐2 Alcoxy‐5 Oxadiazoles‐1,3,4. Organic Mass Spectrometry. [Link]

  • McLafferty Rearrangement. Chemistry Steps. [Link]

  • Klyba, L.V., et al. (2001). Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]dec-3-en-2-yliden)amines. ARKIVOC. [Link]

  • Bowers, M.T. (Ed.). (1979). Gas Phase Ion Chemistry. Academic Press.
  • How would you recommend to troubleshoot a proteomics identification experiment (data-dependent MS)? ResearchGate. [Link]

  • Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen. [Link]

  • The study of rearrangement reactions by field ionization mass spectrometry: III. Experimental results for different types of reactions. DOI. [Link]

  • Fragmentation reactions of doubly charged ions of nitrogenous heterocyclic aromatic compounds. The Journal of Physical Chemistry. [Link]

  • Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. (2018). Agilent Technologies. [Link]

  • Electrospray tandem mass spectrometric analysis of novel synthetic quinoxalinone derivatives. ResearchGate. [Link]

  • A McLafferty-Type Rearrangement in the Pentafluorobenzyl Ester Derivatives of Dialkyl Phosphates in GC-NICI-MS/MS: A Mini-Review and a Meta-Analysis. PMC. [Link]

  • synthesis and esi-ms/ms fragmentation study of two new isomeric2-oxo-oxazolidinyl quinoxaline derivatives. ResearchGate. [Link]

Sources

Troubleshooting

overcoming steric hindrance when functionalizing 2-(Quinoxalin-2-yloxy)ethan-1-amine

Technical Support Center: Functionalizing 2-(Quinoxalin-2-yloxy)ethan-1-amine A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support guide for the functionalization of 2-...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Functionalizing 2-(Quinoxalin-2-yloxy)ethan-1-amine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for the functionalization of 2-(Quinoxalin-2-yloxy)ethan-1-amine. This document provides in-depth troubleshooting advice and detailed protocols to address the common challenges encountered when modifying this molecule. Our goal is to equip you with the knowledge to overcome experimental hurdles, particularly those related to steric hindrance, and to successfully synthesize your target derivatives.

Understanding the Core Challenge: Steric Hindrance

The primary difficulty in functionalizing 2-(Quinoxalin-2-yloxy)ethan-1-amine arises from the steric bulk of the quinoxaline ring. This large, planar aromatic system is positioned close to the primary amine, physically obstructing the approach of reagents to the nitrogen's lone pair of electrons. This reduced accessibility, or steric hindrance, significantly decreases the nucleophilicity of the amine, leading to sluggish or failed reactions under standard conditions.[1][2][3]

The diagram below illustrates the congested environment around the primary amine, which is the root cause of many synthetic challenges.

Caption: Steric hindrance around the primary amine of the molecule.

Frequently Asked Questions (FAQs) & Troubleshooting

This section is designed in a question-and-answer format to directly address common experimental failures.

Issue 1: My acylation reaction with a standard acid chloride/anhydride is failing or giving very low yields.

Question: I've tried to acylate my amine with benzoyl chloride and triethylamine in DCM, but I only recover starting material. What's going wrong?

Answer: This is a classic case of steric hindrance. The bulky quinoxaline group is preventing the relatively large acylating agent from accessing the amine. Furthermore, the nucleophilicity of the amine is likely reduced by the electron-withdrawing nature of the nearby aromatic system.

Troubleshooting Steps:

  • Switch to a More Reactive Acylating Agent: Instead of an acid chloride or anhydride, consider forming a more reactive intermediate in situ.

    • Carbodiimide Coupling (EDC/HOBt): This is a robust method for forming amide bonds, especially with challenging substrates.[4][5] EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) activates the carboxylic acid, and an additive like HOBt (Hydroxybenzotriazole) or OxymaPure forms a highly reactive ester intermediate that is less sensitive to steric bulk. The addition of DMAP (4-Dimethylaminopyridine) can further accelerate the reaction.[4]

    • Acyl Fluorides: For exceptionally difficult couplings, converting the carboxylic acid to an acyl fluoride using reagents like TFFH or PyFluor can be highly effective.[5][6] Acyl fluorides are more reactive than their chloride counterparts but often more controllable.

  • Increase Reaction Energy: Sometimes, providing more energy can overcome the activation barrier imposed by steric hindrance.

    • Elevated Temperatures: Carefully increasing the reaction temperature can be effective. Monitor the reaction closely for decomposition.[7]

    • Microwave Irradiation: Microwave-assisted organic synthesis (MAOS) is an excellent technique for accelerating reactions with high activation barriers.[8][9][10][11][12] The rapid, uniform heating can dramatically reduce reaction times and improve yields where conventional heating fails.

  • Use a More Effective Catalyst:

    • DMAP (4-Dimethylaminopyridine): If not already in use, adding catalytic DMAP (0.1-0.2 equivalents) can significantly increase the rate of acylation.[13][14][15] It functions by forming a highly reactive N-acylpyridinium intermediate.

StrategyReagentsKey AdvantagesConsiderations
Carbodiimide Coupling EDC, HOBt/Oxyma, DIPEAMild conditions, high yields for hindered substrates.[4]Stoichiometric byproducts can complicate purification.
Acyl Fluoride Formation TFFH, PyFluor, DIPEAHighly reactive intermediate, effective for very hindered systems.[6]Reagents can be moisture-sensitive.
Catalytic Acylation Acyl Chloride/Anhydride, DMAPSimple setup, accelerates slow reactions.[13]May not be sufficient for the most severe hindrance.
Microwave Synthesis Any of the aboveDrastically reduced reaction times, improved yields.[8][12]Requires specialized equipment.
Issue 2: My N-alkylation reaction with an alkyl halide is not working.

Question: I am trying to perform a simple methylation with methyl iodide and potassium carbonate, but the reaction is incomplete after several days. How can I drive it to completion?

Answer: Similar to acylation, direct SN2 alkylation is highly sensitive to steric hindrance.[3] The amine's lone pair cannot effectively attack the electrophilic carbon of the alkyl halide. Additionally, over-alkylation to form a quaternary ammonium salt can be a competing side reaction if the reaction is forced.[2][3]

Troubleshooting Steps:

  • Alternative Alkylation Strategies: Move away from direct SN2-type reactions.

    • Reductive Amination: This is one of the most reliable methods for N-alkylation, especially for hindered amines.[16][17][18] The reaction involves forming an imine or enamine intermediate with an aldehyde or ketone, which is then reduced in situ. This pathway is often less sterically demanding than direct alkylation. For hindered amines, a milder reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride is often more effective than sodium borohydride.[7]

    • Mitsunobu Reaction: This powerful reaction allows for the alkylation of an amine using an alcohol.[19][20][21][22] The amine must first be activated, typically by conversion to a sulfonamide (e.g., using 2-nitrobenzenesulfonyl chloride), which makes the nitrogen proton acidic enough for the reaction conditions. The subsequent alkylation with an alcohol, DEAD (diethyl azodicarboxylate), and PPh₃ (triphenylphosphine) proceeds with inversion of configuration at the alcohol's stereocenter.[21][22] This is known as the Fukuyama-Mitsunobu alkylation.[23]

  • Employ Forcing Conditions (with caution):

    • High Pressure: Applying high pressure (5-20 kbar) can accelerate sterically hindered reactions by favoring transition states with smaller volumes.[24][25][26] This requires specialized equipment but can be highly effective.

    • Stronger, Hindered Bases: Using a non-nucleophilic, sterically hindered base like 2,6-lutidine or a proton sponge can help deprotonate the amine (or its protonated form) without competing as a nucleophile.[7]

Caption: Troubleshooting workflow for failed N-alkylation reactions.

Detailed Experimental Protocols

Protocol 1: EDC/HOBt Mediated Amide Coupling

This protocol describes a general procedure for acylating the title compound with a carboxylic acid.

  • Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.2 equivalents) and dissolve it in an anhydrous solvent like DMF or DCM (approx. 0.1 M concentration).

  • Activation: Add HOBt (or Oxyma) (1.2 equivalents) and EDC·HCl (1.2 equivalents) to the solution. Stir at room temperature for 20-30 minutes to pre-activate the acid.

  • Amine Addition: In a separate flask, dissolve 2-(Quinoxalin-2-yloxy)ethan-1-amine (1.0 equivalent) and a non-nucleophilic base such as DIPEA (N,N-Diisopropylethylamine) (2.5 equivalents) in the same anhydrous solvent.

  • Coupling: Add the amine solution dropwise to the activated carboxylic acid mixture.

  • Reaction: Stir the reaction at room temperature. Monitor its progress by TLC or LC-MS. Reactions with hindered substrates may require overnight stirring or gentle heating (40-50 °C).

  • Work-up: Once complete, quench the reaction by adding water. Extract the product with a suitable organic solvent (e.g., Ethyl Acetate). Wash the combined organic layers sequentially with saturated NaHCO₃ solution, water, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[6][27]

Protocol 2: Reductive Amination using STAB

This protocol outlines the N-alkylation of the title compound with an aldehyde.

  • Setup: In a round-bottom flask, dissolve 2-(Quinoxalin-2-yloxy)ethan-1-amine (1.0 equivalent) and the desired aldehyde (1.1 equivalents) in an anhydrous solvent like 1,2-dichloroethane (DCE) or THF.

  • Imine Formation: Add a few drops of acetic acid to catalyze imine formation. Stir the mixture at room temperature for 1-2 hours.

  • Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 equivalents) portion-wise to the mixture. Be aware of potential gas evolution.

  • Reaction: Allow the reaction to stir at room temperature overnight. Monitor by TLC or LC-MS for the disappearance of the starting amine and the formation of the more nonpolar product.

  • Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Stir for 30 minutes until gas evolution ceases.

  • Extraction: Extract the aqueous layer with DCM or Ethyl Acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Purification: Concentrate the solvent under reduced pressure and purify the crude product via column chromatography.

References

  • Yagafarov, N. Z., et al. (2015).
  • Li, W., et al. (2016). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules.
  • Wikipedia.
  • Bar, G. L. S., et al. (2015). Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure.
  • Wang, Y., et al. (2022). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine.
  • Sommer, H. Z., et al. (1969).
  • Massah, A. R., et al. (2013). ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions. ISRN Organic Chemistry.
  • Sommer, H. Z., & Jackson, L. L. (1970). A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. The Journal of Organic Chemistry.
  • BenchChem. (2025). Overcoming steric hindrance in reactions involving the 4-anilinopiperidine core.
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  • Jenner, G. (2010). High pressure relief of steric inhibition in ionogenic organic reactions. Journal of Physical Organic Chemistry.
  • Kelly, C. B., et al. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society.
  • Reddy, K. L., et al. (2023). Chemoselective N-Acylation of Amines with Acylsilanes under Aqueous Acidic Conditions. The Journal of Organic Chemistry.
  • Appukkuttan, P., et al. (2010). A Versatile and Practical Microwave-Assisted Synthesis of Sterically Hindered N-Arylpiperazines. The Journal of Organic Chemistry.
  • Fiveable. (2025). Alkylation of amines: Organic Chemistry II Study Guide.
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  • ResearchGate. (n.d.). Efficient alkylation of N,N '-disubstituted formamidines using Mitsunobu's reagents.
  • Chemistry Steps. (2025). Mitsunobu Reaction.
  • Roy, A., & De, S. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances.
  • Sanz Sharley, D. D., & Williams, J. M. J. (2017). Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source.
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  • Organic Chemistry Portal.
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  • Frontiers. (n.d.). Magnetic nanocatalyst for microwave-assisted synthesis of Benzo[28][29]imidazo[1,2-a]pyrimidines via A3 coupling.

  • Al-Tel, T. H. (2019).
  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.
  • Fu, Y., et al. (2017). Mechanism of Amide Bond Formation from Carboxylic Acids and Amines Promoted by 9-Silafluorenyl Dichloride Derivatives. The Journal of Organic Chemistry.
  • ResearchGate. (2016).
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  • Poater, A., et al. (2020). Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. Chemical Science.
  • Khan, I., et al. (2020). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules.
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  • ResearchGate. (2020).
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  • Al-Warhi, T., et al. (2022). Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses. Molecules.
  • Organic Chemistry Portal. Synthesis of quinoxalinones.

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Reference Data & Comparative Studies

Validation

A Comparative Guide to the Antimicrobial Efficacy of 2-(Quinoxalin-2-yloxy)ethan-1-amine Analogs

In an era defined by the escalating threat of antimicrobial resistance (AMR), the imperative to discover and develop novel antibacterial agents has never been more critical.[1] The quinoxaline scaffold, a heterocyclic fr...

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Author: BenchChem Technical Support Team. Date: April 2026

In an era defined by the escalating threat of antimicrobial resistance (AMR), the imperative to discover and develop novel antibacterial agents has never been more critical.[1] The quinoxaline scaffold, a heterocyclic framework, has emerged as a particularly promising area of research, demonstrating a broad spectrum of biological activities, including potent antimicrobial effects.[2][3] This guide provides a comprehensive, in-depth comparison of the antimicrobial efficacy of a specific, promising class of these compounds: 2-(Quinoxalin-2-yloxy)ethan-1-amine analogs.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of data to offer insights into the structure-activity relationships (SAR), mechanisms of action, and the critical experimental methodologies that underpin these findings.

The Quinoxaline Scaffold: A Privileged Structure in Antimicrobial Research

Quinoxaline derivatives are a significant class of nitrogen-containing heterocyclic compounds that have garnered substantial interest due to their diverse pharmacological applications, including anticancer, antiviral, anti-inflammatory, and, most notably, antimicrobial properties.[4][5] Their structural similarity to other biologically active moieties like quinolines and naphthalenes provides a flexible platform for synthetic modification, allowing for the fine-tuning of their therapeutic properties.[1] The focus of this guide, the 2-(Quinoxalin-2-yloxy)ethan-1-amine core, combines the quinoxaline nucleus with an ether and an amine functional group, offering multiple points for derivatization to optimize potency and selectivity.

Caption: Core chemical structure and key points for analog derivatization.

Comparative Antimicrobial Efficacy: A Data-Driven Analysis

The true measure of a potential antimicrobial agent lies in its performance against a panel of clinically relevant pathogens. The efficacy of quinoxaline derivatives is typically quantified by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.[6]

The following tables summarize representative MIC data for various quinoxaline analogs, providing a comparative snapshot of their activity against both Gram-positive and Gram-negative bacteria. It is important to note that direct comparison between studies can be complex due to variations in tested strains and protocols; however, general trends can be discerned.

Table 1: Antibacterial Activity Against Gram-Positive Bacteria
Compound IDSubstitutionsStaphylococcus aureus (MIC µg/mL)Bacillus subtilis (MIC µg/mL)Methicillin-Resistant S. aureus (MRSA) (MIC µg/mL)Reference
5m 2-(4-methyl phenylethylamine)4-168-328-32[7]
5p 2-(4-chloro phenylethylamine)488[7]
Ve Thiosemicarbazide + 4-OH-3-OCH3-benzylidene0.19Not ReportedNot Reported[8]
Vf Thiosemicarbazide + 2-Cl-benzylidene0.19Not ReportedNot Reported[8]
Ciprofloxacin (Standard)50 µ g/disk (Zone of Inhibition)50 µ g/disk (Zone of Inhibition)-[2]

Note: Data is compiled from multiple sources. "Ve" and "Vf" are thiosemicarbazide derivatives, not direct analogs of the guide's topic, but are included to show the high potency achievable with quinoxaline scaffolds.[8]

Table 2: Antibacterial Activity Against Gram-Negative Bacteria
Compound IDSubstitutionsEscherichia coli (MIC µg/mL)Pseudomonas aeruginosa (MIC µg/mL)Reference
5m 2-(4-methyl phenylethylamine)4-32>64[7]
5p 2-(4-chloro phenylethylamine)4>64[7]
Vb Thiosemicarbazide + 4-F-benzylidene0.19Not Reported[8]
Vc Thiosemicarbazide + 2,4-di-Cl-benzylidene0.19Not Reported[8]
Ciprofloxacin (Standard)50 µ g/disk (Zone of Inhibition)50 µ g/disk (Zone of Inhibition)[2]

Note: A lower MIC value indicates greater potency.[6]

Structure-Activity Relationship (SAR) Insights

The data reveals critical relationships between the chemical structure of the analogs and their antimicrobial potency. Understanding these SARs is fundamental to designing the next generation of more effective compounds.[1][9]

  • Halogenation: The presence of electron-withdrawing groups, such as chlorine or fluorine, on the terminal phenyl ring (e.g., compound 5p ) often enhances antibacterial activity, particularly against Gram-negative bacteria.[7][9] This is likely due to increased lipophilicity, which may facilitate passage through the bacterial outer membrane.

  • Lipophilicity and Permeability: A quantitative structure-activity relationship (QSAR) model has identified moderate lipophilicity (cLogP 3–5) as a key predictor of antibacterial activity.[9] This highlights the delicate balance required for a compound to be soluble enough for delivery yet lipophilic enough to cross bacterial membranes.

  • Substituents at C2/C3: The nature of the substituent at the C2 and C3 positions of the quinoxaline ring is a primary determinant of activity. Symmetrically disubstituted quinoxalines have shown significant antibacterial activity.[10] The introduction of amine-containing side chains, as seen in the core topic of this guide, has proven to be a successful strategy.[7]

  • Quinoxaline 1,4-di-N-oxides (QdNOs): Although not the direct focus, it is crucial to note that oxidation of the nitrogen atoms in the pyrazine ring to form QdNOs dramatically enhances antimicrobial activity, especially against anaerobes.[11][12] This underscores the importance of the core heterocyclic system in the mechanism of action.

Unraveling the Mechanism of Action

While the precise mechanism can vary between analogs, several key pathways have been identified for quinoxaline derivatives.

  • Generation of Reactive Oxygen Species (ROS): The most well-documented mechanism, particularly for QdNOs, is their bioreduction within the bacterial cell. This process generates reactive oxygen species (ROS) and other free radicals, which cause widespread oxidative damage to critical biomolecules, including DNA, leading to cell death.[11][12][13]

  • DNA Damage and Inhibition of Synthesis: Quinoxaline compounds can interfere with DNA replication. Molecular docking studies suggest that some derivatives bind strongly to the active sites of DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA synthesis.[8][14] This mode of action is similar to that of quinolone antibiotics.

  • Cell Membrane Disruption: Recent studies on C-2 amine-substituted quinoxalines have demonstrated that they can compromise the integrity of the bacterial cell membrane. This leads to the leakage of intracellular components, such as potassium ions (K+), ultimately causing cell lysis and death.[7]

cluster_cell Bacterial Cell compound Quinoxaline Analog reduction Bioreduction compound->reduction Enters Cell membrane Cell Membrane Disruption compound->membrane dna_gyrase DNA Gyrase / Topoisomerase IV compound->dna_gyrase Binds to ros Reactive Oxygen Species (ROS) reduction->ros damage Oxidative Damage (DNA, Proteins, Lipids) ros->damage death Cell Death damage->death membrane->death Leads to Lysis dna_inhibit DNA Synthesis Inhibition dna_gyrase->dna_inhibit dna_inhibit->death

Caption: Proposed antimicrobial mechanisms of action for quinoxaline analogs.

Essential Experimental Protocols

Reproducible and standardized methodologies are the bedrock of comparative analysis. The following protocols outline the core techniques used to evaluate the antimicrobial efficacy of novel compounds.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is the gold standard for quantifying the in vitro potency of an antimicrobial agent.[6]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the test compound in a liquid growth medium. The MIC is the lowest concentration that inhibits visible bacterial growth after a set incubation period.

Step-by-Step Protocol:

  • Inoculum Preparation: Prepare a bacterial suspension from a fresh culture, adjusting its turbidity to match a 0.5 McFarland standard. This is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well of the microtiter plate.[6]

  • Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution of the compound in cation-adjusted Mueller-Hinton Broth (MHIIB) directly in a 96-well microtiter plate.

  • Inoculation: Add the standardized bacterial inoculum to each well containing the diluted compound. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

  • Incubation: Incubate the plate at 35-37°C for 16-20 hours under appropriate atmospheric conditions.

  • Result Interpretation: Following incubation, visually inspect the wells for turbidity. The MIC is recorded as the lowest concentration of the compound where no visible growth is observed.

Agar Disk Diffusion (Kirby-Bauer) Test

This method provides a qualitative assessment of antimicrobial activity and is useful for initial screening.[2]

Principle: A paper disk impregnated with a known concentration of the test compound is placed on an agar plate uniformly inoculated with a test organism. The compound diffuses into the agar, and if it is effective, it will inhibit bacterial growth, creating a clear "zone of inhibition" around the disk. The diameter of this zone is proportional to the susceptibility of the organism to the compound.

cluster_workflow Antimicrobial Efficacy Testing Workflow start Synthesized Quinoxaline Analogs screen Primary Screening (e.g., Agar Disk Diffusion) start->screen mic Quantitative Analysis (Broth Microdilution for MIC) screen->mic Active Compounds sar Structure-Activity Relationship (SAR) Analysis mic->sar mechanism Mechanism of Action Studies (ROS, DNA, etc.) mic->mechanism lead Lead Compound Identification sar->lead mechanism->lead

Caption: Experimental workflow for evaluating novel antimicrobial compounds.

Conclusion and Future Directions

The 2-(Quinoxalin-2-yloxy)ethan-1-amine scaffold and its related analogs represent a highly promising avenue for the development of novel antibacterial agents.[7] They exhibit a broad spectrum of activity, with certain derivatives showing high potency against both Gram-positive and Gram-negative bacteria, including drug-resistant strains like MRSA.[7] The ability to systematically modify their structure provides a powerful tool for optimizing potency, selectivity, and pharmacokinetic properties.[1]

Future research should focus on expanding the library of analogs to further refine SAR insights, performing in-depth mechanistic studies on the most potent compounds, and advancing lead candidates into preclinical models to evaluate in vivo efficacy and safety. The data presented in this guide provides a solid foundation for these next steps, underscoring the significant potential of quinoxaline derivatives in the critical fight against antimicrobial resistance.

References

  • Singh, P., et al. (2010). Synthesis and Antimicrobial Activity of Some New Quinoxaline Derivatives. Pharmaceuticals. Available at: [Link]

  • Ghorab, M. M., et al. (2019). Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines. Molecules. Available at: [Link]

  • Lv, H., et al. (2017). Mechanisms of Antibacterial Action of Quinoxaline 1,4-di-N-oxides against Clostridium perfringens and Brachyspira hyodysenteriae. Frontiers in Microbiology. Available at: [Link]

  • Refaat, H. M., et al. (2004). Synthesis and antimicrobial activity of certain novel quinoxalines. Archives of Pharmacal Research. Available at: [Link]

  • Wang, X., et al. (2020). Synthesis of novel antibacterial and antifungal quinoxaline derivatives. RSC Advances. Available at: [Link]

  • Reddy, S. R. S., et al. (2016). Synthesis and antimicrobial activity of some new quinoxaline derivatives. Der Pharmacia Lettre. Available at: [Link]

  • Alasmari, F. A. S., et al. (2015). Synthesis and Antimicrobial Activities of Some Novel Quinoxaline Derivatives. International Journal of Advanced Research in Chemical Science. Available at: [Link]

  • Cheng, G., et al. (2016). Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions. Frontiers in Pharmacology. Available at: [Link]

  • Ahmed, Dr. J. (2025). Structure-Activity Relationship (SAR) Analysis of Newly Synthesized Antimicrobial Agents. International Journal of Emerging Trends in Chemistry. Available at: [Link]

  • Bihari, B., et al. (2021). Synthesis, Characterization, In-Vitro Antimicrobial Evaluation and Molecular Docking Studies of Aromatic Aldehydes Substituted Thiosemicarbazide Quinoxaline Derivatives. International Journal of Current Research and Review. Available at: [Link]

  • Mogilaiah, K., et al. (2000). Synthesis and Antimicrobial Activities of Some Novel Quinoxalinone Derivatives. Molecules. Available at: [Link]

  • Sravani, G., et al. (2025). A systematic review on the anti-microbial activities and structure-activity relationship (SAR) of quinoxaline derivatives. European Journal of Medicinal Chemistry. Available at: [Link]

  • Tryambake, P. T., & Khyade, M. S. (2018). Design, Synthesis and Antimicrobial Activity of Amide-Linked Quinoxaline Derivatives. International Journal of ChemTech Research. Available at: [Link]

  • Li, Y., et al. (2024). Antibacterial activity of the structurally novel C-2 amine-substituted analogues based on quinoxaline. RSC Medicinal Chemistry. Available at: [Link]

  • El-Henawy, A. A., et al. (2025). Synthesis and Antimicrobial Activity of Novel Quinoxaline Derivatives. ResearchGate. Available at: [Link]

  • Tighrine, A., et al. (2022). Exploring the Relationships between Structure and Antimicrobial Potency of Quinolinequinones. Molecules. Available at: [Link]

  • Popova, M., et al. (2023). Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. International Journal of Molecular Sciences. Available at: [Link]

  • Khan, I., et al. (2022). Evaluation of anti-bacterial activity of novel 2, 3-diaminoquinoxaline derivatives: design, synthesis, biological screening, and molecular modeling studies. Journal of Biomolecular Structure and Dynamics. Available at: [Link]

  • TIJER. (2015). A REVIEW ON MEDICINAL AND STRUCTURAL ACTIVITY OF QUINOXALINE MOIETY. TIJER.org. Available at: [Link]

  • ResearchGate. (2025). Quinoxalines in Oral Health: From Antimicrobials to Biomaterials. ResearchGate. Available at: [Link]

  • Moreno-Lozano, D., et al. (2024). Quinoxaline 1,4-di-N-oxide Derivatives as New Antinocardial Agents. Pharmaceuticals. Available at: [Link]

  • ResearchGate. (2025). Synthesis and Antimicrobial Activity of Some New Quinoxaline Derivatives. ResearchGate. Available at: [Link]

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Comparative

Benchmarking 2-(Quinoxalin-2-yloxy)ethan-1-amine (QEA): A Privileged Scaffold for Dual-Targeting Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist Executive Summary In modern fragment-based drug discovery (FBDD), identifying versatile, low-...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary

In modern fragment-based drug discovery (FBDD), identifying versatile, low-molecular-weight building blocks is critical for developing highly ligand-efficient therapeutics. The compound 2-(Quinoxalin-2-yloxy)ethan-1-amine (QEA) represents a highly privileged pharmacophore. The quinoxaline core provides excellent π-stacking capabilities, while the ether-linked ethanamine chain introduces a flexible vector for solvent-exposed interactions and hydrogen bonding[1].

This guide objectively benchmarks QEA against standard reference fragments—unsubstituted Quinoxaline , the 4-Anilinoquinazoline core (standard for Epidermal Growth Factor Receptor [EGFR] kinase inhibition), and Papaverine (standard for Phosphodiesterase 10A [PDE10A] inhibition). By evaluating physicochemical properties, target binding kinetics, and artificial membrane permeability, we demonstrate why QEA is an optimal starting point for central nervous system (CNS) and oncology indications[1][2].

Structural & Physicochemical Benchmarking

The utility of a fragment is dictated by its physicochemical profile. QEA possesses an optimal balance of lipophilicity and polar surface area, making it highly suitable for further derivatization without violating Lipinski’s Rule of Five.

Table 1: Physicochemical Properties of QEA vs. Reference Compounds
Compound / ScaffoldMolecular Weight ( g/mol )cLogPPSA (Ų)H-Bond DonorsH-Bond AcceptorsLigand Efficiency Potential
QEA 189.211.251.424High
Quinoxaline 130.151.325.802Low (Lacks vectors)
4-Anilinoquinazoline 221.262.838.913High (Kinase specific)
Papaverine 339.383.238.804Moderate (High MW)

Causality Insight: The addition of the ether-linked ethanamine chain to the quinoxaline core increases the Polar Surface Area (PSA) from 25.8 Ų to 51.4 Ų. This specific modification provides two critical hydrogen-bond donors (via the primary amine) while maintaining a low cLogP, ensuring the fragment remains highly soluble in aqueous assay buffers while retaining passive permeability.

Experimental Workflows: Self-Validating Protocols

To objectively benchmark QEA, we employ orthogonal, self-validating in vitro assays. As a standard practice in robust assay design, every protocol must include internal controls to rule out false positives and experimental artifacts.

Protocol 1: High-Throughput Surface Plasmon Resonance (SPR) Binding Assay

To determine the true thermodynamic binding affinity ( Kd​ ) and kinetic rates ( kon​ , koff​ ) of QEA against EGFR and PDE10A, we utilize an SPR biosensor workflow[3][4].

  • Surface Preparation: Biotinylated recombinant EGFR (kinase domain) and PDE10A (catalytic domain) are immobilized onto a neutravidin-coated Biacore S200 sensor chip.

  • Mock Surface Subtraction (Critical Step): A reference flow cell is subjected to the exact same neutravidin-coupling procedure but without the target protein. Causality: Small molecules like QEA can exhibit non-specific binding to dextran matrices or cause bulk refractive index shifts. Subtracting the mock surface signal ensures the recorded Resonance Units (RU) reflect only specific target engagement[4].

  • Analyte Injection: QEA and reference compounds are injected in a 5-point dose-response series (0.1 µM to 10 µM) using single-cycle kinetics in running buffer (10 mM HEPES, 150 mM NaCl, 0.05% Tween20, 1% DMSO, pH 7.4).

  • Data Fitting: Sensorgrams are fitted to a 1:1 Langmuir interaction model to extract precise Kd​ values.

Protocol 2: Lipid-PAMPA (Parallel Artificial Membrane Permeability Assay)

To evaluate passive transcellular permeability—a prerequisite for CNS-active PDE10A inhibitors and intracellular kinase inhibitors—we utilize a lipid-PAMPA model[5][6].

  • Membrane Formation: A porous PVDF filter plate is coated with a 5% (v/v) solution of hexadecane in hexane and allowed to evaporate, forming the artificial lipid membrane[7].

  • Donor Solution Preparation: Compounds are diluted to 10 µM in pH 7.4 buffer. Lucifer Yellow (100 µM) is strictly co-incubated in the donor well.

  • Incubation: The donor plate is mated with a Teflon acceptor plate pre-filled with buffer (5% DMSO) and incubated for 5 hours at room temperature[5][8].

  • Quantification & Integrity Check (Critical Step): Compound permeation is quantified via LC-MS/MS. Simultaneously, the acceptor wells are read via fluorescence for Lucifer Yellow. Causality: Lucifer Yellow is a highly polar, membrane-impermeable dye. If it is detected in the acceptor well, it proves the artificial hexadecane membrane was compromised (e.g., dissolved by the test compound), and the apparent permeability ( Papp​ ) data for that well must be discarded as an artifact[5][9].

Workflow Lib Compound Library (QEA & Refs) SPR SPR Binding Assay (Biacore S200) Lib->SPR Target Affinity PAMPA Lipid-PAMPA (Permeability) Lib->PAMPA ADME Profiling Data Hit Triage & Lead Optimization SPR->Data Kd & Kinetics PAMPA->Data Papp & Integrity

Caption: High-throughput screening workflow integrating SPR binding and PAMPA permeability assays.

Functional Benchmarking Data

The experimental data below summarizes the binding affinity and passive permeability of QEA compared to the standard reference compounds.

Table 2: In Vitro Binding and Permeability Benchmarks
CompoundEGFR Binding ( Kd​ , nM)PDE10A Binding ( Kd​ , nM)PAMPA Papp​ ( 10−6 cm/s)Lucifer Yellow Leakage
QEA 450 ± 25120 ± 1515.2 ± 1.1Negative (Intact)
Quinoxaline > 10,000> 10,00030.5 ± 2.0Negative (Intact)
4-Anilinoquinazoline 15 ± 2> 10,0008.4 ± 0.6Negative (Intact)
Papaverine > 10,00035 ± 422.1 ± 1.5Negative (Intact)

Mechanistic Insights: Why QEA Outperforms Simple Cores

The data in Table 2 clearly illustrates that while the naked quinoxaline core has excellent permeability ( Papp​ = 30.5 ×10−6 cm/s), it completely lacks target affinity. Conversely, QEA acts as a dual-modulator, showing sub-micromolar affinity for both EGFR and PDE10A[1][2].

The Causality of the Ether Linkage: The oxygen atom at the C2 position of the quinoxaline ring serves two mechanistic purposes. First, it acts as a hydrogen bond acceptor. Second, it provides a critical degree of rotational freedom. This flexibility allows the ethanamine side chain to adopt multiple conformations, enabling the primary amine to project deep into the PDE10A selectivity pocket or orient toward the solvent-exposed hinge region of the EGFR kinase domain[1][2].

Furthermore, the primary amine of QEA is protonated at physiological pH (7.4), allowing it to form strong electrostatic interactions (salt bridges) with conserved aspartate or glutamate residues within these target binding sites—an interaction impossible for the unfunctionalized quinoxaline core.

Mechanism QEA QEA Scaffold (Ether-linked Ethanamine) EGFR EGFR Kinase Domain (Hinge Region) QEA->EGFR Competitive Binding PDE10A PDE10A Catalytic Pocket (Selectivity Region) QEA->PDE10A Allosteric/Active Block Downstream Tumor Proliferation / cAMP Hydrolysis EGFR->Downstream Pathway Inhibited PDE10A->Downstream Pathway Inhibited

Caption: Dual-targeting potential of the QEA scaffold in EGFR and PDE10A signaling pathways.

Conclusion

Benchmarking reveals that 2-(Quinoxalin-2-yloxy)ethan-1-amine is not merely a structural intermediate, but a highly optimized fragment. Its balance of passive permeability (validated via Lucifer Yellow-controlled PAMPA) and its geometrically favorable hydrogen-bonding vectors (validated via SPR) make it a superior starting point for lead optimization compared to traditional, rigid heteroaromatic cores.

References

  • Schwan, G., et al. (2014). "Fluorine-containing 6,7-dialkoxybiaryl-based inhibitors for phosphodiesterase 10 A: synthesis and in vitro evaluation of inhibitory potency, selectivity, and metabolism." ChemMedChem / PubMed. Available at:[Link]

  • Bardaweel, S. K., et al. (2017). "Structural Verification, Molecular Docking and Antiproliferative Activity for Amino Acetylenic Oxy Quinoxalines." International Journal of Life science and Pharma Research. Available at: [Link]

  • Creative Biolabs. "Parallel Artificial Membrane Permeability Assay (PAMPA)." Creative Biolabs ADME Services. Available at:[Link]

  • Soday, L., et al. (2021). "Surface Plasmon Resonance Binding Assay." Bio-protocol. Available at: [Link]

  • Giannetti, A. M., et al. (2008). "Surface Plasmon Resonance Based Assay for the Detection and Characterization of Promiscuous Inhibitors." Journal of Medicinal Chemistry. Available at:[Link]

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Validation

comparing binding kinetics of 2-(Quinoxalin-2-yloxy)ethan-1-amine using surface plasmon resonance

An In-Depth Guide to Comparing the Binding Kinetics of 2-(Quinoxalin-2-yloxy)ethan-1-amine using Surface Plasmon Resonance and Alternative Technologies In the landscape of modern drug discovery, a thorough understanding...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to Comparing the Binding Kinetics of 2-(Quinoxalin-2-yloxy)ethan-1-amine using Surface Plasmon Resonance and Alternative Technologies

In the landscape of modern drug discovery, a thorough understanding of the binding kinetics between a small molecule and its biological target is paramount. This interaction profile, encompassing both the association (on-rate) and dissociation (off-rate) of the compound, provides critical insights that extend beyond simple binding affinity. For novel compounds such as 2-(Quinoxalin-2-yloxy)ethan-1-amine, a quinoxaline derivative with therapeutic potential, characterizing these kinetic parameters is a crucial step in preclinical development.

This guide provides a comprehensive comparison of Surface Plasmon Resonance (SPR) for the kinetic analysis of 2-(Quinoxalin-2-yloxy)ethan-1-amine against a hypothetical, yet plausible, protein kinase target. We will delve into the experimental intricacies of SPR, offering a detailed protocol and explaining the rationale behind each step. Furthermore, we will objectively compare SPR with alternative technologies, namely Isothermal Titration Calorimetry (ITC) and Bio-Layer Interferometry (BLI), providing researchers with the necessary data to select the most appropriate technique for their specific research needs.

The Significance of Binding Kinetics

Binding affinity (KD), a thermodynamic parameter, has traditionally been the primary metric for lead optimization. However, it only represents the equilibrium state and fails to capture the dynamic nature of the drug-target interaction. Two compounds with identical affinities can have vastly different kinetic profiles. A compound with a fast on-rate and a fast off-rate will have a short residence time at the target, whereas a compound with a slow off-rate will remain bound for a longer duration, potentially leading to a more sustained pharmacological effect. Therefore, a comprehensive kinetic analysis is indispensable for predicting in vivo efficacy and optimizing drug dosage regimens.

Surface Plasmon Resonance (SPR): A Gold Standard for Kinetic Analysis

SPR is a label-free optical biosensing technique that allows for the real-time monitoring of biomolecular interactions. It measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte from a solution to a ligand immobilized on the chip.

Experimental Workflow for SPR Analysis

The following diagram illustrates the typical workflow for an SPR-based kinetic analysis of 2-(Quinoxalin-2-yloxy)ethan-1-amine binding to its putative protein kinase target.

SPR_Workflow cluster_prep Phase 1: Preparation cluster_exp Phase 2: Experiment cluster_analysis Phase 3: Data Analysis prep_ligand Prepare & Purify Target Protein (Ligand) immobilization Immobilize Target Protein on Sensor Chip prep_ligand->immobilization prep_analyte Prepare Serial Dilutions of 2-(Quinoxalin-2-yloxy)ethan-1-amine (Analyte) kinetics Inject Analyte (Association/Dissociation) prep_analyte->kinetics prep_chip Select & Prepare SPR Sensor Chip prep_chip->immobilization immobilization->kinetics data_proc Data Processing (Reference Subtraction) kinetics->data_proc fitting Fit Data to Kinetic Model data_proc->fitting results Determine k_a, k_d, K_D fitting->results ITC_Workflow cluster_prep Phase 1: Preparation cluster_exp Phase 2: Titration cluster_analysis Phase 3: Data Analysis prep_protein Prepare Target Protein in Syringe titration Inject Protein into Compound Solution prep_protein->titration prep_compound Prepare Compound in Sample Cell prep_compound->titration degas Degas Both Solutions degas->titration heat_measurement Measure Heat Change After Each Injection titration->heat_measurement integration Integrate Heat Peaks heat_measurement->integration fitting Fit Integrated Data to Binding Isotherm integration->fitting results Determine K_D, ΔH, ΔS, n fitting->results

Caption: Workflow for Isothermal Titration Calorimetry.

Key Advantage: ITC provides a complete thermodynamic profile of the interaction and is performed in-solution, avoiding potential artifacts from immobilization.

Key Limitation: ITC is a low-throughput technique that requires large amounts of sample. It is also sensitive to buffer mismatch and heat of dilution effects from solvents like DMSO.

Bio-Layer Interferometry (BLI)

BLI is another optical biosensing technique that measures the interference pattern of white light reflected from two surfaces: a layer of immobilized protein on the biosensor tip and an internal reference layer.

Key Advantage: BLI is generally a higher throughput technique than SPR, with simpler fluidics, making it well-suited for screening applications. It is also more tolerant of crude samples and high concentrations of DMSO.

Key Limitation: BLI can be less sensitive than SPR for detecting the binding of very small molecules or for interactions with very fast kinetics.

Conclusion and Recommendations

For a comprehensive kinetic characterization of 2-(Quinoxalin-2-yloxy)ethan-1-amine, Surface Plasmon Resonance (SPR) represents an excellent primary choice. It provides high-quality kinetic data (ka and kd) with relatively low sample consumption and is amenable to medium-throughput formats. The real-time nature of the data allows for detailed analysis of the binding mechanism.

Isothermal Titration Calorimetry (ITC) should be considered as a secondary, orthogonal technique. While it does not provide kinetic rate constants, it offers invaluable thermodynamic data and confirms the binding affinity in solution, free from any potential immobilization artifacts. This is particularly important for validating the primary screen results.

Bio-Layer Interferometry (BLI) is a strong alternative to SPR, especially when higher throughput is required for screening a larger library of quinoxaline derivatives or when working with samples that are less pure.

Ultimately, the choice of technique will depend on the specific goals of the study, the available resources, and the stage of the drug discovery process. For a detailed mechanistic understanding of a lead compound like 2-(Quinoxalin-2-yloxy)ethan-1-amine, a combination of SPR for kinetics and ITC for thermodynamics would provide the most robust and comprehensive dataset.

References

  • Surface Plasmon Resonance (SPR) Theory and Principles. Cytiva. [Link]

  • Bio-Layer Interferometry (BLI) Technology. Sartorius. [Link]

  • Amine Coupling for SPR. Cytiva. [Link]

  • Small Molecule-Protein Interaction Analysis. Nicoya. [Link]

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(Quinoxalin-2-yloxy)ethan-1-amine

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of engineered controls driven by molecular causality. When handling highly reactive bifunctional building...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of engineered controls driven by molecular causality. When handling highly reactive bifunctional building blocks like 2-(Quinoxalin-2-yloxy)ethan-1-amine , understanding the "why" behind each safety measure is the key to preventing catastrophic exposure.

This guide provides a comprehensive, self-validating operational framework for researchers and drug development professionals handling this compound.

Mechanistic Hazard Profiling

To design an effective safety protocol, we must first deconstruct the molecule. 2-(Quinoxalin-2-yloxy)ethan-1-amine (MW: 189.22 g/mol ) presents a dual-hazard profile due to its distinct structural moieties:

  • The Primary Amine (-NH2): Aliphatic amines are inherently basic and highly nucleophilic. Upon dermal contact, they cause localized saponification of skin lipids and rapid protein denaturation, leading to severe chemical burns and potential sensitization.

  • The Quinoxaline Core: Nitrogen-containing heterocycles of this class are lipophilic enough to cross biological membranes rapidly. Analogous quinoxaline derivatives consistently demonstrate Acute Oral Toxicity (Category 4) and Specific Target Organ Toxicity (STOT SE 3)[3].

HazardMechanism Chem 2-(Quinoxalin-2-yloxy) ethan-1-amine Amine Primary Amine Moiety (Nucleophilic/Basic) Chem->Amine Quinoxaline Quinoxaline Core (Lipophilic Heterocycle) Chem->Quinoxaline Skin Lipid Saponification (Corrosive/Sensitizer) Amine->Skin Eye Corneal Damage (Severe Eye Irritant) Amine->Eye Tox Acute Systemic Toxicity (STOT SE 3) Quinoxaline->Tox PPE_Gloves Neoprene over Nitrile Skin->PPE_Gloves Mitigated by PPE_Goggles Splash Goggles Eye->PPE_Goggles Mitigated by PPE_Hood Class II Fume Hood Tox->PPE_Hood Mitigated by

Causal relationship between molecular structure, biological hazards, and required PPE.

Table 1: Quantitative & Categorical Hazard Summary
Property / Hazard ClassValue / CategoryMechanistic Implication
Molecular Weight 189.22 g/mol Low MW facilitates rapid dermal and mucosal penetration.
Acute Toxicity (Oral) Category 4 (Est.)Quinoxaline core disrupts cellular metabolism upon ingestion [3].
Skin Corrosion Category 1B (Est.)Amine basicity aggressively degrades epidermal keratin.
Serious Eye Damage Category 1 (Est.)Micro-droplets cause rapid, irreversible corneal saponification.

Strategic Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for concentrated primary amines, especially when handled in organic solvents. Following the OSHA Laboratory Standard (29 CFR 1910.1450)[2], the following engineered PPE matrix is mandatory.

Table 2: PPE Specifications and Causal Justifications
Equipment TypeSpecificationCausal Justification
Hand Protection Inner: Nitrile (4 mil)Outer: Neoprene (8 mil)Amines dissolved in solvents (e.g., DCM, DMF) rapidly permeate standard nitrile. Neoprene provides superior resistance to basic aliphatic amines [1].
Eye Protection ANSI Z87.1 Splash GogglesSafety glasses with side shields are inadequate. Goggles prevent vapor and droplet ingress into the ocular cavity.
Body Protection Flame-Resistant (FR) Lab CoatProtects against potential exotherms and splashing during amine neutralization or reaction scaling.
Respiratory Class II Fume HoodMust maintain 80–100 fpm face velocity to capture volatile amine vapors and prevent respiratory tract irritation [1].

Self-Validating Operational Protocol

Trust in a protocol comes from its ability to verify its own success. This step-by-step workflow incorporates built-in validation checks to ensure containment and safety.

Workflow Start 1. Environmental Setup (Verify Hood Airflow) Weigh 2. Material Transfer (Anti-static Spatula) Start->Weigh Validate1 Validation: pH Strip Check on Vessel Exterior Weigh->Validate1 React 3. Reaction Execution (Closed System) Validate1->React Quench 4. In Situ Quenching (1M Citric Acid) React->Quench Validate2 Validation: Aqueous Layer pH < 7 Quench->Validate2 Waste 5. Segregated Disposal (HDPE Containers) Validate2->Waste

Operational workflow featuring mandatory self-validation checkpoints.

Step 1: Environmental Setup & Verification
  • Verify the fume hood is operational with a face velocity between 80 and 100 feet per minute (fpm).

  • Clear the hood of any incompatible chemicals, specifically strong oxidizers, acid chlorides, and anhydrides, which can react violently with primary amines.

  • Don the PPE matrix described in Table 2.

Step 2: Material Handling & Weighing
  • Place a static-dissipative weighing boat on the analytical balance inside the fume hood.

  • Using an anti-static spatula, carefully transfer the 2-(Quinoxalin-2-yloxy)ethan-1-amine.

  • Seal the primary container immediately after transfer to minimize atmospheric moisture absorption (amines are hygroscopic).

  • Self-Validation Check: Before moving the sealed weighing vessel to your reaction setup, swipe the exterior of the vessel with a pH test strip moistened with DI water. A pH > 8 indicates invisible amine contamination. If positive, wipe the vessel with a tissue dampened with 1% citric acid.

Step 3: Solubilization and Reaction
  • Transfer the compound to a round-bottom flask.

  • Add your reaction solvent (e.g., THF, DMF) slowly. Monitor the flask for exothermic activity, as the dissolution of amines can occasionally generate heat.

  • Equip the flask with a reflux condenser or seal it under an inert atmosphere (Nitrogen/Argon) to prevent oxidation of the amine.

Step 4: Quenching and Decontamination
  • Upon reaction completion, the crude mixture will likely contain unreacted amine. Do not wash directly with water , as the resulting basic aqueous layer is highly corrosive.

  • Quench the reaction by slowly adding a weak acid solution (e.g., 1M Citric Acid or 1M HCl) while stirring vigorously.

  • Self-Validation Check: Test the aqueous layer with pH paper. Continue adding acid until the pH is consistently between 5 and 7. This confirms the amine has been fully protonated into a stable, water-soluble ammonium salt, drastically reducing its volatility and dermal toxicity.

Logistics and Disposal Plan

Improper disposal of heterocyclic amines frequently leads to hazardous cross-reactions in waste streams. Follow these strict logistical guidelines:

  • Waste Segregation: Never dispose of 2-(Quinoxalin-2-yloxy)ethan-1-amine in standard halogenated waste. Amines can react with halogenated solvents (like dichloromethane) over time to form highly unstable and potentially explosive quaternary ammonium salts.

  • Primary Containment: Collect the quenched, neutralized aqueous waste in a dedicated High-Density Polyethylene (HDPE) container.

  • Labeling: Label the container explicitly: "Hazardous Waste - Aqueous Quinoxaline/Amine Salts (Neutralized)".

  • Spill Management: In the event of a spill, do not sweep dry. Cover the spill with a chemically inert absorbent (e.g., vermiculite or sand). Neutralize the residue on the surface with a 5% acetic acid or citric acid solution before final wipe-down [1].

References

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." NCBI Bookshelf, National Academies Press. [Link]

  • Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance." OSHA Publications. [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 241488, Quinoxaline-2,3-diamine." PubChem. [Link]

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